4-Fluorobenzyl isocyanate

• CAS: 132740-43-3

Core Science & Biosynthesis

Spectroscopic Profile of 4-Fluorobenzyl Isocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 4-fluorobenzyl isocyanate (C₈H₆FNO), a key building block in medicinal chemistry and materials science.[1][2] Due to the limited availability of published experimental spectra for this specific compound, this document presents predicted data based on established spectroscopic principles and analysis of analogous structures. Detailed experimental protocols for acquiring such data are also provided.

Predicted Spectroscopic Data

The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 4-fluorobenzyl isocyanate. These predictions are derived from the known effects of substituents on spectroscopic values and data from structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 4-Fluorobenzyl Isocyanate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.35	Doublet of Doublets (dd)	2H	Aromatic protons ortho to -CH₂NCO
~7.10	Doublet of Doublets (dd)	2H	Aromatic protons ortho to Fluorine
~4.70	Singlet (s)	2H	-CH₂- (Benzylic protons)

Table 2: Predicted ¹³C NMR Data for 4-Fluorobenzyl Isocyanate

Chemical Shift (δ, ppm)	Assignment
~163 (d, ¹JCF ≈ 245 Hz)	C-F
~133 (d, ⁴JCF ≈ 3 Hz)	C-CH₂NCO
~130 (d, ³JCF ≈ 8 Hz)	Aromatic CH ortho to -CH₂NCO
~125	-N=C=O
~116 (d, ²JCF ≈ 22 Hz)	Aromatic CH ortho to Fluorine
~45	-CH₂-

Note: Predicted chemical shifts are relative to tetramethylsilane (TMS) at 0.00 ppm. The solvent is assumed to be CDCl₃. Coupling constants (J) are estimated values.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 4-Fluorobenzyl Isocyanate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2270	Strong, Sharp	Asymmetric stretch of -N=C=O
~3050	Medium	Aromatic C-H stretch
~2940	Weak	Aliphatic C-H stretch (-CH₂-)
~1610, ~1510	Medium-Strong	Aromatic C=C stretching
~1230	Strong	C-F stretch
~830	Strong	para-disubstituted benzene C-H bend (out-of-plane)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 4-Fluorobenzyl Isocyanate

m/z	Relative Intensity (%)	Assignment
151	High	[M]⁺ (Molecular Ion)
109	High	[M - NCO]⁺ (Loss of isocyanate group)
96	Medium	[C₆H₄F]⁺ (Fluorophenyl fragment)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 4-fluorobenzyl isocyanate (approximately 10-20 mg for ¹H NMR and 50-100 mg for ¹³C NMR) is prepared in a deuterated solvent (e.g., chloroform-d, CDCl₃) to a volume of about 0.6-0.7 mL.[3][4] The solution is then transferred to a 5 mm NMR tube.[3] It is crucial to use a high-quality NMR tube to ensure spectral resolution.[3] The sample is placed in the NMR spectrometer, and the magnetic field is shimmed to achieve homogeneity. For ¹H NMR, the spectrum is typically acquired over a range of 0-12 ppm. For ¹³C NMR, a wider spectral width of 0-220 ppm is used.[5] To enhance the signal-to-noise ratio, multiple scans are acquired and averaged.[6]

Infrared (IR) Spectroscopy

For a liquid sample like 4-fluorobenzyl isocyanate, the spectrum can be obtained using the "neat" liquid film method.[7] A drop of the compound is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.[7][8] The plates are then mounted in the sample holder of an FTIR spectrometer.[7] A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum.[9] The spectrum is typically scanned over the mid-infrared range of 4000-400 cm⁻¹.[6]

Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, where a small drop of the liquid is placed directly onto the ATR crystal.[6]

Mass Spectrometry (MS)

The mass spectrum is typically obtained using a mass spectrometer with an electron ionization (EI) source. The liquid sample is introduced into the instrument, where it is vaporized and then bombarded with a high-energy electron beam.[10] This causes the molecule to ionize and fragment. The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer.[10][11] The detector records the abundance of each ion, generating the mass spectrum.[10]

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 4-fluorobenzyl isocyanate.

Caption: Workflow of Spectroscopic Analysis.

This guide provides a foundational understanding of the expected spectroscopic characteristics of 4-fluorobenzyl isocyanate, which is essential for its identification, characterization, and application in various scientific endeavors. The provided protocols offer a standardized approach for obtaining reliable and reproducible spectroscopic data.

References

• 1. alkemix.eu [alkemix.eu]
• 2. 4-FLUOROBENZYL ISOCYANATE | 132740-43-3 [chemicalbook.com]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. che.hw.ac.uk [che.hw.ac.uk]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. researchgate.net [researchgate.net]
• 9. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 10. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 11. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Safeguarding Stability: A Technical Guide to 4-Fluorobenzyl Isocyanate Storage and Handling

For Researchers, Scientists, and Drug Development Professionals

4-Fluorobenzyl isocyanate is a valuable reagent in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. However, its utility is intrinsically linked to its high reactivity, which also presents significant challenges regarding its stability and safe handling. This technical guide provides an in-depth overview of the critical factors influencing the stability of 4-fluorobenzyl isocyanate, outlines recommended storage conditions, and details necessary handling protocols to ensure its integrity and the safety of laboratory personnel.

Core Principles of Isocyanate Stability

Isocyanates, as a chemical class, are characterized by the highly reactive -N=C=O functional group. This group is susceptible to reaction with a wide variety of nucleophiles, most notably water. The stability of 4-fluorobenzyl isocyanate is therefore critically dependent on the stringent exclusion of atmospheric moisture and incompatible chemicals.

Quantitative Storage and Stability Data

To ensure the longevity and reactivity of 4-fluorobenzyl isocyanate, adherence to specific storage conditions is paramount. The following table summarizes the key parameters for optimal storage.

Parameter	Recommended Condition	Rationale & Associated Risks
Storage Temperature	-20°C[1][2][3]	Minimizes the rate of potential decomposition and polymerization reactions.
Refrigerator/flammables cabinet[4]	Provides a cool, controlled environment to reduce reactivity.
Atmosphere	Inert (e.g., Nitrogen, Argon)	Prevents contact with atmospheric moisture, which leads to the formation of unstable carbamic acid and subsequent decomposition to an amine and carbon dioxide.
Container	Tightly sealed, original container	Prevents ingress of moisture and other atmospheric contaminants. Reaction with water can produce carbon dioxide, leading to a dangerous pressure buildup in sealed containers.[5]
Incompatible Materials	Water, Alcohols, Amines, Acids, Strong Bases, Strong Oxidizing Agents[6][7]	These substances react exothermically with the isocyanate group, leading to degradation of the reagent and potentially hazardous conditions.

Experimental Protocols: General Handling Procedures for Isocyanates

1. Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves (e.g., nitrile, butyl rubber), safety goggles, and a lab coat.[8]

• All handling of 4-fluorobenzyl isocyanate must be conducted in a certified chemical fume hood to avoid inhalation of vapors.[5][7]

2. Aliquoting and Dispensing:

• Allow the reagent container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold product.

• Use dry, inert gas (e.g., nitrogen or argon) to blanket the headspace of the storage bottle after dispensing.

• Use clean, dry syringes or cannulas for transfer.

• Keep containers tightly closed when not in use.[5]

3. Reaction Quenching and Waste Disposal:

• Isocyanate-containing reaction mixtures and waste should be quenched with a suitable reagent, such as an excess of a high-boiling point alcohol (e.g., isopropanol or butanol), to form inert carbamates.

• Isocyanate waste should be segregated from other chemical waste streams.[5]

Visualizing Stability and Incompatibility

The following diagrams illustrate the key factors affecting the stability of 4-fluorobenzyl isocyanate and the workflow for its safe handling.

Caption: Factors influencing the stability of 4-Fluorobenzyl Isocyanate.

Caption: Safe handling workflow for 4-Fluorobenzyl Isocyanate.

Hazardous Decomposition

The reaction of 4-fluorobenzyl isocyanate with water is a primary degradation pathway. This initially forms an unstable carbamic acid, which then decomposes to produce 4-fluorobenzylamine and carbon dioxide gas. The resulting amine can then react with remaining isocyanate to form a urea derivative. Under thermal stress, hazardous decomposition products can include hydrogen cyanide, nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen fluoride gas.[4]

Conclusion

The effective and safe use of 4-fluorobenzyl isocyanate in a research and development setting is contingent upon a thorough understanding of its inherent reactivity and stability profile. By implementing stringent protocols for its storage under cold, dry, and inert conditions, and by adhering to safe handling practices, researchers can ensure the integrity of this valuable reagent and maintain a safe laboratory environment. Regular monitoring of the material for any signs of degradation, such as discoloration or the formation of solids, is also recommended as a best practice.

References

• 1. 4-FLUOROBENZYL ISOCYANATE | 132740-43-3 [chemicalbook.com]
• 2. 4-Fluorobenzyl isocyanate 98 132740-43-3 [sigmaaldrich.com]
• 3. 4-フルオロベンジルイソシアナート 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. Control measures guide - Canada.ca [canada.ca]

An In-depth Technical Guide to the Synthesis and Purification of 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 4-fluorobenzyl isocyanate, a key building block in the development of various pharmaceutical compounds. This document details a robust synthetic pathway, experimental protocols, and purification methods, presenting quantitative data in a clear and accessible format.

Introduction

4-Fluorobenzyl isocyanate, with the chemical formula C₈H₆FNO, is a valuable reagent in organic synthesis, primarily utilized for the introduction of the 4-fluorobenzyl group in the creation of complex molecules. Its application is noted in the synthesis of antagonists for the neuropeptide S receptor and inhibitors of autotaxin, highlighting its importance in medicinal chemistry. This guide focuses on a reliable synthetic route proceeding via a Curtius rearrangement, a well-established method for the preparation of isocyanates from carboxylic acids.

Synthetic Pathway

The synthesis of 4-fluorobenzyl isocyanate is most effectively achieved through a two-step process starting from 4-fluorobenzoic acid. The first step involves the conversion of the carboxylic acid to its corresponding acyl chloride, 4-fluorobenzoyl chloride. The subsequent step is a one-pot Curtius rearrangement of the in-situ generated 4-fluorobenzoyl azide to yield the final isocyanate product. This method avoids the isolation of the potentially explosive acyl azide intermediate, enhancing the safety of the procedure.

Caption: Synthetic pathway for 4-Fluorobenzyl Isocyanate.

Experimental Protocols

Synthesis of 4-Fluorobenzoyl Chloride

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
4-Fluorobenzoic Acid	140.11	10	1.40 g
Thionyl Chloride	118.97	20	1.46 mL (2.38 g)
Dichloromethane (DCM)	-	-	20 mL
Dimethylformamide (DMF)	-	-	2 drops (catalyst)

Procedure:

• To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-fluorobenzoic acid (1.40 g, 10 mmol) and dichloromethane (20 mL).

• Add a catalytic amount of dimethylformamide (2 drops).

• Slowly add thionyl chloride (1.46 mL, 20 mmol) to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 40°C) and maintain for 2 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the solvent and excess thionyl chloride under reduced pressure.

• The crude 4-fluorobenzoyl chloride is obtained as a pale-yellow oil and can be used in the next step without further purification. A purity of >99% is typically achieved.[1]

Synthesis of 4-Fluorobenzyl Isocyanate via One-Pot Curtius Rearrangement

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
4-Fluorobenzoyl Chloride	158.56	10	1.59 g
Sodium Azide	65.01	12	0.78 g
Anhydrous Toluene	-	-	30 mL

Procedure:

• To a dry 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add sodium azide (0.78 g, 12 mmol) and anhydrous toluene (20 mL).

• Cool the suspension to 0°C in an ice bath.

• Dissolve the crude 4-fluorobenzoyl chloride (1.59 g, 10 mmol) in anhydrous toluene (10 mL) and add it dropwise to the stirred sodium azide suspension over 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

• Slowly warm the reaction mixture to room temperature and then heat it to reflux (approximately 110°C). The rearrangement is typically complete within 2-4 hours, which can be monitored by the evolution of nitrogen gas.

• After the reaction is complete, cool the mixture to room temperature.

Purification

The purification of 4-fluorobenzyl isocyanate is crucial to remove any unreacted starting materials and byproducts. Vacuum distillation is the preferred method for obtaining a high-purity product.

Procedure:

• Filter the reaction mixture to remove any inorganic salts.

• The toluene is removed from the filtrate under reduced pressure.

• The crude 4-fluorobenzyl isocyanate is then purified by vacuum distillation.

Distillation Parameters:

Parameter	Value
Boiling Point	211 °C (lit.)[2]
Pressure	1-120 mbar (typical for isocyanates)
Expected Purity	>98%

Characterization and Data

The identity and purity of the synthesized 4-fluorobenzyl isocyanate can be confirmed by various analytical techniques.

Property	Value	Reference
Molecular Formula	C₈H₆FNO	[2]
Molecular Weight	151.14 g/mol	[2]
Appearance	Colorless liquid
Boiling Point	211 °C	[2]
Density	1.186 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.505	[2]
Purity (Assay)	98%	[2]

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of 4-Fluorobenzyl Isocyanate.

Safety Considerations

• Thionyl chloride is corrosive and toxic. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium azide is highly toxic and can form explosive heavy metal azides. Avoid contact with metals and acids.

• Isocyanates are lachrymators and respiratory irritants. All manipulations should be performed in a fume hood.

• The Curtius rearrangement involves the evolution of nitrogen gas. Ensure the reaction setup is not a closed system to prevent pressure buildup. Acyl azides are potentially explosive and should be handled with care, avoiding high temperatures and friction. The one-pot procedure described minimizes risk by not isolating the acyl azide intermediate.

References

• 1. EP1575907B1 - Method for the purification of isocyanates - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

The Reaction of 4-Fluorobenzyl Isocyanate with Primary Amines: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the reaction mechanism between 4-fluorobenzyl isocyanate and primary amines, a fundamental transformation in organic synthesis with significant applications in medicinal chemistry and drug development. The document elucidates the core nucleophilic addition mechanism, details experimental protocols for the synthesis of corresponding urea derivatives, and presents quantitative data from analogous reactions. Furthermore, this guide includes mandatory visualizations of the reaction pathway and a representative experimental workflow, rendered using Graphviz, to facilitate a deeper understanding of the process.

Introduction

The reaction of isocyanates with primary amines to form substituted ureas is a robust and highly efficient method for the creation of carbon-nitrogen bonds.[1] This transformation is of paramount importance in the pharmaceutical industry, where the urea moiety is a common structural motif in a wide array of therapeutic agents. 4-Fluorobenzyl isocyanate is a particularly useful reagent in this context, offering a fluorinated benzyl group that can modulate the pharmacokinetic and pharmacodynamic properties of a molecule. The fluorine atom can enhance metabolic stability, improve binding affinity, and alter lipophilicity, making it a valuable building block for drug design.

This guide will explore the intricacies of the reaction mechanism, provide practical guidance for its implementation in a laboratory setting, and offer insights into the factors governing its efficiency.

The Core Reaction Mechanism

The reaction between 4-fluorobenzyl isocyanate and a primary amine proceeds via a nucleophilic addition mechanism. The isocyanate group (R-N=C=O) is characterized by an electrophilic carbon atom, which is susceptible to attack by nucleophiles.[2] The lone pair of electrons on the nitrogen atom of the primary amine acts as the nucleophile, attacking the carbonyl carbon of the isocyanate.

The reaction can be summarized in the following steps:

• Nucleophilic Attack: The primary amine's nitrogen atom attacks the electrophilic carbonyl carbon of the 4-fluorobenzyl isocyanate. This results in the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the nitrogen of the amine to the nitrogen of the isocyanate, leading to the formation of a zwitterionic intermediate.

• Tautomerization: The intermediate rapidly tautomerizes to form the stable urea derivative.

This reaction is typically fast and proceeds to high yield under mild conditions.

Figure 1: Reaction mechanism of 4-fluorobenzyl isocyanate with a primary amine.

Factors Influencing the Reaction

Several factors can influence the rate and outcome of the reaction between 4-fluorobenzyl isocyanate and primary amines:

• Nucleophilicity of the Amine: The reactivity of the primary amine is directly related to its nucleophilicity. Electron-donating groups on the amine will increase its nucleophilicity and accelerate the reaction, while electron-withdrawing groups will have the opposite effect.

• Steric Hindrance: Bulky substituents on either the isocyanate or the amine can sterically hinder the approach of the nucleophile to the electrophilic carbon, thereby slowing down the reaction rate.

• Solvent: The choice of solvent can impact the reaction rate. Polar aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are commonly used as they can solvate the reactants and intermediates without interfering with the reaction.

• Temperature: The reaction is typically carried out at room temperature. However, for less reactive amines, gentle heating may be required to drive the reaction to completion.

Quantitative Data

While specific kinetic data for the reaction of 4-fluorobenzyl isocyanate with a wide range of primary amines is not extensively available in a consolidated format, the reaction is generally known to be rapid and high-yielding. The table below summarizes representative yields for the synthesis of ureas from the reaction of various isocyanates with primary amines, which can be considered analogous to the reactions of 4-fluorobenzyl isocyanate.

Isocyanate	Primary Amine	Solvent	Yield (%)	Reference
Phenyl Isocyanate	Benzylamine	DCM	>95	[3]
4-Chlorophenyl Isocyanate	Aniline	THF	92
Benzyl Isocyanate	n-Butylamine	Acetonitrile	98	[4]
4-Fluorobenzyl Isocyanate	Various Amines	DCM/THF	85-95

Note: The yields for 4-fluorobenzyl isocyanate are representative and may vary depending on the specific primary amine and reaction conditions.

Experimental Protocols

The following are detailed methodologies for the synthesis of N,N'-substituted ureas from 4-fluorobenzyl isocyanate and a primary amine.

General Protocol for Solution-Phase Synthesis

This protocol is adapted from a general procedure for the synthesis of ureas.[3]

Materials:

• 4-Fluorobenzyl isocyanate

• Primary amine of choice

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas supply (optional, for moisture-sensitive amines)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add the primary amine (1.0 equivalent).

• Solvent Addition: Dissolve the amine in a suitable volume of anhydrous DCM or THF (e.g., 0.1-0.5 M concentration).

• Isocyanate Addition: Under magnetic stirring, add a solution of 4-fluorobenzyl isocyanate (1.0 equivalent) in the same anhydrous solvent dropwise to the amine solution at room temperature. For highly exothermic reactions, the addition can be performed at 0 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • If a precipitate forms upon completion of the reaction, filter the solid product and wash it with a small amount of cold solvent.

  • If the product is soluble, concentrate the reaction mixture under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

• Characterization: Confirm the structure and purity of the synthesized urea using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Protocol for Microwave-Assisted Synthesis

This protocol is based on a microwave-assisted method for urea synthesis.[4]

Materials:

• 4-Fluorobenzyl isocyanate

• Primary amine of choice

• Acetonitrile (MeCN)

• Microwave reactor vial

• Magnetic stirrer

Procedure:

• Reaction Setup: In a microwave reactor vial, dissolve the 4-fluorobenzyl isocyanate (1.0 equivalent) in acetonitrile.

• Amine Addition: Add the primary amine (2.0 equivalents) to the solution.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 70 °C) for a specified time (e.g., 3 hours) with magnetic stirring.

• Work-up and Isolation: After cooling, evaporate the solvent under reduced pressure. The residue can be purified by column chromatography.

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the solution-phase synthesis of a urea derivative from 4-fluorobenzyl isocyanate and a primary amine.

Figure 2: A general experimental workflow for urea synthesis.

Logical Relationship of Factors Affecting the Reaction

The following diagram illustrates the logical relationships between key factors that influence the outcome of the reaction.

Figure 3: Factors influencing the reaction of isocyanates with primary amines.

Conclusion

The reaction of 4-fluorobenzyl isocyanate with primary amines is a highly reliable and versatile method for the synthesis of N-(4-fluorobenzyl)-N'-substituted ureas. The straightforward nucleophilic addition mechanism, coupled with the generally high yields and mild reaction conditions, makes this a favored transformation in the synthesis of biologically active molecules. By understanding the core mechanism and the factors that influence the reaction, researchers can effectively utilize this powerful tool in the design and development of novel therapeutics.

References

• 1. Reactions of 4 methylphenyl isocyanate with amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. BJOC - One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction [beilstein-journals.org]

The Superior Nucleophilicity of Amines in Reactions with 4-Fluorobenzyl Isocyanate: A Technical Guide

For Immediate Release

A comprehensive analysis of the reaction kinetics and mechanisms of 4-fluorobenzyl isocyanate with alcohols and amines, providing critical insights for researchers and professionals in drug development and materials science.

In the landscape of bioconjugation and polymer chemistry, the electrophilic nature of isocyanates makes them valuable reagents for forming stable covalent bonds. Among these, 4-fluorobenzyl isocyanate is a key building block due to the utility of the fluorobenzyl moiety in various applications, including as a stable tracer in positron emission tomography (PET) imaging. A fundamental understanding of its reactivity towards common nucleophiles, particularly alcohols and amines, is paramount for optimizing reaction conditions and achieving desired product yields. This technical guide provides an in-depth exploration of the comparative reactivity of 4-fluorobenzyl isocyanate with these two functional groups, supported by mechanistic insights, kinetic data, and experimental considerations.

Executive Summary

The reaction of 4-fluorobenzyl isocyanate with primary amines is significantly faster and more favorable than its reaction with alcohols. This pronounced difference in reactivity is rooted in the superior nucleophilicity of the nitrogen atom in amines compared to the oxygen atom in alcohols. The formation of a urea linkage from the amine-isocyanate reaction is a rapid, often spontaneous process, whereas the formation of a urethane (or carbamate) from the alcohol-isocyanate reaction is considerably slower and typically requires catalysis. This guide will dissect the underlying principles governing this reactivity difference, present available kinetic data, and provide standardized experimental protocols for both reaction types.

Unraveling the Reaction Mechanisms

The core of the isocyanate group (–N=C=O) is an electrophilic carbon atom, making it susceptible to nucleophilic attack. The reaction with both alcohols and amines proceeds via a nucleophilic addition mechanism.

Reaction with Amines: The Path to Ureas

The reaction between an isocyanate and a primary or secondary amine is a highly efficient process that yields a substituted urea. The mechanism involves the lone pair of electrons on the nitrogen atom of the amine attacking the electrophilic carbonyl carbon of the isocyanate. This is followed by a rapid proton transfer from the amine nitrogen to the isocyanate nitrogen, resulting in the stable urea product. This reaction is generally very fast and often proceeds to completion without the need for a catalyst.[1][2][3]

Reaction with Alcohols: The Formation of Urethanes

The reaction of an isocyanate with an alcohol produces a urethane linkage.[2][4][5] Similar to the reaction with amines, the oxygen atom of the alcohol's hydroxyl group acts as the nucleophile, attacking the carbonyl carbon of the isocyanate. However, the lower nucleophilicity of oxygen compared to nitrogen results in a significantly slower reaction rate.[1] To achieve practical reaction times, these reactions are often catalyzed by bases (such as tertiary amines) or organometallic compounds.[6][7] The catalyst activates the alcohol, increasing its nucleophilicity and facilitating the attack on the isocyanate.[8]

A Tale of Two Nucleophiles: Comparative Reactivity

The disparity in reaction rates between amines and alcohols with isocyanates is a well-established principle in organic chemistry. Primary aliphatic amines are among the most reactive nucleophiles towards isocyanates, with reaction rates that can be several orders of magnitude higher than those of primary alcohols.[1][9]

Several factors contribute to this marked difference:

• Nucleophilicity: Nitrogen is less electronegative than oxygen, making its lone pair of electrons more available for donation, and thus making amines stronger nucleophiles than alcohols.

• Basicity: Amines are generally more basic than alcohols. While basicity and nucleophilicity are not always directly proportional, in this case, the greater basicity of amines correlates with their higher reactivity towards the electrophilic isocyanate.

• Steric Hindrance: The reactivity of both amines and alcohols can be influenced by steric hindrance around the nucleophilic atom and the isocyanate group. However, for structurally similar primary amines and alcohols, the intrinsic electronic advantage of the amine dominates.

The general order of reactivity of various functional groups with isocyanates is as follows:

Primary Aliphatic Amines > Primary Aromatic Amines > Primary Alcohols > Secondary Alcohols > Phenols

Quantitative Insights: A Data-Driven Comparison

Nucleophile	Functional Group	Expected Relative Rate Constant (k_rel) vs. Primary Alcohol	Catalyst Requirement	Product
n-Butylamine	Primary Aliphatic Amine	~100 - 1000	Typically None	N-(4-Fluorobenzyl)-N'-butylurea
Aniline	Primary Aromatic Amine	~10 - 100	Typically None	N-(4-Fluorobenzyl)-N'-phenylurea
n-Butanol	Primary Alcohol	1	Often Required (e.g., DBTDL, DABCO)	n-Butyl (4-fluorobenzyl)carbamate
Isopropanol	Secondary Alcohol	~0.3	Required	Isopropyl (4-fluorobenzyl)carbamate
Phenol	Phenolic Alcohol	~0.1	Required	Phenyl (4-fluorobenzyl)carbamate

Note: The relative rate constants are estimates based on general reactivity trends of isocyanates and are intended for comparative purposes.

Experimental Protocols

To ensure reproducible and efficient synthesis, the following detailed experimental protocols are provided for the reaction of 4-fluorobenzyl isocyanate with a primary amine and a primary alcohol.

Protocol 1: Reaction of 4-Fluorobenzyl Isocyanate with a Primary Amine (e.g., n-Butylamine)

Materials:

• 4-Fluorobenzyl isocyanate

• n-Butylamine

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Nitrogen or Argon atmosphere setup (optional but recommended)

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-fluorobenzyl isocyanate (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere.

• To this solution, add n-butylamine (1.0 - 1.1 eq) dropwise at room temperature with vigorous stirring. The addition is typically done over a period of 5-10 minutes.

• The reaction is exothermic. For larger scale reactions, cooling in an ice bath may be necessary to maintain the temperature below 30 °C.

• The reaction is typically complete within 30 minutes to 1 hour.

• Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the disappearance of the starting materials.

• Upon completion, the solvent can be removed under reduced pressure to yield the crude urea product.

• The product can be purified by recrystallization or column chromatography if necessary.

Protocol 2: Reaction of 4-Fluorobenzyl Isocyanate with a Primary Alcohol (e.g., n-Butanol)

Materials:

• 4-Fluorobenzyl isocyanate

• n-Butanol

• Anhydrous aprotic solvent (e.g., Toluene, THF, or Dichloromethane)

• Catalyst (e.g., Dibutyltin dilaurate (DBTDL) or 1,4-Diazabicyclo[2.2.2]octane (DABCO))

• Magnetic stirrer and stir bar

• Round-bottom flask with a reflux condenser

• Heating mantle or oil bath

• Nitrogen or Argon atmosphere setup

Procedure:

• In a clean, dry round-bottom flask equipped with a reflux condenser, dissolve 4-fluorobenzyl isocyanate (1.0 eq) and n-butanol (1.0 - 1.2 eq) in the chosen anhydrous solvent under an inert atmosphere.

• Add the catalyst to the reaction mixture. For DBTDL, a typical loading is 0.01-0.1 mol%. For DABCO, 1-5 mol% is common.

• Heat the reaction mixture to a temperature between 50 °C and 80 °C. The optimal temperature will depend on the solvent and catalyst used.

• The reaction progress should be monitored over several hours (typically 2-24 hours) by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• The catalyst may be removed by washing the organic solution with a dilute acid solution (for amine catalysts) or by filtration through silica gel.

• The solvent is then removed under reduced pressure, and the resulting crude urethane product can be purified by column chromatography or recrystallization.

Visualizing the Chemical Pathways and Workflows

To further clarify the concepts discussed, the following diagrams, generated using the DOT language, illustrate the reaction mechanisms and a comparative experimental workflow.

Caption: Reaction mechanisms for isocyanate with amines vs. alcohols.

Caption: Comparative experimental workflow for amine vs. alcohol reactions.

Conclusion

The reaction of 4-fluorobenzyl isocyanate demonstrates a clear and significant preference for amines over alcohols. This disparity in reactivity, driven by the superior nucleophilicity of amines, has profound implications for synthetic strategy. When designing reactions involving molecules with both amine and hydroxyl groups, the isocyanate will selectively react with the amine functionality under mild conditions. For reactions with alcohols, the use of a catalyst and elevated temperatures is generally necessary to achieve efficient conversion to the urethane product. This technical guide provides the foundational knowledge and practical protocols for researchers and drug development professionals to effectively utilize 4-fluorobenzyl isocyanate in their synthetic endeavors, enabling precise control over the formation of urea and urethane linkages.

References

• 1. researchgate.net [researchgate.net]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. poliuretanos.net [poliuretanos.net]
• 4. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. researchgate.net [researchgate.net]
• 9. experts.umn.edu [experts.umn.edu]

An In-depth Technical Guide to the Electronic Effects of the Fluorine Substituent in 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electronic effects of the para-fluorine substituent on the chemical properties and reactivity of the benzyl isocyanate scaffold. 4-Fluorobenzyl isocyanate is a key building block in medicinal chemistry and drug development, where the electronic nature of the isocyanate group is critical for its reactivity towards nucleophiles. This document collates and presents quantitative data on the subject, including Hammett parameters, spectroscopic characteristics, and reactivity profiles. Detailed experimental protocols and visualizations are provided to offer a practical and in-depth understanding of the molecule's behavior, aiding in its effective utilization in research and development.

Introduction

4-Fluorobenzyl isocyanate, a halogenated aromatic isocyanate, is a versatile reagent in organic synthesis, particularly in the preparation of urea and carbamate derivatives which are prevalent motifs in pharmacologically active compounds. The introduction of a fluorine atom at the para-position of the benzyl ring significantly modulates the electronic properties of the isocyanate functional group through a combination of inductive and resonance effects. Understanding these electronic perturbations is paramount for predicting and controlling the reactivity of the isocyanate moiety in various chemical transformations, especially in the context of drug design and development where target-specific interactions are crucial. This guide aims to provide a detailed examination of these electronic effects through the lens of physical organic chemistry principles and spectroscopic analysis.

Electronic Effects of the Fluorine Substituent

The fluorine atom, being the most electronegative element, exerts a strong electron-withdrawing inductive effect (-I). This effect operates through the sigma bond framework, pulling electron density away from the aromatic ring and, consequently, from the benzylic carbon and the isocyanate group.

Simultaneously, the fluorine atom possesses lone pairs of electrons in its p-orbitals, which can be delocalized into the π-system of the benzene ring. This electron-donating resonance effect (+R or +M) increases electron density at the ortho and para positions. In the case of a para-substituent, this resonance effect directly opposes the inductive effect. For fluorine, the inductive effect is generally considered to be stronger than its resonance effect, leading to an overall deactivation of the aromatic ring towards electrophilic substitution. However, the resonance effect still plays a crucial role in directing incoming electrophiles to the ortho and para positions.

The interplay of these two opposing effects determines the overall electron density at the isocyanate group, thereby influencing its electrophilicity and reactivity.

Caption: Interplay of Inductive and Resonance Effects of Fluorine.

Quantitative Analysis: Hammett Parameters

The Hammett equation, log(k/k₀) = σρ, provides a quantitative measure of the electronic effect of a substituent on the reactivity of a functional group attached to an aromatic ring. The substituent constant, σ, is a measure of the electronic effect of the substituent, while the reaction constant, ρ, is a measure of the sensitivity of the reaction to these effects.

Substituent	σp	Electronic Effect
-F	+0.06	Weakly deactivating (dominant -I)
-CH₃	-0.17	Activating (+I, hyperconjugation)
-NO₂	+0.78	Strongly deactivating (-I, -R)
-OCH₃	-0.27	Activating (+R > -I)
-CN	+0.66	Strongly deactivating (-I, -R)

Data compiled from various sources on Hammett constants.

The positive σp value for fluorine indicates its overall electron-withdrawing nature at the para position. This will lead to a slight increase in the electrophilicity of the isocyanate carbon in 4-fluorobenzyl isocyanate compared to the unsubstituted benzyl isocyanate.

Spectroscopic Characterization

Spectroscopic techniques provide valuable insights into the electronic environment of the isocyanate group and the influence of the fluorine substituent.

Infrared (IR) Spectroscopy

The isocyanate group exhibits a strong and characteristic absorption band in the IR spectrum due to the asymmetric stretching vibration of the -N=C=O group. This band typically appears in the range of 2250-2280 cm⁻¹. For aromatic isocyanates, this peak is often sharp and well-defined.

Compound	N=C=O Stretching Frequency (cm⁻¹)
General Range for Isocyanates	2250 - 2280
Benzyl Isocyanate (estimated)	~2270
4-Fluorobenzyl Isocyanate (estimated)	~2270

The electron-withdrawing fluorine atom is expected to have a minor effect on the position of the N=C=O stretching frequency. Any shift would likely be small and may be difficult to resolve without high-resolution instrumentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for probing the electronic environment of the carbon and hydrogen atoms in the molecule.

¹H NMR: The chemical shifts of the aromatic and benzylic protons are influenced by the fluorine substituent. The aromatic protons will exhibit complex splitting patterns due to both proton-proton and proton-fluorine coupling. The benzylic protons (-CH₂-) are expected to appear as a singlet, slightly downfield due to the proximity of the electronegative isocyanate group.

¹³C NMR: The chemical shifts of the carbon atoms, particularly the isocyanate carbon and the aromatic carbons, provide direct information about the electron distribution. The isocyanate carbon typically resonates in the range of 120-130 ppm. The aromatic carbons will show distinct signals, with the carbon attached to the fluorine atom exhibiting a large C-F coupling constant.

Compound	¹³C NMR Chemical Shifts (ppm) - Estimated
Carbon Atom	Benzyl Isocyanate
Isocyanate (-NCO)	~128
Benzylic (-CH₂)	~45
C1 (ipso-CH₂)	~136
C2, C6	~128
C3, C5	~128
C4	~128

(d) indicates a doublet due to C-F coupling. Estimated values are based on data for benzyl isocyanate and other fluorinated aromatic compounds.

Reactivity Profile

The electrophilic carbon atom of the isocyanate group is susceptible to attack by nucleophiles. The rate of this reaction is influenced by the electronic nature of the substituent on the aromatic ring. The overall electron-withdrawing effect of the para-fluorine substituent in 4-fluorobenzyl isocyanate is expected to slightly enhance its reactivity towards nucleophiles compared to the unsubstituted benzyl isocyanate.

Caption: Reaction pathway for nucleophilic addition to 4-fluorobenzyl isocyanate.

While specific kinetic data for the reaction of 4-fluorobenzyl isocyanate is scarce, studies on the reaction of phenyl isocyanate with aniline show that the reaction is sensitive to the electronic nature of substituents. For 4-fluorobenzyl isocyanate, a slightly faster reaction rate with nucleophiles like primary amines is anticipated compared to benzyl isocyanate.

Experimental Protocols

Synthesis of 4-Fluorobenzyl Isocyanate from 4-Fluorobenzylamine

This protocol is adapted from standard procedures for the synthesis of isocyanates from primary amines using phosgene or a phosgene equivalent like triphosgene.

Materials:

• 4-Fluorobenzylamine

• Triphosgene

• Triethylamine

• Anhydrous Toluene

• Anhydrous Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve 4-fluorobenzylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve triphosgene (0.4 eq) in anhydrous toluene.

• Add the triphosgene solution dropwise to the stirred amine solution over a period of 1-2 hours, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours.

• Cool the reaction mixture to room temperature and filter to remove the triethylamine hydrochloride salt.

• The filtrate is concentrated under reduced pressure to yield the crude 4-fluorobenzyl isocyanate.

• Purification can be achieved by vacuum distillation.

Caption: General workflow for the synthesis of 4-fluorobenzyl isocyanate.

Characterization of 4-Fluorobenzyl Isocyanate

• FTIR (Neat): A strong, sharp absorption band should be observed around 2270 cm⁻¹ characteristic of the N=C=O asymmetric stretch.

• ¹H NMR (CDCl₃): Signals corresponding to the aromatic protons (multiplet, ~7.0-7.4 ppm) and the benzylic protons (singlet, ~4.4 ppm).

• ¹³C NMR (CDCl₃): Resonances for the isocyanate carbon (~128 ppm), benzylic carbon (~44 ppm), and the aromatic carbons, with characteristic C-F couplings.

• Mass Spectrometry (EI): Molecular ion peak at m/z = 151.

Applications in Drug Development

The 4-fluorobenzyl isocyanate moiety is incorporated into numerous drug candidates and bioactive molecules. The fluorine atom can enhance metabolic stability by blocking sites of oxidative metabolism and can also improve binding affinity to target proteins through favorable electrostatic interactions. The isocyanate group serves as a reactive handle to form stable covalent bonds with nucleophilic residues (e.g., lysine, serine, cysteine) in target proteins, leading to irreversible inhibition. The slightly enhanced reactivity due to the fluorine substituent can be advantageous in achieving efficient and specific labeling or inhibition of biological targets.

Conclusion

The para-fluorine substituent in 4-fluorobenzyl isocyanate exerts a dual electronic influence, characterized by a dominant electron-withdrawing inductive effect and a weaker electron-donating resonance effect. The net result is a slight increase in the electrophilicity and reactivity of the isocyanate functional group. This subtle yet significant electronic modulation, coupled with the favorable pharmacological properties often imparted by fluorine, makes 4-fluorobenzyl isocyanate a valuable and versatile building block for the synthesis of biologically active compounds. A thorough understanding of its electronic properties, as detailed in this guide, is essential for its rational application in drug discovery and development.

An In-depth Technical Guide to 4-Fluorobenzyl Isocyanate (CAS: 132740-43-3) for Researchers and Drug Development Professionals

Introduction: 4-Fluorobenzyl isocyanate is a halogenated organic compound featuring a reactive isocyanate functional group.[1] This moiety makes it a valuable reagent in synthetic organic chemistry, particularly in the development of novel therapeutic agents. Its utility is highlighted by its role as a key building block in the synthesis of SHA 68, a selective antagonist of the Neuropeptide S (NPS) receptor, which is implicated in modulating arousal, anxiety, and other neurological processes.[2][3][4] This technical guide provides a comprehensive overview of the properties, applications, and experimental protocols related to 4-Fluorobenzyl isocyanate for professionals in research and drug development.

Core Properties of 4-Fluorobenzyl Isocyanate

The fundamental physicochemical properties of 4-Fluorobenzyl isocyanate are summarized in the table below, providing essential data for its handling, storage, and application in experimental settings.

Property	Value	Reference
CAS Number	132740-43-3	[1]
Molecular Formula	C₈H₆FNO	[3]
Molecular Weight	151.14 g/mol	[3]
Appearance	Colorless liquid	[3]
Purity	≥98%	[2]
Boiling Point	211 °C (lit.)	[2]
Density	1.186 g/mL at 25 °C (lit.)	[2]
Refractive Index	n20/D 1.505 (lit.)	[2]
Storage Temperature	-20°C	[2]

Safety and Handling

4-Fluorobenzyl isocyanate is classified as a hazardous substance and requires careful handling in a laboratory setting. The pertinent safety information is outlined below.

Hazard Classification	GHS Pictograms	Hazard Statements	Precautionary Statements
Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation, Respiratory Sensitization, Specific Target Organ Toxicity	Danger	H302, H312, H332, H315, H317, H319, H334, H335: Harmful if swallowed, in contact with skin or if inhaled. Causes skin irritation. May cause an allergic skin reaction. Causes serious eye irritation. May cause allergy or asthma symptoms or breathing difficulties if inhaled. May cause respiratory irritation.	P261, P264, P280, P301+P312, P302+P352, P305+P351+P338: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face protection. IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. IF ON SKIN: Wash with plenty of soap and water. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles, and a lab coat, should be worn at all times when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Experimental Protocols

The primary utility of 4-Fluorobenzyl isocyanate in drug discovery and development lies in its ability to react with nucleophiles, particularly amines, to form stable urea derivatives. This reaction is fundamental to the synthesis of various biologically active molecules.

General Protocol for the Synthesis of N,N'-disubstituted Ureas

This protocol outlines a general procedure for the reaction of 4-Fluorobenzyl isocyanate with a primary or secondary amine to yield the corresponding urea derivative.

Materials:

• 4-Fluorobenzyl isocyanate

• Primary or secondary amine of interest

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

• Stirring apparatus

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a clean, dry reaction vessel under an inert atmosphere, dissolve the amine (1.0 equivalent) in the chosen anhydrous solvent.

• To the stirred solution, add 4-Fluorobenzyl isocyanate (1.0 - 1.2 equivalents) dropwise at room temperature. An ice bath can be used to control any exothermic reaction.

• Allow the reaction to stir at room temperature for 2-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the solvent can be removed under reduced pressure.

• The crude product can be purified by an appropriate method, such as recrystallization or column chromatography, to yield the pure urea derivative.

Detailed Experimental Protocol: Synthesis of SHA 68

A specific application of 4-Fluorobenzyl isocyanate is in the synthesis of SHA 68, a selective Neuropeptide S receptor antagonist.[3] The following protocol is adapted from the literature.[3]

Materials:

• (S)-7-(((9H-fluoren-9-yl)methoxy)carbonyl)-1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3(1H)-one (Precursor amine)

• 4-Fluorobenzyl isocyanate

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the precursor amine (1.0 equivalent) in anhydrous THF, add 4-Fluorobenzyl isocyanate (2.0 equivalents).

• Add DBU (1.1 equivalents) dropwise to the stirred mixture at room temperature.

• Continue stirring at room temperature for 15 minutes.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford SHA 68.

Visualizations

Experimental Workflow for SHA 68 Synthesis

The following diagram illustrates the key steps in the synthesis of the Neuropeptide S receptor antagonist, SHA 68, utilizing 4-Fluorobenzyl isocyanate.

Caption: Workflow for the synthesis of SHA 68.

Neuropeptide S Receptor Signaling Pathway

Compounds synthesized using 4-Fluorobenzyl isocyanate, such as SHA 68, can modulate biological pathways. SHA 68 acts as an antagonist at the Neuropeptide S (NPS) receptor, a G-protein coupled receptor (GPCR). The diagram below outlines the canonical signaling cascade initiated by NPS binding to its receptor.[2]

Caption: Neuropeptide S receptor signaling cascade.

References

• 1. Item - Schematic diagram of the human neuropeptide S receptor. - Public Library of Science - Figshare [plos.figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and pharmacological in vitro and in vivo profile of SHA 68 (3-Oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid 4-fluoro-benzylamide), a selective antagonist of the Neuropeptide S receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and pharmacological in vitro and in vivo profile of 3-oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid 4-fluoro-benzylamide (SHA 68), a selective antagonist of the neuropeptide S receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Conformation of 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular structure and conformational properties of 4-fluorobenzyl isocyanate. While direct experimental determination of its structure is not extensively documented in publicly available literature, this guide synthesizes information from analogous compounds, computational chemistry principles, and spectroscopic data to present a comprehensive overview. It is intended to serve as a valuable resource for researchers in medicinal chemistry, materials science, and organic synthesis.

Molecular Structure

The molecular structure of 4-fluorobenzyl isocyanate (C₈H₆FNO) consists of a benzene ring substituted with a fluorine atom at the para position (C4) and an isocyanatomethyl group (-CH₂NCO) at the C1 position.

Table 1: Predicted Molecular Identity of 4-Fluorobenzyl Isocyanate

Property	Value
Chemical Formula	C₈H₆FNO
Molecular Weight	151.14 g/mol
CAS Number	132740-43-3
Synonyms	1-(isocyanatomethyl)-4-fluorobenzene

Source: Information synthesized from supplier data.

Based on data from analogous molecules like benzyl isocyanate and fluorinated toluene derivatives, a set of predicted bond lengths and angles for 4-fluorobenzyl isocyanate is presented below. These values are derived from computational chemistry studies (DFT) and experimental techniques like gas-phase electron diffraction and microwave spectroscopy on similar structures.

Table 2: Predicted Internuclear Distances and Bond Angles for 4-Fluorobenzyl Isocyanate

Parameter	Predicted Value	Analogous Compound Data
Bond Lengths (Å)
C-F	1.35	Fluorobenzene (1.354 Å)
C-C (aromatic)	1.39 - 1.40	Benzene (1.399 Å)
C-CH₂	1.51	Toluene (1.511 Å)
C-N	1.47	Methyl Isocyanate (1.47 Å)
N=C	1.21	Methyl Isocyanate (1.21 Å)
C=O	1.17	Methyl Isocyanate (1.17 Å)
**Bond Angles (°) **
C-C-F	119-121	Fluorobenzene (~120°)
C-C-C (aromatic)	118-122	Benzene (120°)
C-C-CH₂	120-122	Toluene (~121°)
C-N=C	125	Methyl Isocyanate (125°)
N=C=O	180	Isocyanates (linear)

Note: The predicted values are estimations based on data from similar molecules and may vary from experimentally determined values for 4-fluorobenzyl isocyanate.

Conformational Analysis

The conformational flexibility of 4-fluorobenzyl isocyanate primarily arises from the rotation around the C(aromatic)-C(methylene) single bond. The dihedral angle, defined by the plane of the benzene ring and the C-C-N plane, dictates the overall shape of the molecule.

Computational studies on benzyl derivatives suggest that the most stable conformation is one where the C-N bond is perpendicular to the plane of the benzene ring. This minimizes steric hindrance between the isocyanate group and the ortho-hydrogens of the aromatic ring. Another possible, though likely less stable, conformation is the planar or syn-periplanar arrangement where the C-N bond lies in the same plane as the benzene ring. The energy barrier for rotation around the C-C bond is expected to be relatively low.

Caption: Conformational Isomers of 4-Fluorobenzyl Isocyanate.

Experimental and Computational Protocols for Structural Elucidation

A definitive determination of the molecular structure and conformation of 4-fluorobenzyl isocyanate would require a combination of experimental and computational techniques.

Experimental Methodologies

a) Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the geometry of molecules in the gas phase, free from intermolecular interactions.

• Protocol:

  • A high-energy electron beam is directed at a gaseous sample of 4-fluorobenzyl isocyanate.

  • The electrons are scattered by the molecules, creating a diffraction pattern.

  • The diffraction pattern is recorded on a detector.

  • The radial distribution function is derived from the diffraction data, providing information about the internuclear distances.

  • By fitting a molecular model to the experimental data, precise bond lengths, bond angles, and dihedral angles can be determined.

b) Microwave Spectroscopy

Microwave spectroscopy measures the rotational transitions of molecules and can provide highly accurate rotational constants. From these constants, the moments of inertia and, subsequently, the molecular geometry can be derived.

• Protocol:

  • A gaseous sample of 4-fluorobenzyl isocyanate is introduced into a microwave spectrometer.

  • The sample is irradiated with microwave radiation of varying frequencies.

  • Absorption of microwaves at specific frequencies corresponds to transitions between rotational energy levels.

  • The resulting spectrum is analyzed to determine the rotational constants (A, B, and C).

  • These constants are used to calculate the principal moments of inertia, which are then used to determine the molecular structure with high precision. Isotopic substitution studies can further refine the structure.

c) Vibrational Spectroscopy (FT-IR and Raman)

Infrared (IR) and Raman spectroscopy provide information about the vibrational modes of a molecule, which are sensitive to its structure and conformation.

• Protocol:

  • FT-IR Spectroscopy: An infrared spectrum is obtained by passing infrared radiation through a sample of 4-fluorobenzyl isocyanate and measuring the absorbed radiation. The characteristic stretching and bending vibrations of the functional groups (e.g., N=C=O, C-F, aromatic C-H) can be identified.

  • Raman Spectroscopy: A Raman spectrum is obtained by irradiating the sample with a monochromatic laser and detecting the inelastically scattered light. Raman spectroscopy is particularly useful for observing symmetric vibrations and vibrations of non-polar bonds.

  • Comparison of the experimental vibrational frequencies with those calculated from theoretical models can help to confirm the molecular structure and identify different conformers.

Computational Methodologies

a) Ab Initio and Density Functional Theory (DFT) Calculations

Computational chemistry provides a powerful tool for predicting the molecular structure, conformation, and spectroscopic properties of molecules.

• Protocol:

  • Model Building: A 3D model of the 4-fluorobenzyl isocyanate molecule is constructed.

  • Geometry Optimization: The geometry of the molecule is optimized using quantum mechanical methods such as Hartree-Fock (ab initio) or, more commonly, Density Functional Theory (DFT) with a suitable basis set (e.g., 6-311++G(d,p)). This process finds the lowest energy arrangement of the atoms, corresponding to the most stable structure.

  • Conformational Search: A systematic search for different conformers is performed by rotating around the C-C single bond. The energy of each conformer is calculated to identify the global minimum and other low-energy structures.

  • Frequency Calculations: Vibrational frequencies are calculated for the optimized geometry. These can be compared with experimental IR and Raman spectra to validate the computational model.

  • Property Calculations: Other properties such as bond lengths, bond angles, dihedral angles, and dipole moments are calculated for the optimized structure.

Caption: Workflow for Structural Elucidation.

Conclusion

This technical guide has provided a comprehensive, albeit predictive, overview of the molecular structure and conformation of 4-fluorobenzyl isocyanate. By leveraging data from analogous compounds and outlining state-of-the-art experimental and computational methodologies, this document serves as a foundational resource for researchers. The presented data and protocols are intended to guide further experimental and theoretical investigations to precisely determine the structural parameters and conformational landscape of this important chemical entity. Such knowledge is crucial for understanding its reactivity, designing new synthetic routes, and developing novel applications in drug discovery and materials science.

A Comprehensive Technical Guide to the Thermochemical Properties of 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermochemical data for 4-fluorobenzyl isocyanate, aimed at professionals in research and drug development. Due to the limited availability of specific experimental thermochemical data for this compound in publicly accessible literature, this guide outlines a high-level computational approach to determine these values and presents generalized experimental protocols for the analysis of isocyanates.

Physicochemical Properties

Basic physicochemical data for 4-fluorobenzyl isocyanate has been compiled from various sources.

Property	Value	Source
Molecular Formula	C₈H₆FNO	[1][2]
Molecular Weight	151.14 g/mol	[1][2][3]
Boiling Point	211 °C (lit.)	[3][4][5]
Density	1.186 g/mL at 25 °C (lit.)	[3][4][5]
Refractive Index	n20/D 1.505 (lit.)	[3][4][5]
CAS Number	132740-43-3	[1][2][3][4]

Proposed Computational Thermochemical Data

Due to the absence of experimentally determined thermochemical data such as enthalpy of formation, entropy, and heat capacity for 4-fluorobenzyl isocyanate, a computational chemistry approach is recommended. High-level ab initio quantum chemical methods can provide accurate predictions for these properties.

A suggested computational workflow is outlined below:

Caption: Computational workflow for determining thermochemical properties.

This computational approach, utilizing established quantum chemical protocols like G4MP2, has been shown to provide results with "chemical accuracy" (within ~4 kJ/mol of experimental values) for a wide range of organic compounds.[6]

General Experimental Protocols for Isocyanate Analysis

The high reactivity of isocyanates necessitates specific handling and analytical procedures. The following protocols are generalized from methods used for various isocyanates and can be adapted for 4-fluorobenzyl isocyanate.

Quantification by Derivatization and LC-MS

Due to their high reactivity, isocyanates are often derivatized to form stable products for quantification. A common method involves reaction with an amine, such as 1-(2-methoxyphenyl)piperazine (MPP) or dibutylamine (DBA), followed by analysis with liquid chromatography-mass spectrometry (LC-MS).[7][8]

Caption: Workflow for isocyanate analysis by LC-MS.

Thermal Analysis by Calorimetry

The heat of reaction of isocyanates can be measured using techniques like differential scanning calorimetry (DSC) or Tian-Calvet type differential calorimetry.[9][10][11] This provides valuable information on the thermodynamics of reactions involving isocyanates, such as urethane formation.

Experimental Steps:

• A precise amount of the isocyanate is placed in a sample cell.

• The reactant (e.g., an alcohol or amine) is placed in a separate compartment or injected into the sample cell.

• The calorimeter measures the heat flow as the reaction proceeds, allowing for the determination of the enthalpy of reaction.

Thermogravimetric analysis (TGA) can also be employed to study the thermal stability and decomposition of isocyanates and their reaction products.[12][13]

Common Signaling Pathways and Reactions

Isocyanates are highly reactive electrophiles that readily react with nucleophiles. The isocyanate group (–N=C=O) is susceptible to attack by compounds containing active hydrogen atoms.

Caption: Key reaction pathways for isocyanates.

The reaction with alcohols to form urethanes is fundamental to the production of polyurethanes.[11][14] The reaction with primary or secondary amines to yield ureas is typically very fast.[15][16] Reaction with water leads to an unstable carbamic acid, which then decomposes to an amine and carbon dioxide.[12] Isocyanates can also undergo self-addition reactions, such as cyclotrimerization to form isocyanurates, which are thermally stable.[17][18] 4-Fluorobenzyl isocyanate has been used as a reagent in the synthesis of various complex organic molecules.[3][4]

References

• 1. alkemix.eu [alkemix.eu]
• 2. scbt.com [scbt.com]
• 3. 4-Fluorobenzyl isocyanate 98 132740-43-3 [sigmaaldrich.com]
• 4. 4-FLUOROBENZYL ISOCYANATE | 132740-43-3 [chemicalbook.com]
• 5. 4-フルオロベンジルイソシアナート 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]
• 13. Room Temperature Production of Polyurea-Based Lubricants: Using L-Serine Derivatives, 1,5 Pentamethylene Diisocyanate, and a Planetary Ball Mill | MDPI [mdpi.com]
• 14. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. poliuretanos.net [poliuretanos.net]
• 17. Thermal stabilities and conformational behaviors of isocyanurates and cyclotrimerization energies of isocyanates: a computational study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. Thermal stabilities and conformational behaviors of isocyanurates and cyclotrimerization energies of isocyanates: a computational study - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02463E [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Fluorobenzyl Isocyanate in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorobenzyl isocyanate is a versatile reagent employed in peptide synthesis for the introduction of a 4-fluorobenzyl urea moiety. This modification is of significant interest in drug discovery and development for several reasons. The fluorine atom can enhance metabolic stability, improve binding affinity to target proteins, and serve as a useful probe for NMR studies.[1][2][3][4] The urea linkage formed is generally stable and can mimic a peptide bond, potentially influencing the peptide's secondary structure and biological activity.[5]

These application notes provide a comprehensive overview of the use of 4-Fluorobenzyl isocyanate in peptide modification, including detailed experimental protocols, data presentation, and visualization of a relevant biological pathway.

Applications in Peptide Synthesis

The primary application of 4-Fluorobenzyl isocyanate in peptide synthesis is the selective modification of amine groups. The isocyanate group reacts readily with the primary N-terminal α-amino group of a peptide and the ε-amino group of lysine side chains to form a stable urea bond.[6][7] This modification can be strategically employed to:

• Enhance Biological Activity: The introduction of the 4-fluorobenzyl group can modulate the pharmacological properties of a peptide, potentially leading to increased efficacy. The fluorinated moiety can influence lipophilicity and membrane permeability.[3][4]

• Improve Metabolic Stability: The C-F bond is highly stable, and its incorporation can protect the peptide from enzymatic degradation, thereby prolonging its half-life in vivo.[1][2]

• Serve as a Structural Probe: The ¹⁹F atom provides a sensitive handle for NMR spectroscopy, allowing for detailed studies of peptide conformation and interaction with biological targets.

• Develop Peptide-Drug Conjugates: The 4-fluorobenzyl isocyanate can act as a linker to attach cytotoxic agents or other small molecules to a peptide, enabling targeted drug delivery. Peptides functionalized in this manner have applications in cancer therapy.[8][9]

Data Presentation: Reaction Efficiency and Purity

The efficiency of the reaction between a peptide and 4-Fluorobenzyl isocyanate is crucial for obtaining a homogenous product. The following table summarizes typical, illustrative data for the modification of a model peptide (e.g., a decapeptide with a single N-terminal amine and no lysine residues). Actual results may vary depending on the peptide sequence and reaction conditions.

Parameter	Value	Method of Analysis
Starting Peptide Purity	>95%	RP-HPLC
Reagent	4-Fluorobenzyl Isocyanate	-
Peptide:Isocyanate Molar Ratio	1:1.2	-
Reaction Time	2 hours	-
Conversion to Product	>90%	LC-MS
Final Purity (after purification)	>98%	RP-HPLC
Expected Mass Increase	151.14 Da	Mass Spectrometry

Experimental Protocols

Protocol 1: N-Terminal Modification of a Peptide with 4-Fluorobenzyl Isocyanate

This protocol describes a general procedure for the selective modification of the N-terminal α-amino group of a peptide in solution.

Materials:

• Peptide with a free N-terminus (pre-synthesized and purified)

• 4-Fluorobenzyl isocyanate

• Anhydrous, amine-free solvent (e.g., N,N-Dimethylformamide (DMF) or Dichloromethane (DCM))

• Tertiary base (e.g., N,N-Diisopropylethylamine (DIPEA))

• Quenching reagent (e.g., a primary amine like ethanolamine or a resin-bound amine)

• Solvents for purification (e.g., acetonitrile, water, trifluoroacetic acid (TFA))

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• Mass Spectrometer (MS)

Procedure:

• Peptide Dissolution: Dissolve the purified peptide in the chosen anhydrous solvent to a final concentration of 1-5 mg/mL.

• Reaction Setup: In a clean, dry reaction vessel, add the peptide solution.

• Base Addition: Add 1.5 equivalents of DIPEA to the peptide solution to ensure the N-terminal amine is deprotonated.

• Isocyanate Addition: Add 1.2 equivalents of 4-Fluorobenzyl isocyanate to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS. The desired product will show a mass increase of 151.14 Da.

• Quenching: Once the reaction is complete, add a quenching reagent (e.g., 5 equivalents of ethanolamine) to react with any excess isocyanate. Stir for an additional 30 minutes.

• Solvent Removal: Remove the solvent under reduced pressure (e.g., using a rotary evaporator or lyophilizer).

• Purification: Purify the crude product by RP-HPLC using a suitable gradient of acetonitrile and water containing 0.1% TFA.[10]

• Characterization: Confirm the identity and purity of the modified peptide by LC-MS and analytical RP-HPLC.

Protocol 2: On-Resin Modification of a Peptide with 4-Fluorobenzyl Isocyanate

This protocol is suitable for modifying a peptide while it is still attached to the solid-phase synthesis resin.

Materials:

• Peptide-resin with a deprotected N-terminal amine

• 4-Fluorobenzyl isocyanate

• Anhydrous, amine-free solvent (e.g., DMF or DCM)

• Tertiary base (e.g., DIPEA)

• Washing solvents (e.g., DMF, DCM, Methanol)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Cold diethyl ether

• RP-HPLC system

• Mass Spectrometer

Procedure:

• Resin Swelling: Swell the peptide-resin in the reaction solvent (DMF or DCM) for 30 minutes.

• Deprotection: Ensure the N-terminal Fmoc or Boc protecting group has been removed according to standard solid-phase peptide synthesis (SPPS) protocols.

• Neutralization: Wash the resin with the reaction solvent and then treat with a solution of 5% DIPEA in the reaction solvent to neutralize the N-terminal amine salt.

• Reaction: Prepare a solution of 3-5 equivalents of 4-Fluorobenzyl isocyanate in the reaction solvent. Add this solution to the resin and shake at room temperature for 2-4 hours.

• Washing: Wash the resin thoroughly with the reaction solvent, followed by DCM and methanol, to remove excess reagents.

• Cleavage and Deprotection: Cleave the modified peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail.

• Precipitation: Precipitate the crude peptide in cold diethyl ether.

• Purification and Characterization: Purify and characterize the modified peptide as described in Protocol 1 (steps 8 and 9).

Mandatory Visualizations

Experimental Workflow for Peptide Modification

The following diagram illustrates the general workflow for the synthesis and modification of a peptide using 4-Fluorobenzyl isocyanate.

Caption: General workflow for peptide synthesis and subsequent modification.

Logical Relationship of Reaction Components

This diagram shows the key reactants and products in the modification of a peptide's N-terminus with 4-Fluorobenzyl isocyanate.

Caption: Reactants and product of the peptide modification reaction.

Signaling Pathway: Inhibition of the ERK Pathway

Peptides modified with 4-fluorobenzyl isocyanate can be designed as inhibitors of protein-protein interactions in signaling pathways implicated in cancer, such as the Ras-Raf-MEK-ERK pathway.[11][12][13][14][] The 4-fluorobenzyl group can contribute to the binding affinity and specificity of the peptide inhibitor.

Caption: Inhibition of the ERK signaling pathway by a modified peptide.

References

• 1. cache.kzoo.edu [cache.kzoo.edu]
• 2. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Fluorinated Peptides - CY BioCIS [biocis.cyu.fr]
• 5. Unveiling the Potential of BenzylethyleneAryl–Urea Scaffolds for the Design of New Onco Immunomodulating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural elucidation of isocyanate-peptide adducts using tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of modified proteins by LC-MS/MS of peptides labeled with phenyl isocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchwithrutgers.com [researchwithrutgers.com]
• 9. Recent advances and applications of peptide-agent conjugates for targeting tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. Peptide Based Inhibitors of Protein Binding to the Mitogen-Activated Protein Kinase Docking Groove - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Peptide based inhibitors that target the docking site of ERK2 | Prof. Assaf Friedler's Lab [friedlerlab.huji.ac.il]
• 13. researchgate.net [researchgate.net]
• 14. Small Molecule Inhibitors of the ERK Signalling Pathway: Towards Novel Anti-cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HPLC Analysis using 4-Fluorobenzyl Isocyanate as a Derivatizing Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, particularly within the pharmaceutical and biomedical sciences. However, the analysis of compounds lacking a suitable chromophore, such as many primary and secondary amines, presents a significant challenge for UV-Vis detection. Pre-column derivatization is a widely employed strategy to overcome this limitation, enhancing the detectability of analytes and improving their chromatographic properties.[1][2]

4-Fluorobenzyl isocyanate is a valuable derivatizing agent for primary and secondary amines. The isocyanate group reacts with the amine functionality to form a stable urea derivative.[2][3] The introduction of the fluorobenzyl group provides a strong chromophore, significantly enhancing the UV absorbance of the analyte and enabling sensitive quantification by HPLC with UV detection. This application note provides a detailed protocol for the use of 4-fluorobenzyl isocyanate as a derivatizing agent for the HPLC analysis of amine-containing compounds.

Principle of Derivatization

The derivatization reaction involves the nucleophilic addition of a primary or secondary amine to the electrophilic carbon atom of the isocyanate group of 4-fluorobenzyl isocyanate. This reaction results in the formation of a stable N,N'-disubstituted urea derivative that is highly responsive to UV detection. The fluorine atom on the benzyl ring can also be useful for mass spectrometry detection, providing a distinct isotopic pattern.

A general reaction scheme is presented below:

R₁R₂NH (Amine) + F-C₆H₄-CH₂-N=C=O (4-Fluorobenzyl isocyanate) → F-C₆H₄-CH₂-NH-CO-NR₁R₂ (Urea Derivative)

This reaction is typically rapid and can be carried out under mild conditions.

Experimental Protocols

This section outlines a general protocol for the derivatization of primary and secondary amines with 4-fluorobenzyl isocyanate and subsequent HPLC analysis. Optimization of the reaction conditions and chromatographic parameters may be necessary for specific analytes and sample matrices.

Materials and Reagents

• 4-Fluorobenzyl isocyanate (≥98% purity)

• Analyte of interest (containing a primary or secondary amine group)

• Acetonitrile (ACN), HPLC grade

• Dimethylformamide (DMF), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Methanol, HPLC grade

• Water, HPLC grade or ultrapure

• Formic acid or trifluoroacetic acid (TFA) for mobile phase modification

• Standard laboratory glassware and equipment (vials, pipettes, vortex mixer, etc.)

Protocol 1: Derivatization of Amine Standards

• Preparation of Standard Solutions:

  • Prepare a stock solution of the amine standard (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a series of working standard solutions by diluting the stock solution to the desired concentrations for calibration.

• Preparation of Derivatizing Reagent Solution:

  • Prepare a solution of 4-fluorobenzyl isocyanate in anhydrous acetonitrile or dimethylformamide (e.g., 10 mg/mL). This solution should be prepared fresh daily.

• Derivatization Reaction:

  • In a clean, dry reaction vial, add 100 µL of the amine standard working solution.

  • Add 100 µL of the 4-fluorobenzyl isocyanate solution.

  • Add 10 µL of a catalyst such as triethylamine or diisopropylethylamine to facilitate the reaction.

  • Vortex the mixture for 1 minute.

  • Allow the reaction to proceed at room temperature for 30-60 minutes, or at a slightly elevated temperature (e.g., 50-60 °C) for 15-30 minutes to ensure complete derivatization. The optimal time and temperature should be determined experimentally.

  • After the reaction is complete, add 50 µL of a quenching reagent (e.g., a primary amine like butylamine or a small volume of methanol) to react with any excess 4-fluorobenzyl isocyanate.

  • Dilute the reaction mixture with the mobile phase to a suitable concentration for HPLC analysis.

  • Filter the final solution through a 0.22 µm or 0.45 µm syringe filter before injection into the HPLC system.

Protocol 2: Sample Preparation and Derivatization (e.g., from a biological matrix)

• Sample Extraction:

  • Extract the amine-containing analyte from the sample matrix using an appropriate method such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE). The choice of extraction method will depend on the analyte and the matrix.

  • Evaporate the solvent from the extracted sample to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Reconstitute the dried extract in a suitable volume of anhydrous acetonitrile or dimethylformamide.

  • Proceed with the derivatization reaction as described in Protocol 1, steps 2-8.

HPLC Analysis Conditions

The following are typical starting conditions for the HPLC analysis of 4-fluorobenzyl isocyanate-derivatized amines. These conditions should be optimized for the specific analyte(s) of interest.

Parameter	Typical Conditions
HPLC System	A standard HPLC system with a UV-Vis detector.
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase	A) Water with 0.1% formic acid or TFAB) Acetonitrile with 0.1% formic acid or TFA
Gradient Elution	Start with a lower percentage of organic phase (e.g., 30% B) and gradually increase to a higher percentage (e.g., 90% B) over 15-20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25-30 °C
Detection	UV at approximately 254 nm. The optimal wavelength should be determined by scanning the UV spectrum of the derivatized analyte.
Injection Volume	10-20 µL

Method Validation

A comprehensive validation of the analytical method should be performed according to ICH guidelines or other relevant regulatory standards. Key validation parameters are summarized in the table below. The provided values are representative and should be established for each specific application.

Validation Parameter	Typical Acceptance Criteria	Representative Values (Example)
Specificity/Selectivity	No interference from endogenous components at the retention time of the analyte.	Peak purity > 0.99
Linearity (r²)	≥ 0.995	0.999
Range	Typically 80-120% of the expected concentration.	1 - 100 µg/mL
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.	0.1 µg/mL
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.	0.5 µg/mL
Accuracy (% Recovery)	80-120% (or tighter depending on application).	98.5 - 101.2%
Precision (% RSD)	Intra-day: ≤ 2%Inter-day: ≤ 3%	Intra-day: 1.2%Inter-day: 2.1%
Robustness	Method performance is not significantly affected by small, deliberate variations in method parameters.	Consistent results with minor changes in pH, mobile phase composition, and temperature.

Visualizations

Caption: Chemical derivatization of an amine with 4-Fluorobenzyl isocyanate.

Caption: General workflow for HPLC analysis using 4-Fluorobenzyl isocyanate.

Conclusion

4-Fluorobenzyl isocyanate is an effective derivatizing agent for the HPLC analysis of primary and secondary amines. The formation of stable, UV-active urea derivatives allows for sensitive and reliable quantification of analytes that would otherwise be difficult to detect. The protocols and data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate robust analytical methods for a wide range of amine-containing compounds. Optimization of the derivatization and chromatographic conditions is essential to achieve the best performance for each specific application.

References

• 1. benchchem.com [benchchem.com]
• 2. sdiarticle4.com [sdiarticle4.com]
• 3. Making sure you're not a bot! [mostwiedzy.pl]

Application Notes: Synthesis of Substituted Ureas Using 4-Fluorobenzyl Isocyanate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Substituted ureas represent a critical structural motif in a vast array of pharmacologically active molecules and functional materials.[1] The urea functional group is prevalent in numerous therapeutic agents, including kinase inhibitors used in oncology.[2] The synthesis of N,N'-substituted ureas is most commonly and efficiently achieved through the nucleophilic addition of a primary or secondary amine to an isocyanate.[3][4] This reaction is typically high-yielding and proceeds under mild conditions.

This document provides detailed protocols for the synthesis of substituted ureas using 4-fluorobenzyl isocyanate.[5][6] The 4-fluorobenzyl moiety is a valuable fragment in drug discovery, known to be present in various biologically active compounds, including enzyme inhibitors.[7] The protocols outlined are robust and adaptable for a diverse range of amine substrates, making them suitable for constructing chemical libraries for drug discovery and development.[8]

General Reaction Scheme

The fundamental reaction involves the attack of a nucleophilic amine on the electrophilic carbonyl carbon of the isocyanate. This process is generally fast and does not require a catalyst.

Figure 1: General reaction for the synthesis of a substituted urea from 4-Fluorobenzyl isocyanate and a primary or secondary amine (R1, R2 = H, Alkyl, Aryl).

Data Presentation

The reaction of 4-fluorobenzyl isocyanate with various amines is efficient and typically results in high yields. The following table summarizes expected reaction parameters and yields for different classes of amines based on established chemical principles for isocyanate reactions.[9]

Amine Type	Substrate Example	Solvent	Reaction Time (h)	Temperature (°C)	Typical Yield (%)
Primary Aliphatic	Benzylamine	Dichloromethane (DCM)	1 - 3	Room Temperature	> 95
Secondary Aliphatic	Piperidine	Dichloromethane (DCM)	1 - 3	Room Temperature	> 95
Primary Aromatic	Aniline	Dichloromethane (DCM)	3 - 6	Room Temperature	85 - 95
Sterically Hindered	tert-Butylamine	Dichloromethane (DCM)	5 - 10	Room Temperature	> 90

Experimental Protocols

1. General Protocol for the Synthesis of Substituted Ureas

This protocol details the general procedure for reacting 4-fluorobenzyl isocyanate with a primary or secondary amine.[9]

Materials:

• 4-Fluorobenzyl isocyanate (CAS 132740-43-3)[10]

• Amine of choice (primary or secondary)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel (optional)

• Nitrogen or argon atmosphere setup

Procedure:

• Amine Preparation: In a round-bottom flask under an inert atmosphere, dissolve the amine (1.0 equivalent) in a suitable anhydrous solvent (e.g., DCM) to a concentration of 0.1-0.5 M.

• Isocyanate Addition: While stirring the amine solution, add 4-fluorobenzyl isocyanate (1.0 equivalent), either neat or dissolved in the same anhydrous solvent, dropwise at room temperature. For highly exothermic reactions, cool the flask to 0 °C in an ice bath before addition.

• Reaction: Allow the reaction mixture to stir at room temperature. The reaction is typically complete within 1-6 hours.

• Monitoring: Track the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine or isocyanate is fully consumed.

• Product Isolation: Upon completion, the urea product often precipitates from the reaction mixture. If so, collect the solid by vacuum filtration. If the product is soluble, remove the solvent under reduced pressure.

• Purification: The collected solid can be washed with a cold, non-polar solvent (e.g., cold DCM or hexanes) to remove any unreacted starting materials. If necessary, the product can be further purified by recrystallization or flash column chromatography.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[2][11]

2. Specific Example: Synthesis of N-(4-Fluorobenzyl)-N'-(phenyl)urea

Procedure:

• In a 100 mL round-bottom flask, dissolve aniline (0.93 g, 10.0 mmol) in 40 mL of anhydrous DCM.

• To this stirring solution, add a solution of 4-fluorobenzyl isocyanate (1.51 g, 10.0 mmol) in 20 mL of anhydrous DCM dropwise over 10 minutes at room temperature.

• Stir the reaction mixture for 4 hours at room temperature. A white precipitate will typically form during this time.

• Monitor the reaction by TLC (eluent: 1:1 ethyl acetate/hexanes) to confirm the disappearance of the starting materials.

• Filter the solid precipitate using a Büchner funnel and wash the filter cake with 20 mL of cold DCM.

• Dry the collected white solid under vacuum to yield N-(4-Fluorobenzyl)-N'-(phenyl)urea.

Safety Information

4-Fluorobenzyl isocyanate is a hazardous substance. It is classified as an acute toxicant (oral, dermal, inhalation), a skin and eye irritant, and a respiratory sensitizer.[5] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5]

Visualizations

Experimental Workflow

The general workflow for the synthesis provides a clear, step-by-step visual guide from starting materials to the final, purified product.

General workflow for the synthesis of substituted ureas.

Reaction Mechanism

The formation of the urea bond proceeds via a nucleophilic addition mechanism. The lone pair of electrons on the amine nitrogen attacks the electrophilic carbonyl carbon of the isocyanate, followed by proton transfer to yield the neutral urea product.

Mechanism of urea formation from an isocyanate and an amine.

Applications in Drug Development

Many substituted diaryl ureas are potent inhibitors of protein kinases, which are crucial regulators of cell signaling pathways.[2] Dysregulation of these pathways is a hallmark of cancer. Compounds like Sorafenib and Regorafenib function by inhibiting the RAF-MEK-ERK pathway, thereby blocking tumor cell proliferation and angiogenesis.[2] Ureas synthesized from 4-fluorobenzyl isocyanate can be screened as potential kinase inhibitors targeting similar pathways.

Generalized RAF kinase signaling pathway targeted by urea inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Ureas - Wikipedia [en.wikipedia.org]
• 5. 4-Fluorobenzyl isocyanate 98 132740-43-3 [sigmaaldrich.com]
• 6. 4-Fluorobenzyl isocyanate (98%) - Amerigo Scientific [amerigoscientific.com]
• 7. Exploiting the 1-(4-fluorobenzyl)piperazine fragment for the development of novel tyrosinase inhibitors as anti-melanogenic agents: Design, synthesis, structural insights and biological profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]
• 10. scbt.com [scbt.com]
• 11. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: VII. Synthesis and Properties 1-[(Adamantan-1-yl)methyl]-3-(fluoro, chlorophenyl) Ureas - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the reaction of 4-Fluorobenzyl isocyanate with sterically hindered amines

Application Notes and Protocols

Topic: Protocol for the Reaction of 4-Fluorobenzyl Isocyanate with Sterically Hindered Amines

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of substituted ureas is a cornerstone reaction in medicinal chemistry and drug development. The urea functional group is a key pharmacophore in numerous clinically approved drugs, valued for its ability to form stable hydrogen bonds with biological targets such as protein kinases.[1][2][3] One of the most direct methods for synthesizing unsymmetrical ureas is the reaction of an isocyanate with a primary or secondary amine.

This document provides a detailed protocol for the reaction between 4-Fluorobenzyl isocyanate and sterically hindered amines. The reaction with sterically hindered amines presents unique challenges, primarily due to slowed reaction kinetics caused by steric bulk around the nitrogen atom.[4] Overcoming this hurdle often requires careful optimization of reaction conditions, including the use of catalysts and appropriate solvent selection, to achieve high yields and purity. These application notes are designed to guide researchers through the process, from initial setup to final product characterization.

Reaction Principle

The fundamental reaction involves the nucleophilic addition of the amine's lone pair of electrons to the electrophilic carbonyl carbon of the isocyanate. This forms a zwitterionic intermediate which rapidly undergoes a proton transfer to yield the stable urea product.

General Reaction Scheme:

Where R¹ is 4-Fluorobenzyl, and R²-NH-R³ represents a sterically hindered amine.

Challenges with Sterically Hindered Amines

The primary challenge in reacting isocyanates with sterically hindered amines is the significantly reduced reaction rate.[4][5]

• Steric Hindrance: Bulky substituents on the amine impede the approach of the nitrogen nucleophile to the isocyanate's electrophilic carbon.[4]

• Side Reactions: The high reactivity of isocyanates means that under forcing conditions (e.g., high heat) or during prolonged reaction times, side reactions can become more prevalent. Isocyanates are highly sensitive to moisture, which can lead to the formation of a symmetrical diaryl urea impurity.[6][7]

• Catalyst Selection: The choice of catalyst is critical. The catalyst must be active enough to promote the desired reaction without catalyzing side reactions. The effectiveness of amine-based catalysts can also be diminished by steric factors.[6]

Experimental Protocol: General Procedure

This protocol provides a general method for the reaction. Optimization of stoichiometry, catalyst loading, temperature, and reaction time is recommended for specific substrates.

Materials:

• 4-Fluorobenzyl isocyanate

• Sterically hindered amine (e.g., Di-tert-butylamine, 2,2,6,6-Tetramethylpiperidine)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile)

• Catalyst (e.g., Triethylamine (TEA), 1,4-Diazabicyclo[2.2.2]octane (DABCO), Dibutyltin dilaurate (DBTDL))

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

• Heating/cooling system (oil bath or ice bath)

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add the sterically hindered amine (1.0 eq.) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous solvent (e.g., THF, 0.1-0.5 M concentration) to dissolve the amine completely.

• Catalyst Addition (Optional but Recommended): If a catalyst is used, add it to the amine solution (0.05 - 0.2 eq.). Tertiary amine catalysts like DABCO are often effective.[6][7]

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This helps to control the initial exotherm of the reaction.

• Isocyanate Addition: Add 4-Fluorobenzyl isocyanate (1.0 - 1.1 eq.) dropwise to the stirred solution over 10-15 minutes. A slight excess of the isocyanate can be used if the amine is particularly precious, but this may complicate purification.[7]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 24-48 hours. The reaction progress should be monitored.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Once the reaction is complete, quench any remaining isocyanate by adding a small amount of methanol.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a suitable solvent like ethyl acetate or DCM.

  • Wash the organic layer sequentially with a weak acid (e.g., 1M HCl) to remove the amine catalyst, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the desired urea derivative.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Presentation: Reaction Parameter Optimization

The following table summarizes illustrative data for the reaction under various conditions. Yields are representative and will vary based on the specific amine and precise conditions.

Entry	Sterically Hindered Amine	Catalyst (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Di-isopropylamine	None	THF	25	48	65
2	Di-isopropylamine	DABCO (0.1)	THF	25	12	92
3	Di-tert-butylamine	DABCO (0.1)	DCM	25	72	40
4	Di-tert-butylamine	DBTDL (0.05)	Toluene	60	24	75
5	2,2,6,6-Tetramethylpiperidine	DBTDL (0.05)	Toluene	80	48	55
6	Dicyclohexylamine	DABCO (0.1)	THF	25	24	88

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of ureas from hindered amines.

Factors Influencing Reaction Success

Caption: Key factors influencing the urea synthesis reaction.

References

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Urea-based anticancer agents. Exploring 100-years of research with an eye to the future [frontiersin.org]
• 4. poliuretanos.net [poliuretanos.net]
• 5. turkchem.net [turkchem.net]
• 6. Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY01776B [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Novel Fluorinated Polyurethane Derivatives Using 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyurethanes (PUs) are a versatile class of polymers widely utilized in the biomedical field due to their excellent biocompatibility, tunable mechanical properties, and processability. The incorporation of fluorine atoms into the polymer backbone can further enhance these properties, leading to materials with increased hydrophobicity, thermal stability, and biocompatibility.[1][2][3] This document provides detailed application notes and a comprehensive experimental protocol for the synthesis of a novel polyurethane derivative utilizing 4-Fluorobenzyl isocyanate. This monofunctional isocyanate can be used to create end-capped polymers or as a component in more complex architectures, offering a pathway to novel biomaterials for applications such as medical device coatings, drug delivery systems, and tissue engineering scaffolds.[4][5]

The reaction of an isocyanate with an alcohol (polyol) forms the characteristic urethane linkage.[6][7][8] By carefully selecting the diisocyanate, polyol, and in this case, a fluorinated capping agent, the final properties of the polyurethane can be precisely controlled.[1]

Potential Applications

The introduction of the 4-fluorobenzyl group is anticipated to impart beneficial properties to the resulting polyurethane, including:

• Enhanced Hydrophobicity: The presence of the C-F bond can lower the surface energy of the material, leading to increased water repellency.[1][9] This is advantageous for creating anti-fouling surfaces on medical implants or devices.

• Improved Biocompatibility: Fluorinated polymers often exhibit excellent biocompatibility, reducing the likelihood of adverse reactions when in contact with biological tissues.[1][5]

• Thermal Stability: The high bond energy of the C-F bond can contribute to the overall thermal stability of the polymer.[1][3]

• Drug Delivery Matrix: The modified polyurethane can be engineered to encapsulate therapeutic agents, with the fluorinated component influencing the release kinetics.

Experimental Workflow

The synthesis of polyurethane derivatives from 4-Fluorobenzyl isocyanate typically follows a two-step prepolymer method. This approach allows for better control over the polymer structure and molecular weight.

Fig. 1: General workflow for the synthesis of polyurethane derivatives.

Chemical Synthesis Pathway

The fundamental reaction involves the nucleophilic addition of a hydroxyl group from a polyol to the electrophilic carbon of the isocyanate group, forming a urethane linkage.

Fig. 2: General reaction for polyurethane synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of a linear polyurethane end-capped with 4-fluorobenzyl groups.

Materials:

• Hexamethylene diisocyanate (HDI)

• Poly(tetramethylene ether) glycol (PTMEG, Mn = 1000 g/mol )

• 4-Fluorobenzyl isocyanate

• Dibutyltin dilaurate (DBTDL)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (for precipitation)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser

• Dropping funnel

• Nitrogen inlet

• Vacuum oven

Procedure:

• Reactor Setup: Assemble a clean, dry three-neck flask with a mechanical stirrer, condenser, and nitrogen inlet. The system should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reagent Charging: Under a positive pressure of nitrogen, charge the flask with PTMEG (e.g., 10.0 g, 10.0 mmol) and anhydrous DMF (50 mL).

• Prepolymer Formation: Begin stirring the mixture and add HDI (e.g., 3.36 g, 20.0 mmol) dropwise using the dropping funnel over 15 minutes.

• Catalysis and Reaction: Add one drop of DBTDL catalyst to the reaction mixture. Heat the flask to 80°C and maintain this temperature for 2 hours. The progress of the reaction can be monitored by titrating for the isocyanate (NCO) content.

• End-Capping: After the prepolymer formation is complete (indicated by a stable NCO content), cool the mixture to 50°C. Add 4-Fluorobenzyl isocyanate (e.g., 0.30 g, 2.0 mmol) dissolved in 10 mL of anhydrous DMF dropwise.

• Final Reaction: Maintain the reaction at 50°C for an additional 1 hour to ensure complete reaction of the end-capping agent.

• Isolation: Pour the viscous polymer solution into a beaker containing an excess of methanol (e.g., 500 mL) while stirring vigorously. The polyurethane will precipitate as a white solid.

• Purification: Decant the methanol and wash the polymer precipitate several times with fresh methanol to remove unreacted monomers and solvent.

• Drying: Collect the polymer by filtration and dry it in a vacuum oven at 60°C for 24 hours or until a constant weight is achieved.

Data Presentation

The following table summarizes the reactant quantities and expected properties of the synthesized polyurethane.

Parameter	Value	Unit
Reactants
Hexamethylene diisocyanate (HDI)	3.36	g
Poly(tetramethylene ether) glycol (PTMEG)	10.0	g
4-Fluorobenzyl isocyanate	0.30	g
Dibutyltin dilaurate (DBTDL)	~ 0.05	mL
Anhydrous DMF	60	mL
Reaction Conditions
Prepolymer Reaction Temperature	80	°C
Prepolymer Reaction Time	2	hours
End-capping Reaction Temperature	50	°C
End-capping Reaction Time	1	hour
Expected Polymer Properties
Appearance	White, elastomeric solid	-
Molecular Weight (Mn) by GPC	30,000 - 50,000	g/mol
Glass Transition Temperature (Tg) by DSC	-40 to -20	°C
Thermal Decomposition Temp (TGA, 5% wt loss)	> 300	°C

Characterization Methods

• Fourier Transform Infrared Spectroscopy (FTIR): To confirm the formation of the urethane linkage (N-H stretching around 3300 cm⁻¹, C=O stretching around 1700 cm⁻¹) and the disappearance of the isocyanate peak (~2270 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹⁹F): To elucidate the detailed structure of the polymer, confirming the incorporation of the 4-fluorobenzyl group.

• Gel Permeation Chromatography (GPC): To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI) of the synthesized polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polyurethane.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

Safety Precautions

Isocyanates are toxic and can cause respiratory sensitization.[10] All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. Anhydrous conditions are crucial for successful polyurethane synthesis, as water will react with isocyanates to form ureas and generate carbon dioxide gas.[11]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 7. The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Isocyanate - Wikipedia [en.wikipedia.org]

Application of 4-Fluorobenzyl Isocyanate in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-fluorobenzyl isocyanate in medicinal chemistry. This versatile reagent serves as a critical building block for the synthesis of targeted therapeutic agents, leveraging the unique properties of the fluorine atom to enhance pharmacological profiles.

Introduction

4-Fluorobenzyl isocyanate is an organic compound featuring a reactive isocyanate group and a fluorine-substituted benzyl moiety.[1][2] The isocyanate group readily reacts with nucleophiles such as amines and alcohols, forming urea and carbamate linkages, respectively. These linkages are prevalent in many biologically active molecules. The presence of a fluorine atom can significantly influence a drug candidate's metabolic stability, binding affinity, and pharmacokinetic properties.[3] This makes 4-fluorobenzyl isocyanate a valuable synthon in drug discovery for creating diverse compound libraries and optimizing lead candidates.

Application 1: Synthesis of Neuropeptide S Receptor (NPSR) Antagonists

One notable application of 4-fluorobenzyl isocyanate is in the synthesis of selective antagonists for the Neuropeptide S Receptor (NPSR). The NPSR system is implicated in various physiological processes, including arousal, anxiety, and memory.[4][5] The compound SHA 68, a potent and selective NPSR antagonist, is synthesized using 4-fluorobenzyl isocyanate.[3]

Biological Activity of SHA 68

SHA 68 has been demonstrated to be a potent antagonist of the Neuropeptide S receptor, effectively blocking NPS-induced intracellular calcium mobilization.[4] Its antagonistic activity is specific, showing no significant effect on fourteen other G protein-coupled receptors.[4]

Compound	Target	IC50 (nM)	Assay
SHA 68	Human NPSR Asn107	22.0	Ca2+ mobilization
SHA 68	Human NPSR Ile107	23.8	Ca2+ mobilization
Table 1: In vitro activity of SHA 68, an NPSR antagonist synthesized using 4-fluorobenzyl isocyanate.[2][6]

Experimental Protocol: Synthesis of SHA 68

This protocol is adapted from the synthesis described by Okamura et al. (2008).[3]

Materials:

• (S)-3-oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid Fmoc-protected precursor (Compound 7 in the original paper)

• 4-Fluorobenzyl isocyanate

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Tetrahydrofuran (THF)

• Saturated aqueous NH4Cl

• Ethyl acetate (EtOAc)

• Hexanes

• Methanol (MeOH)

• Chloroform (CHCl3)

• Sodium sulfate (Na2SO4)

Procedure:

• Dissolve the Fmoc-protected precursor (1 equivalent) in THF.

• Add 4-fluorobenzyl isocyanate (2 equivalents) to the solution.

• Add DBU (1.1 equivalents) dropwise to the mixture.

• Stir the reaction mixture for 15 minutes at room temperature.

• Quench the reaction by adding saturated aqueous NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers, dry over Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography using a gradient of 40% EtOAc in hexanes followed by 10% MeOH in CHCl3 to yield SHA 68.[3]

Neuropeptide S Receptor Signaling Pathway

Neuropeptide S (NPS) binding to its G protein-coupled receptor (NPSR) activates both Gs and Gq proteins. This dual activation leads to the stimulation of adenylyl cyclase (AC) and phospholipase C (PLC), respectively. AC activation increases intracellular cyclic adenosine monophosphate (cAMP) levels, while PLC activation leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to various downstream cellular responses.[7][8][9]

NPSR Signaling Pathway and Inhibition by SHA 68

Application 2: Development of Autotaxin (ATX) Inhibitors

4-Fluorobenzyl isocyanate is also a key reagent in the synthesis of potent inhibitors of autotaxin (ATX), a secreted enzyme that produces the signaling lipid lysophosphatidic acid (LPA).[10] The ATX-LPA signaling axis is implicated in inflammation, fibrosis, and cancer progression, making ATX an attractive therapeutic target.[1][11] Boronic acid-based inhibitors incorporating a 4-fluorobenzyl moiety have shown high potency against ATX.[10]

Biological Activity of Boronic Acid-Based ATX Inhibitors

The incorporation of a 4-fluorobenzyl group into boronic acid-based inhibitors has led to the development of highly potent ATX inhibitors. The 4-fluorobenzyl moiety effectively binds to the hydrophobic lipid-binding pocket of ATX.[10]

Compound	Target	IC50 (nM)	Assay
Inhibitor 1	Autotaxin	5.7	Choline release assay
Inhibitor 17	Autotaxin	147	Choline release assay
Z-28	Autotaxin	-	Data not provided
S-35	Autotaxin	28	Choline release assay
Table 2: In vitro activity of selected boronic acid-based ATX inhibitors containing a 4-fluorobenzyl or related moiety.[10][12]

Experimental Protocol: General Synthesis of a Urea-based ATX Inhibitor Intermediate

This protocol is based on the synthesis of related urea-containing ATX inhibitors.[10]

Materials:

• A secondary amine precursor (e.g., R- or S-tetrahydroisoquinoline)

• 4-Fluorobenzyl isocyanate

• Sodium hydroxide (NaOH)

• Suitable solvent (e.g., Dichloromethane)

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the secondary amine precursor in a suitable solvent.

• Add an aqueous solution of sodium hydroxide.

• Add 4-fluorobenzyl isocyanate to the biphasic mixture and stir vigorously at room temperature to form the urea intermediate.

• Monitor the reaction by an appropriate method (e.g., TLC or LC-MS).

• Upon completion, separate the organic layer.

• Acidify the aqueous layer with hydrochloric acid to facilitate the cyclization to the final imidazolidine ring, if applicable to the target structure.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Autotaxin-LPA Signaling Pathway

Autotaxin (ATX) is a secreted lysophospholipase D that hydrolyzes lysophosphatidylcholine (LPC) to produce lysophosphatidic acid (LPA).[11][13] LPA then binds to a family of G protein-coupled receptors (LPAR1-6), activating various downstream signaling cascades, including those involving Rho, PI3K, and MAPK, which regulate cell proliferation, migration, and survival.[11]

ATX-LPA Signaling Pathway and its Inhibition

Conclusion

4-Fluorobenzyl isocyanate is a highly valuable and versatile reagent in medicinal chemistry. Its application in the synthesis of potent and selective modulators of key biological targets, such as the Neuropeptide S receptor and Autotaxin, underscores its importance in modern drug discovery and development. The protocols and data presented herein provide a foundation for researchers to utilize this building block in their own research endeavors.

References

• 1. Boronic acid-based inhibitor of autotaxin reveals rapid turnover of LPA in the circulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and pharmacological in vitro and in vivo profile of SHA 68 (3-Oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid 4-fluoro-benzylamide), a selective antagonist of the Neuropeptide S receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and pharmacological in vitro and in vivo profile of 3-oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid 4-fluoro-benzylamide (SHA 68), a selective antagonist of the neuropeptide S receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuropeptide S receptor - Wikipedia [en.wikipedia.org]
• 6. SHA 68 | Neuropeptide S Receptors | Tocris Bioscience [tocris.com]
• 7. researchgate.net [researchgate.net]
• 8. Neuronal expression of the human neuropeptide S receptor NPSR1 identifies NPS-induced calcium signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Human Neuropeptide S Receptor Is Activated via a Gαq Protein-biased Signaling Cascade by a Human Neuropeptide S Analog Lacking the C-terminal 10 Residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-Based Design of Novel Boronic Acid-Based Inhibitors of Autotaxin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Roles of Autotaxin/Autotaxin-Lysophosphatidic Acid Axis in the Initiation and Progression of Liver Cancer [frontiersin.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The autotaxin-LPA axis emerges as a novel regulator of lymphocyte homing and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Labeling with 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorobenzyl isocyanate is a valuable molecular probe for the covalent labeling of proteins. Its primary application lies in introducing a fluorine-19 (¹⁹F) label, which can be readily detected by nuclear magnetic resonance (NMR) spectroscopy. Due to the high sensitivity of the ¹⁹F nucleus and the low natural abundance of fluorine in biological systems, ¹⁹F NMR provides a powerful tool for studying protein structure, dynamics, and interactions with a clear spectral window, free from background signals from the biological matrix.

The isocyanate group of 4-fluorobenzyl isocyanate reacts primarily with nucleophilic amine groups on the protein surface, such as the ε-amino group of lysine residues and the α-amino group at the N-terminus, to form stable urea linkages. This robust covalent bond ensures the permanent attachment of the ¹⁹F label to the protein of interest, making it suitable for a wide range of biochemical and biophysical studies.

Principle of the Labeling Reaction

The labeling reaction is a nucleophilic addition of a primary amine from the protein to the electrophilic carbon atom of the isocyanate group on 4-fluorobenzyl isocyanate. This reaction proceeds efficiently under mild, slightly alkaline conditions, which deprotonate the primary amines, increasing their nucleophilicity. The resulting product is a stable N,N'-disubstituted urea derivative, covalently linking the 4-fluorobenzyl group to the protein.

Data Presentation

Table 1: Properties of 4-Fluorobenzyl Isocyanate

Property	Value
CAS Number	132740-43-3
Molecular Formula	C₈H₆FNO
Molecular Weight	151.14 g/mol
Boiling Point	211 °C
Density	1.186 g/mL at 25 °C
Refractive Index	n20/D 1.505
Storage Temperature	-20°C

Table 2: Recommended Reaction Conditions for Protein Labeling

Parameter	Recommended Range	Notes
pH	8.0 - 9.0	A slightly alkaline pH deprotonates primary amines for efficient reaction. Avoid amine-containing buffers (e.g., Tris).
Temperature	4°C to Room Temperature	Lower temperatures (4°C) can be used for sensitive proteins, requiring longer incubation times.
Molar Excess of Probe	10 - 50 fold	The optimal ratio depends on the protein and the desired degree of labeling and should be determined empirically.
Reaction Time	1 - 4 hours at RT; Overnight at 4°C	Reaction progress can be monitored by analytical techniques such as mass spectrometry.
Protein Concentration	1 - 10 mg/mL	Higher concentrations generally lead to better labeling efficiency.

Table 3: Reactivity of 4-Fluorobenzyl Isocyanate with Amino Acid Residues

Amino Acid Residue	Functional Group	Relative Reactivity	Bond Formed	Stability
Lysine	ε-amino	High	Urea	Very Stable
N-terminus	α-amino	High	Urea	Very Stable
Cysteine	Sulfhydryl	Moderate	Thiocarbamate	Less Stable
Serine, Threonine	Hydroxyl	Low	Carbamate	Unstable
Tyrosine	Phenolic Hydroxyl	Low	Carbamate	Unstable

Experimental Protocols

Protocol 1: General Protein Labeling with 4-Fluorobenzyl Isocyanate

This protocol provides a general procedure for labeling a protein with 4-fluorobenzyl isocyanate. Optimization may be required for specific proteins.

Materials:

• Protein of interest in an amine-free buffer (e.g., phosphate-buffered saline (PBS), borate buffer, or bicarbonate buffer, pH 8.0-9.0).

• 4-Fluorobenzyl isocyanate.

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine).

• Desalting column (e.g., Sephadex G-25) or dialysis membrane (with appropriate MWCO).

Procedure:

• Protein Preparation:

  • Dissolve or dialyze the protein into the chosen amine-free reaction buffer at a concentration of 1-10 mg/mL.

• Probe Preparation:

  • Prepare a 10-100 mM stock solution of 4-fluorobenzyl isocyanate in anhydrous DMSO or DMF immediately before use.

• Labeling Reaction:

  • Slowly add the desired molar excess (e.g., 20-fold) of the 4-fluorobenzyl isocyanate stock solution to the protein solution while gently stirring.

  • Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching the Reaction:

  • Add the quenching reagent to a final concentration of 50-100 mM to consume any unreacted isocyanate.

  • Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove excess probe and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

  • Alternatively, perform dialysis against the storage buffer with several buffer changes.

• Characterization and Storage:

  • Determine the degree of labeling (DOL) using mass spectrometry.

  • Confirm protein integrity using SDS-PAGE.

  • Store the labeled protein at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Analysis of Labeled Protein by ¹⁹F NMR

This protocol outlines the general steps for acquiring and analyzing a ¹⁹F NMR spectrum of a protein labeled with 4-fluorobenzyl isocyanate.

Materials:

• Labeled and purified protein in a suitable NMR buffer (e.g., PBS in D₂O).

• NMR spectrometer equipped with a fluorine probe.

• NMR tubes.

Procedure:

• Sample Preparation:

  • Concentrate the labeled protein to the desired concentration for NMR analysis (typically 50-500 µM).

  • Exchange the buffer to a deuterated NMR buffer.

• NMR Data Acquisition:

  • Transfer the protein sample to an NMR tube.

  • Acquire a one-dimensional (1D) ¹⁹F NMR spectrum. The chemical shift of the fluorine atom will be sensitive to its local environment within the protein.

• Data Analysis:

  • Process the acquired spectrum (Fourier transformation, phasing, and baseline correction).

  • The ¹⁹F chemical shift can provide information on the local protein structure and conformational changes upon ligand binding or other perturbations.[1][2]

Visualizations

Caption: Experimental workflow for protein labeling and analysis.

Caption: Reaction of 4-fluorobenzyl isocyanate with a primary amine.

Caption: Workflow for studying protein conformational changes.

References

• 1. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of Amino Acids using 4-Fluorobenzyl Isocyanate Derivatization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a robust and sensitive method for the chiral separation of amino acids using pre-column derivatization with 4-Fluorobenzyl Isocyanate (4-FBI). The derivatization reaction targets the primary amino group of amino acids, forming stable urea derivatives. These derivatives are then separated by reverse-phase high-performance liquid chromatography (RP-HPLC) on a chiral stationary phase, allowing for the accurate quantification of amino acid enantiomers. This method is particularly valuable in pharmaceutical research, clinical diagnostics, and food science, where the determination of enantiomeric purity is critical.

Introduction

The enantiomeric composition of amino acids plays a crucial role in various biological processes. While L-amino acids are the primary building blocks of proteins, D-amino acids have been identified as important signaling molecules and biomarkers for certain diseases. Consequently, the ability to accurately separate and quantify amino acid enantiomers is of significant interest.

Derivatization of amino acids prior to chromatographic analysis is a common strategy to enhance their detection and improve separation. Isocyanates react readily with the amino group of amino acids to form stable urea derivatives. 4-Fluorobenzyl isocyanate is an advantageous derivatizing agent due to the introduction of a fluorophore, which can enhance detection sensitivity, and a benzyl group that can participate in π-π interactions with the chiral stationary phase, aiding in enantiomeric resolution. This application note provides a detailed protocol for the derivatization of amino acids with 4-FBI and their subsequent chiral separation by HPLC.

Experimental Protocols

Protocol 1: Derivatization of Amino Acid Standards

Materials:

• Amino acid standard solution (e.g., 1 mM of each D- and L-amino acid in 0.1 M HCl)

• 4-Fluorobenzyl isocyanate (4-FBI) solution (10 mg/mL in anhydrous acetonitrile)

• Borate buffer (0.1 M, pH 9.0)

• Acetonitrile (anhydrous, HPLC grade)

• Water (HPLC grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Thermomixer or heating block

Procedure:

• Sample Preparation: Pipette 100 µL of the amino acid standard solution into a 1.5 mL microcentrifuge tube.

• Buffering: Add 200 µL of 0.1 M borate buffer (pH 9.0) to the tube. Vortex briefly to mix.

• Derivatization Reaction: Add 100 µL of the 4-FBI solution to the mixture.

• Incubation: Immediately cap the tube, vortex for 30 seconds, and incubate at 60°C for 30 minutes in a thermomixer.

• Reaction Quenching & Dilution: After incubation, cool the mixture to room temperature. Add 600 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water) to stop the reaction and dilute the sample.

• Filtration: Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• Injection: The sample is now ready for HPLC analysis. Inject an appropriate volume (e.g., 10 µL) onto the HPLC system.

Protocol 2: HPLC Conditions for Chiral Separation

Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV or fluorescence detector.

• Chiral Stationary Phase: A polysaccharide-based chiral column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm) is recommended.

Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient Program:

Time (min)	% A	% B
0.0	70	30
20.0	30	70
25.0	30	70
25.1	70	30
30.0	70	30

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 254 nm or Fluorescence (Excitation: 260 nm, Emission: 310 nm)

Data Presentation

The following tables summarize the hypothetical chromatographic data obtained for the chiral separation of selected amino acid enantiomers derivatized with 4-Fluorobenzyl isocyanate.

Table 1: Retention Times of 4-FBI Derivatized Amino Acid Enantiomers

Amino Acid	L-Enantiomer Retention Time (min)	D-Enantiomer Retention Time (min)
Alanine	12.5	13.2
Valine	14.8	15.7
Leucine	16.2	17.5
Phenylalanine	18.1	19.4
Tryptophan	20.5	22.1

Table 2: Resolution and Selectivity Factors for Chiral Separations

Amino Acid	Resolution (Rs)	Selectivity (α)
Alanine	1.85	1.06
Valine	2.10	1.06
Leucine	2.50	1.08
Phenylalanine	2.65	1.07
Tryptophan	2.90	1.08

Visualization of Experimental Workflow

Caption: Workflow for amino acid derivatization and analysis.

Logical Relationship of the Derivatization Reaction

Caption: Derivatization of an amino acid with 4-FBI.

Application Notes and Protocols for Solid-Phase Synthesis Utilizing 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase synthesis (SPS) is a powerful technique for the rapid generation of large combinatorial libraries of small molecules, a critical process in modern drug discovery. 4-Fluorobenzyl isocyanate is a versatile reagent in SPS, primarily employed in the synthesis of urea and carbamate derivatives. The presence of the fluorine atom provides a useful probe for ¹⁹F NMR analysis and can influence the pharmacokinetic and pharmacodynamic properties of the final compounds. These application notes provide detailed protocols for the use of 4-Fluorobenzyl isocyanate in the solid-phase synthesis of urea-based combinatorial libraries, offering a robust methodology for the generation of novel chemical entities for screening and lead optimization.

Core Applications

The primary application of 4-fluorobenzyl isocyanate in solid-phase synthesis is as a capping agent for primary and secondary amines attached to a solid support. This reaction leads to the formation of substituted ureas, a common scaffold in many biologically active compounds. This approach is highly amenable to combinatorial chemistry, where a diverse library of amines on the solid phase can be reacted with 4-fluorobenzyl isocyanate to generate a corresponding library of N-(4-fluorobenzyl) ureas.

Key Advantages of Using 4-Fluorobenzyl Isocyanate in SPS:

• High Reactivity: The isocyanate group readily reacts with nucleophilic amines under mild conditions.

• Versatility: Can be used with a wide range of resin-bound amines to generate diverse urea libraries.

• ¹⁹F NMR Probe: The fluorine atom serves as a valuable analytical handle for reaction monitoring and characterization of the final products.

• Drug-like Properties: The fluorobenzyl moiety is a common substituent in many drug candidates and can favorably modulate properties such as metabolic stability and binding affinity.

Experimental Protocols

Protocol 1: General Procedure for the Solid-Phase Synthesis of N-(4-Fluorobenzyl) Ureas

This protocol outlines the synthesis of a single N-(4-fluorobenzyl) urea derivative on a solid support. This can be adapted for parallel synthesis to create a library of compounds.

Materials:

• Amine-functionalized resin (e.g., Rink Amide resin, 100-200 mesh, ~0.5 mmol/g loading)

• 4-Fluorobenzyl isocyanate

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Piperidine (20% in DMF) for Fmoc-deprotection (if using Fmoc-protected amine resin)

• Cleavage Cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water)

• Diethyl ether (cold)

Procedure:

• Resin Swelling and Preparation:

  • Place the amine-functionalized resin (100 mg, ~0.05 mmol) in a solid-phase synthesis vessel.

  • Swell the resin in anhydrous DMF (2 mL) for 1 hour with gentle agitation.

  • If the amine on the resin is Fmoc-protected, treat with 20% piperidine in DMF (2 mL) for 20 minutes to remove the Fmoc group.

  • Wash the resin thoroughly with DMF (3 x 2 mL) and then DCM (3 x 2 mL).

• Urea Formation:

  • Dissolve 4-Fluorobenzyl isocyanate (15.1 mg, 0.1 mmol, 2 equivalents) in anhydrous DCM (1 mL).

  • Add the solution of 4-Fluorobenzyl isocyanate to the swollen and washed resin.

  • Agitate the reaction mixture at room temperature for 2-4 hours.

  • Monitor the reaction for the disappearance of the free amine using a qualitative test (e.g., Kaiser test). A negative Kaiser test (beads remain colorless) indicates complete reaction.

• Washing:

  • Drain the reaction solvent.

  • Wash the resin thoroughly with DCM (3 x 2 mL) and DMF (3 x 2 mL) to remove excess reagents.

  • Finally, wash with DCM (3 x 2 mL) and dry the resin under vacuum.

• Cleavage from Resin:

  • Add the cleavage cocktail (1 mL) to the dried resin.

  • Agitate the mixture at room temperature for 2 hours.[1][2]

  • Filter the resin and collect the filtrate.

  • Wash the resin with a small amount of fresh cleavage cocktail (0.5 mL) and combine the filtrates.

• Product Precipitation and Isolation:

  • Precipitate the crude product by adding the combined filtrate to cold diethyl ether (10 mL).

  • Collect the precipitate by centrifugation or filtration.

  • Wash the precipitate with cold diethyl ether (2 x 5 mL).

  • Dry the crude product under vacuum.

• Purification and Characterization:

  • Purify the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified product by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Quantitative Data Summary

The following table summarizes representative quantitative data for the solid-phase synthesis of ureas, which can be used as a general guideline for reactions involving 4-Fluorobenzyl isocyanate. Actual yields and purities will vary depending on the specific amine-functionalized resin and reaction conditions used.

Parameter	Value	Reference
Resin Loading	0.3 - 1.0 mmol/g	General SPPS Resins
Isocyanate Equivalents	2 - 5 eq.	[3]
Reaction Time (Urea Formation)	2 - 12 hours	[3]
Cleavage Time	1 - 3 hours	[1][2]
Crude Purity (by HPLC)	70 - 95%	[3][4]
Overall Purified Yield	15 - 75%	[4]

Visualizations

Experimental Workflow

Caption: General workflow for the solid-phase synthesis of N-(4-fluorobenzyl) ureas.

Logical Relationship for Combinatorial Library Synthesis

Caption: Generation of a combinatorial urea library from diverse resin-bound amines.

References

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. Solid-Phase Synthesis of a Thymidinyl Dipeptide Urea Library - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solid-Phase Synthesis and Biological Evaluation of a Uridinyl Branched Peptide Urea Library - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of Polymers with 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical functionalization of common polymers with 4-fluorobenzyl isocyanate. This reagent allows for the introduction of a fluorinated aromatic moiety onto polymer backbones, which can significantly alter their physicochemical properties and create opportunities for novel applications in drug delivery, biomaterials, and medical imaging. The protocols provided herein are based on established isocyanate chemistry and can be adapted for various polymers possessing nucleophilic functional groups.

Introduction

4-Fluorobenzyl isocyanate is a versatile chemical intermediate used to modify polymers containing active hydrogen atoms, such as primary and secondary amines or hydroxyl groups. The isocyanate group (-N=C=O) is highly reactive towards these nucleophiles, forming stable urea or urethane linkages, respectively. The incorporation of the 4-fluorobenzyl group can impart desirable properties to the modified polymer, including:

• Increased Hydrophobicity: The aromatic ring and fluorine atom can increase the hydrophobicity of the polymer, influencing its self-assembly properties, drug loading capacity for hydrophobic drugs, and interaction with biological membranes.

• Enhanced Stability: The carbon-fluorine bond is exceptionally strong, which can enhance the metabolic stability of the polymer conjugate.

• ¹⁹F NMR Tracer: The presence of the fluorine atom provides a unique spectroscopic handle for non-invasive imaging and quantification using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.

• Bioactivity: The fluorinated benzyl group may introduce or enhance specific biological activities of the polymer conjugate.

This document will focus on the functionalization of three widely used polymers in biomedical research: Poly(ethylene glycol) (PEG), Chitosan, and Poly(lactic-co-glycolic acid) (PLGA).

Data Presentation

The following tables summarize typical reaction parameters and expected characterization data for the functionalization of polymers with isocyanates. Note that specific values for 4-fluorobenzyl isocyanate are not widely reported in the literature; therefore, these tables provide a general framework based on reactions with similar isocyanates. Researchers should perform optimization studies to determine the ideal conditions for their specific polymer and application.

Table 1: Reaction Conditions for Polymer Functionalization with Isocyanates

Polymer Backbone	Functional Group	Isocyanate	Solvent	Catalyst	Temperature (°C)	Reaction Time (h)
Amine-Terminated PEG	Primary Amine	4-Fluorobenzyl Isocyanate	Dichloromethane (DCM), Dimethylformamide (DMF)	None or Triethylamine (TEA)	Room Temperature	2 - 24
Chitosan	Primary Amine	4-Fluorobenzyl Isocyanate	Acetic Acid Solution / DMF	None	25 - 60	12 - 48
Hydroxyl-Terminated PLGA	Hydroxyl	4-Fluorobenzyl Isocyanate	Dichloromethane (DCM), Toluene	Dibutyltin dilaurate (DBTDL)	60 - 100	4 - 24

Table 2: Spectroscopic Characterization Data for Functionalized Polymers

Polymer	Linkage	Spectroscopic Technique	Characteristic Peaks / Shifts
PEG-Urea-Benzyl-F	Urea	FTIR (cm⁻¹)	~3330 (N-H stretch), ~1635 (Urea C=O stretch, Amide I), ~1560 (N-H bend, Amide II)
¹H NMR (ppm)	~7.0-7.4 (aromatic protons of fluorobenzyl group), ~4.3 (methylene protons adjacent to urea)
Chitosan-Urea-Benzyl-F	Urea	FTIR (cm⁻¹)	~3300-3400 (O-H and N-H stretch), ~1640 (Urea C=O stretch), ~1560 (N-H bend)
¹H NMR (ppm)	~7.0-7.4 (aromatic protons), signals from the chitosan backbone
PLGA-Urethane-Benzyl-F	Urethane	FTIR (cm⁻¹)	~3300 (N-H stretch), ~1730 (Urethane C=O stretch), ~1530 (N-H bend)
¹H NMR (ppm)	~7.0-7.4 (aromatic protons), ~5.1 (methylene protons of benzyl group), signals from PLGA backbone
¹³C NMR (ppm)	~156 (Urethane C=O), ~128-135 (aromatic carbons), ~44 (benzyl CH₂)

Experimental Protocols

The following are detailed, generalized protocols for the functionalization of amine-terminated PEG, chitosan, and hydroxyl-terminated PLGA with 4-fluorobenzyl isocyanate.

Protocol 1: Functionalization of Amine-Terminated Poly(ethylene glycol) (PEG-NH₂)

This protocol describes the formation of a urea linkage between an amine-terminated PEG and 4-fluorobenzyl isocyanate.

Materials:

• Amine-terminated Poly(ethylene glycol) (PEG-NH₂)

• 4-Fluorobenzyl isocyanate

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Triethylamine (TEA, optional, as a non-nucleophilic base)

• Anhydrous diethyl ether

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation of PEG Solution: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve amine-terminated PEG in anhydrous DCM or DMF to a final concentration of 10-20% (w/v).

• Addition of Isocyanate: To the stirred PEG solution, add a stoichiometric excess (e.g., 1.1 to 1.5 equivalents relative to the amine groups) of 4-fluorobenzyl isocyanate dropwise at room temperature. If using a catalyst, a catalytic amount of TEA (e.g., 0.1 equivalents) can be added prior to the isocyanate.

• Reaction: Allow the reaction to stir at room temperature for 2 to 24 hours. The progress of the reaction can be monitored by FTIR spectroscopy by observing the disappearance of the isocyanate peak (around 2270 cm⁻¹).

• Purification:

  • Once the reaction is complete, concentrate the solution under reduced pressure.

  • Precipitate the functionalized polymer by adding the concentrated solution dropwise to a large volume of cold, stirred anhydrous diethyl ether.

  • Collect the precipitate by filtration or centrifugation.

  • Wash the product with fresh diethyl ether to remove unreacted isocyanate and other impurities.

  • Dry the final product under vacuum overnight.

• Characterization: Confirm the structure of the PEG-urea-4-fluorobenzyl conjugate using ¹H NMR, ¹³C NMR, and FTIR spectroscopy. The degree of functionalization can be estimated by comparing the integration of the aromatic protons from the 4-fluorobenzyl group to the methylene protons of the PEG backbone in the ¹H NMR spectrum.

Protocol 2: Functionalization of Chitosan

This protocol details the reaction between the primary amine groups of chitosan and 4-fluorobenzyl isocyanate to form a chitosan-urea derivative.

Materials:

• Chitosan (low or medium molecular weight, degree of deacetylation > 80%)

• 4-Fluorobenzyl isocyanate

• 1-2% (v/v) Acetic acid solution

• Anhydrous Dimethylformamide (DMF)

• Acetone

• Standard laboratory glassware

Procedure:

• Dissolution of Chitosan: Dissolve chitosan in a 1-2% acetic acid solution to a concentration of 1% (w/v) with stirring until a clear, viscous solution is obtained.

• Reaction Setup: Transfer the chitosan solution to a reaction vessel and add an equal volume of anhydrous DMF.

• Addition of Isocyanate: Slowly add a solution of 4-fluorobenzyl isocyanate (0.5 to 2.0 equivalents per glucosamine unit) in a small amount of DMF to the chitosan solution with vigorous stirring.

• Reaction: Stir the reaction mixture at a controlled temperature (e.g., 25-60 °C) for 12 to 48 hours.

• Purification:

  • Precipitate the product by pouring the reaction mixture into a large volume of acetone.

  • Filter the precipitate and wash it extensively with acetone to remove unreacted starting materials and byproducts.

  • Further purify the product by dialysis against deionized water for 2-3 days, followed by lyophilization to obtain the final product as a dry powder.

• Characterization: Characterize the N-(4-fluorobenzyl)urea-chitosan derivative by FTIR and ¹H NMR spectroscopy. The degree of substitution can be determined by elemental analysis or by integrating the aromatic proton signals against the chitosan backbone signals in the ¹H NMR spectrum (dissolved in D₂O/DCl).

Protocol 3: Functionalization of Hydroxyl-Terminated Poly(lactic-co-glycolic acid) (PLGA-OH)

This protocol describes the formation of a urethane linkage between a hydroxyl-terminated PLGA and 4-fluorobenzyl isocyanate.

Materials:

• Hydroxyl-terminated Poly(lactic-co-glycolic acid) (PLGA-OH)

• 4-Fluorobenzyl isocyanate

• Anhydrous Toluene or Dichloromethane (DCM)

• Dibutyltin dilaurate (DBTDL) catalyst

• Anhydrous methanol or ethanol

• Anhydrous diethyl ether or hexane

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation of PLGA Solution: In a flame-dried reaction flask under an inert atmosphere, dissolve the PLGA-OH in anhydrous toluene or DCM.

• Addition of Catalyst and Isocyanate: Add a catalytic amount of DBTDL (e.g., 0.1-0.5 mol% relative to hydroxyl groups) to the PLGA solution. Subsequently, add a stoichiometric excess (e.g., 1.5 to 3.0 equivalents) of 4-fluorobenzyl isocyanate.

• Reaction: Heat the reaction mixture to a temperature between 60-100 °C and stir for 4 to 24 hours. Monitor the reaction by FTIR, looking for the disappearance of the isocyanate peak.

• Quenching and Purification:

  • After the reaction is complete, cool the mixture to room temperature and quench any unreacted isocyanate by adding a small amount of anhydrous methanol or ethanol.

  • Concentrate the solution and precipitate the polymer in a non-solvent such as cold diethyl ether or hexane.

  • Collect the polymer by filtration and redissolve it in a minimal amount of DCM.

  • Repeat the precipitation step two more times to ensure the removal of all impurities.

  • Dry the purified polymer under vacuum.

• Characterization: Analyze the PLGA-urethane-4-fluorobenzyl conjugate by ¹H NMR, ¹³C NMR, and FTIR spectroscopy to confirm the formation of the urethane linkage and the incorporation of the 4-fluorobenzyl moiety.

Mandatory Visualizations

Diagram 1: General Reaction Scheme

Caption: General reaction of a polymer with 4-fluorobenzyl isocyanate.

Diagram 2: Experimental Workflow for Polymer Functionalization

Caption: A typical workflow for polymer functionalization.

Diagram 3: Potential Application Logic

Caption: Logic for potential applications of the functionalized polymers.

Disclaimer: These protocols are intended as a general guide. Researchers should always perform their own literature search for the most up-to-date and specific procedures, and all reactions should be carried out with appropriate safety precautions in a certified laboratory environment. The reactivity of isocyanates requires handling in a moisture-free environment to prevent unwanted side reactions.

Technical Notes & Optimization

Overcoming moisture sensitivity of 4-Fluorobenzyl isocyanate in reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the moisture sensitivity of 4-Fluorobenzyl isocyanate in chemical reactions. Our goal is to help you achieve successful experimental outcomes by providing clear, actionable advice and detailed protocols.

Troubleshooting Guide

This guide addresses common problems encountered during reactions with 4-Fluorobenzyl isocyanate, with a focus on diagnosing and resolving issues arising from its sensitivity to moisture.

Problem 1: Low or No Yield of the Desired Product (e.g., Urethane or Urea)

• Question: My reaction with 4-Fluorobenzyl isocyanate resulted in a very low yield of the expected product, or no product at all. What are the likely causes and how can I fix this?

• Answer: Low or no yield in reactions involving 4-Fluorobenzyl isocyanate is most commonly due to the presence of moisture. Isocyanates readily react with water in a multi-step process that consumes the starting material and generates undesired byproducts.[1][2]

  Possible Causes & Solutions:

  • Contaminated Solvents: Solvents are a primary source of moisture. Even "anhydrous" solvents from commercial suppliers can absorb atmospheric moisture once opened.

    • Solution: Always use freshly dried solvents. For highly sensitive reactions, it is recommended to dry the solvent immediately before use. Refer to the detailed protocols below for drying common solvents like Tetrahydrofuran (THF).

  • Moisture in Reagents: Other reactants, such as alcohols or amines, can also contain residual water.

    • Solution: Dry all starting materials thoroughly. Liquid reagents can be dried over molecular sieves, while solid reagents can be dried in a vacuum oven.

  • Atmospheric Moisture: Exposure of the reaction to the laboratory atmosphere, even for a short period, can introduce a significant amount of moisture.

    • Solution: Conduct the reaction under a dry, inert atmosphere, such as nitrogen or argon, using a Schlenk line or a glovebox.[3][4][5] Ensure all glassware is properly dried before use.

  • Improper Handling of 4-Fluorobenzyl Isocyanate: The isocyanate itself may have been compromised during storage or transfer.

    • Solution: Visually inspect the 4-Fluorobenzyl isocyanate for any cloudiness or solid precipitates, which may indicate degradation.[1] It is best to use a fresh bottle or to purify the isocyanate by distillation if contamination is suspected. When transferring the isocyanate, use a dry syringe or cannula under an inert atmosphere.[5]

Problem 2: Formation of an Insoluble White Precipitate

• Question: I observed the formation of a white solid that precipitated out of my reaction mixture. What is this substance and how can I prevent its formation?

• Answer: The insoluble white precipitate is almost certainly a disubstituted urea, specifically N,N'-bis(4-fluorobenzyl)urea. This byproduct forms when 4-Fluorobenzyl isocyanate reacts with water. The initial reaction forms an unstable carbamic acid, which then decarboxylates to produce 4-fluorobenzylamine.[2][6] This amine is highly nucleophilic and rapidly reacts with another molecule of 4-Fluorobenzyl isocyanate to form the insoluble urea.

  To prevent the formation of this precipitate, it is crucial to eliminate all sources of moisture from your reaction system. Follow the rigorous drying and inert atmosphere techniques described in the protocols section.

Problem 3: Reaction Mixture is Foaming or Bubbling

• Question: My reaction is bubbling, and I'm not expecting a gaseous byproduct. What is causing this?

• Answer: The bubbling is due to the formation of carbon dioxide (CO2) gas, which is a byproduct of the reaction between the isocyanate and water.[1][2] This is a strong indication that your reaction is contaminated with moisture.

  Solution: Immediately ensure that your reaction vessel is not sealed to prevent a dangerous buildup of pressure. Vent the reaction to a fume hood. To salvage the reaction, you may consider adding a moisture scavenger, but it is often more effective to restart the reaction with properly dried materials and under strictly anhydrous conditions.

Frequently Asked Questions (FAQs)

• Q1: How should I store 4-Fluorobenzyl isocyanate?

  • A1: 4-Fluorobenzyl isocyanate should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) at the recommended temperature, which is typically -20°C.[7] This minimizes its exposure to atmospheric moisture and prevents degradation.

• Q2: What is the best way to dry my reaction glassware?

  • A2: All glassware should be thoroughly dried before use. The most common methods are oven-drying at >120°C for at least 4 hours or flame-drying under vacuum.[8] Once dried, the glassware should be assembled while still hot and immediately placed under a positive pressure of an inert gas to prevent re-adsorption of moisture.[5]

• Q3: How can I monitor the progress of my reaction and detect the formation of the urea byproduct?

  • A3:

    • Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the consumption of the starting materials and the formation of products. The urea byproduct is typically much more polar than the starting isocyanate and the desired urethane product, and will therefore have a much lower Rf value. Aromatic compounds can be visualized under UV light.[9]

    • Fourier-Transform Infrared (FTIR) Spectroscopy: The isocyanate group has a very strong and characteristic absorption peak around 2270 cm⁻¹.[10] The disappearance of this peak indicates the complete consumption of the isocyanate. The formation of a urethane will show a carbonyl stretch around 1700 cm⁻¹, while the urea byproduct will have a carbonyl stretch at a lower frequency, around 1640 cm⁻¹.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the final product and to detect the presence of the urea byproduct.

• Q4: Can I use a moisture scavenger in my reaction?

  • A4: Yes, moisture scavengers can be added to the reaction mixture to chemically remove trace amounts of water.[11][12] Common moisture scavengers for isocyanate reactions include certain silanes and orthoformates.[13][14] However, they should not be used as a substitute for proper drying techniques, but rather as an additional precaution. It is important to ensure that the scavenger itself is compatible with your reaction conditions.

Data Presentation

The presence of moisture has a significant negative impact on the outcome of reactions involving isocyanates. The following table, adapted from data on polyurethane synthesis, illustrates the detrimental effect of water content in the reaction on the molecular weight of the resulting polymer.[10] A similar trend of decreasing yield and purity of the desired product would be expected in reactions with 4-Fluorobenzyl isocyanate.

Initial Moisture Content in Polyol (ppm)	Resulting Polymer Molecular Weight (Mn, g/mol )	Polydispersity Index (PDI)
500	~21,000	~1.8
1000	~18,000	~2.0
3000	~10,000	~2.5
5800	~5,000	~3.0

Table 1: Effect of initial moisture content on the molecular weight and polydispersity of a polyurethane. A higher moisture content leads to a lower molecular weight and a broader distribution, indicating a less controlled reaction and the formation of byproducts.[10]

Experimental Protocols

Protocol 1: Drying of Tetrahydrofuran (THF) using a Sodium/Benzophenone Still

Objective: To produce anhydrous THF with a moisture content of <10 ppm.

Materials:

• Commercial grade THF

• Sodium metal

• Benzophenone

• Round-bottom flask, distillation head, condenser, receiving flask

• Heating mantle, magnetic stirrer

• Inert gas line (Nitrogen or Argon)

Procedure:

• Pre-drying: If the THF is known to have a high water content, pre-dry it by stirring over calcium hydride or activated 3Å molecular sieves overnight, then decant the THF.

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is oven- or flame-dried. The system must be under a positive pressure of inert gas.

• Still Preparation: To a round-bottom flask containing a stir bar, add small, freshly cut pieces of sodium metal to the pre-dried THF.

• Initiation: Add a small amount of benzophenone to the flask. The solution should turn a deep blue or purple color. This indicates that the still is anhydrous. If the color does not persist, more sodium may be needed.

• Distillation: Gently reflux the THF. The blue color of the benzophenone ketyl radical should persist. Collect the freshly distilled, anhydrous THF in the receiving flask under an inert atmosphere.

• Shutdown: Never distill to dryness. Always leave a small amount of solvent in the distillation flask. Cool the still to room temperature and carefully quench the residual sodium by the slow, sequential addition of isopropanol, then ethanol, and finally water.

Protocol 2: General Procedure for the Synthesis of a Urethane from 4-Fluorobenzyl Isocyanate and an Alcohol under Anhydrous Conditions

Objective: To synthesize an N-(4-fluorobenzyl)carbamate in high yield by minimizing moisture contamination.

Materials:

• 4-Fluorobenzyl isocyanate

• Alcohol of choice (e.g., ethanol)

• Anhydrous solvent (e.g., freshly distilled THF)

• Schlenk flask and other appropriate oven-dried glassware

• Magnetic stirrer and stir bar

• Inert gas source (Nitrogen or Argon) with a Schlenk line

• Dry syringes and needles

Procedure:

• Glassware Preparation: Dry all glassware, including the reaction flask, dropping funnel, and condenser, in an oven at >120°C for at least 4 hours. Assemble the glassware while hot and immediately place it under a positive pressure of dry nitrogen or argon using a Schlenk line.

• Reaction Setup: In the oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve the alcohol (1.0 equivalent) in anhydrous THF under a positive pressure of inert gas.

• Reagent Transfer: Using a dry syringe, carefully draw up the 4-Fluorobenzyl isocyanate (1.0 equivalent). It is good practice to flush the syringe with the inert gas before drawing up the reagent.

• Reaction: Slowly add the 4-Fluorobenzyl isocyanate dropwise to the stirred solution of the alcohol at room temperature.

• Monitoring: Monitor the reaction progress by TLC or in-situ FTIR. The disappearance of the isocyanate starting material (visualized by UV on TLC or by the ~2270 cm⁻¹ peak in the IR) indicates the completion of the reaction.

• Work-up: Once the reaction is complete, quench any residual isocyanate by adding a small amount of methanol. The reaction mixture can then be exposed to the atmosphere. The solvent can be removed under reduced pressure, and the crude product can be purified by crystallization or column chromatography.

Visualizations

Caption: Reaction pathways of 4-Fluorobenzyl isocyanate.

Caption: Workflow for moisture-sensitive reactions.

References

• 1. resinlab.com [resinlab.com]
• 2. Urea Formation - Polyurethanes science, technology, markets, and trends [ebrary.net]
• 3. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. 4-フルオロベンジルイソシアナート 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Hydrolysis and Photolysis Kinetics, and Identification of Degradation Products of the Novel Bactericide 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole in Water | MDPI [mdpi.com]
• 10. Insight Into Solventless Production of Hydrophobically Modified Ethoxylated Urethanes (HEURs): The Role of Moisture Concentration, Reaction Temperature, and Mixing Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Moisture scavenger for reduced defects in polyurethanes [borchers.com]
• 12. Moisture scavenger for polyaspartic ester coatings | Incorez [incorez.com]
• 13. researchgate.net [researchgate.net]
• 14. upcommons.upc.edu [upcommons.upc.edu]

Preventing side reactions of 4-Fluorobenzyl isocyanate with solvents

Welcome to the technical support center for 4-Fluorobenzyl isocyanate. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent side reactions with solvents during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 4-Fluorobenzyl isocyanate and solvents?

A1: The most prevalent side reactions involve nucleophilic attack on the highly electrophilic isocyanate group. Protic solvents, or trace amounts of water in aprotic solvents, are the primary culprits. Key side reactions include:

• Urea Formation: Reaction with water forms an unstable carbamic acid, which decarboxylates to an amine. This amine then rapidly reacts with another molecule of 4-Fluorobenzyl isocyanate to form a symmetric diaryl urea, often observed as an insoluble white precipitate.

• Urethane (Carbamate) Formation: Alcohols will react with the isocyanate to form urethanes. If the alcohol is not the intended reactant, this constitutes a side reaction.

• Allophanate and Biuret Formation: Excess isocyanate can react with previously formed urethane or urea linkages, respectively. These reactions lead to cross-linking and can result in higher molecular weight byproducts or gelation of the reaction mixture.[1]

Q2: Which solvents are recommended for reactions with 4-Fluorobenzyl isocyanate?

A2: Anhydrous aprotic solvents are highly recommended to minimize side reactions. The choice of solvent can influence reaction rates, with less polar aprotic solvents often favoring the desired reaction over side reactions. Suitable solvents include:

• Toluene

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Acetonitrile (MeCN)

• 1,4-Dioxane

It is crucial to ensure these solvents are rigorously dried before use.

Q3: How can I minimize the reaction of 4-Fluorobenzyl isocyanate with trace moisture?

A3: Strict anhydrous conditions are paramount. This can be achieved by:

• Using freshly distilled or commercially available anhydrous solvents.

• Drying solvents over appropriate drying agents (see Table 1).

• Flame-drying all glassware and allowing it to cool under an inert atmosphere (e.g., nitrogen or argon).

• Conducting the reaction under a positive pressure of an inert gas.

• Ensuring all other reagents are also anhydrous.

Q4: Can temperature be used to control side reactions?

A4: Yes, temperature control is a critical factor. While heating can accelerate the desired reaction, it can also promote side reactions like allophanate and biuret formation. It is generally advisable to run reactions at the lowest temperature that allows for a reasonable reaction rate. For many isocyanate reactions, maintaining a temperature below 80°C is a good practice to avoid these side reactions.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
White precipitate forms in the reaction mixture.	Formation of insoluble symmetric urea due to reaction with water.	1. Review and improve anhydrous techniques for all reagents and glassware. 2. Ensure a positive pressure of a dry inert gas is maintained throughout the experiment. 3. Filter the reaction mixture to remove the urea byproduct before workup.
Reaction mixture becomes viscous or forms a gel.	Allophanate or biuret formation from excess isocyanate, or isocyanate trimerization.	1. Maintain strict 1:1 stoichiometry of reactants. 2. If a slight excess of isocyanate is necessary, add it portion-wise. 3. Keep the reaction temperature as low as feasible.
Low yield of the desired product.	Competing side reactions with solvent or impurities are consuming the isocyanate.	1. Switch to a freshly dried, less reactive (aprotic) solvent. 2. Verify the purity of all starting materials. 3. Consider using a catalyst that selectively promotes the desired reaction.
Gas evolution (bubbling) is observed.	Reaction with water produces carbon dioxide.	1. Immediately ensure the reaction is not in a sealed vessel to avoid pressure buildup. 2. Identify and eliminate the source of moisture for future reactions.

Data Presentation

Table 1: Efficiency of Common Drying Agents for Solvents

This table provides a summary of achievable moisture levels in common solvents using different drying methods. Data is compiled from various literature sources and actual results may vary.

Solvent	Typical Untreated (ppm)	Stored over 3Å Mol. Sieves (48h) (ppm)	Distilled from CaH₂ (ppm)	Passed through Alumina Column (ppm)
Tetrahydrofuran (THF)	~200	<10	~30	<10
Toluene	~225	<10	~30-40	<10
Dichloromethane (DCM)	~150	<10	~13	<10
Acetonitrile (MeCN)	~800	~30	~30-40	~30

Experimental Protocols

Protocol: General Procedure for the Synthesis of a Urea Derivative using 4-Fluorobenzyl Isocyanate

This protocol outlines a general method for reacting 4-Fluorobenzyl isocyanate with a primary or secondary amine to form a substituted urea, with an emphasis on minimizing side reactions.

1. Materials and Equipment:

• 4-Fluorobenzyl isocyanate

• Primary or secondary amine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Round-bottom flask, magnetic stirrer, and stir bar (all flame-dried)

• Inert gas supply (Nitrogen or Argon) with a bubbler

• Syringes and needles

2. Procedure:

• Reaction Setup: Assemble the flame-dried round-bottom flask with a magnetic stir bar and a septum. Purge the flask with a dry inert gas for several minutes.

• Reagent Preparation: In the reaction flask, dissolve the amine (1.0 equivalent) in the chosen anhydrous solvent (e.g., DCM) under a positive pressure of inert gas.

• Isocyanate Addition: In a separate, dry flask, prepare a solution of 4-Fluorobenzyl isocyanate (1.0 equivalent) in the same anhydrous solvent. Using a syringe, add the isocyanate solution dropwise to the stirred amine solution at room temperature. For highly exothermic reactions, consider cooling the reaction mixture to 0°C in an ice bath before and during the addition.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within a few hours.

• Work-up and Isolation:

  • If the urea product precipitates, it can be isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.

  • If the product is soluble, the solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization or flash column chromatography.

• Characterization: Confirm the structure and purity of the final product using techniques such as NMR, IR spectroscopy, and mass spectrometry.

Mandatory Visualizations

Caption: Main vs. Side Reaction Pathways.

Caption: Troubleshooting Workflow for Isocyanate Reactions.

Caption: Experimental Workflow for Urea Synthesis.

References

• 1. An efficient and greener protocol towards synthesis of unsymmetrical <i>N</i>,<i>N</i>′-biphenyl urea - Arabian Journal of Chemistry [arabjchem.org]

Technical Support Center: Optimization of Reaction Conditions for 4-Fluorobenzyl Isocyanate with Nucleophiles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the reaction of 4-fluorobenzyl isocyanate with various nucleophiles.

Frequently Asked Questions (FAQs)

Q1: What is the general order of reactivity for nucleophiles with 4-fluorobenzyl isocyanate?

A1: The general order of reactivity for common nucleophiles with isocyanates is typically primary amines > secondary amines > alcohols ≈ phenols > thiols > water.[1][2][3] Reactions with primary and secondary amines are generally rapid and highly exothermic, often proceeding to completion at room temperature without the need for a catalyst.[1][2] Reactions with alcohols, phenols, and thiols are typically slower and may require heating and/or a catalyst to achieve a reasonable reaction rate.[1][2][3]

Q2: What are the most common side reactions to be aware of when working with 4-fluorobenzyl isocyanate?

A2: The most prevalent side reaction is the reaction with residual water in the solvents or on glassware.[4] This forms an unstable carbamic acid intermediate that rapidly decomposes to 4-fluorobenzylamine and carbon dioxide gas, which can cause foaming.[4][5] The resulting amine can then react with another molecule of 4-fluorobenzyl isocyanate to form the highly insoluble and often difficult-to-remove 1,3-bis(4-fluorobenzyl)urea.[4] Other potential side reactions, particularly if an excess of the isocyanate is used or at elevated temperatures, include the formation of allophanates (from reaction with carbamate products) and biurets (from reaction with urea products).[1] Trimerization of the isocyanate to form a stable isocyanurate ring can also occur, especially in the presence of certain catalysts.[1]

Q3: How can I minimize the formation of the urea byproduct?

A3: To minimize the formation of the urea byproduct, it is crucial to maintain strictly anhydrous (dry) reaction conditions.[4] This can be achieved by:

• Using anhydrous solvents, either purchased or freshly distilled from an appropriate drying agent.

• Drying all glassware in an oven or by flame-drying under vacuum before use.

• Running the reaction under an inert atmosphere, such as nitrogen or argon, to prevent the ingress of atmospheric moisture.[4]

• Ensuring that the nucleophile and any other reagents are also anhydrous.

Q4: What catalysts are recommended for the reaction of 4-fluorobenzyl isocyanate with less reactive nucleophiles like alcohols and thiols?

A4: For less reactive nucleophiles, catalysis is often necessary to achieve a practical reaction rate. Common catalysts include tertiary amines, such as triethylamine (TEA) or 1,4-diazabicyclo[2.2.2]octane (DABCO), and organometallic compounds, with dibutyltin dilaurate (DBTDL) being a widely used option.[1] The choice of catalyst can influence the reaction rate and the propensity for side reactions; for instance, some strong bases can promote the trimerization of the isocyanate.[1]

Q5: How can I monitor the progress of my reaction?

A5: The progress of the reaction can be monitored by several techniques. A simple and effective method is Thin Layer Chromatography (TLC) to observe the disappearance of the starting materials and the appearance of the product spot.[6][7] For a more quantitative assessment, Fourier-Transform Infrared (FTIR) spectroscopy is highly effective for monitoring the disappearance of the strong, sharp isocyanate (-NCO) peak, typically found around 2250-2270 cm⁻¹.[8]

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material

Possible Cause	Recommended Action
Insufficiently reactive nucleophile	For alcohols, phenols, or thiols, consider adding a catalyst (e.g., TEA, DABCO, or DBTDL) and/or gently heating the reaction mixture.
Inactive catalyst	Ensure the catalyst is not old or degraded. Use a fresh batch of catalyst.
Low reaction temperature	For less reactive nucleophiles, an increase in temperature may be required. Monitor for potential side reactions at elevated temperatures.
Presence of inhibitors	Commercial isocyanates may contain inhibitors. While less common for laboratory-grade reagents, consider purification if this is suspected.[1]

Issue 2: Formation of a White Precipitate

Possible Cause	Recommended Action
Reaction with water	The white precipitate is likely the insoluble 1,3-bis(4-fluorobenzyl)urea.[4] It is critical to ensure all reagents, solvents, and glassware are scrupulously dried and the reaction is conducted under an inert atmosphere.
Product insolubility	The desired urea product may be insoluble in the reaction solvent and precipitating out. This is often the case for urea formation. The precipitate can be isolated by filtration.

Issue 3: Foaming or Gas Evolution in the Reaction Mixture

Possible Cause	Recommended Action
Reaction with water	The evolution of carbon dioxide from the decomposition of the carbamic acid intermediate is the cause of foaming.[4][5] This is a strong indicator of water contamination. Immediately ensure the reaction vessel is not sealed to avoid pressure buildup. For future reactions, rigorously exclude water.

Data Presentation

Table 1: Reaction of 4-Fluorobenzyl Isocyanate with Primary and Secondary Amines (Formation of Ureas)

Nucleophile	Solvent	Temperature (°C)	Time (h)	Catalyst	Yield (%)
Aniline	Dichloromethane	Room Temp.	2	None	>90 (Typical)
Benzylamine	Tetrahydrofuran	Room Temp.	1-2	None	>95 (Typical)
Diethylamine	Diethyl Ether	0 to Room Temp.	1	None	>95 (Typical)

Table 2: Reaction of 4-Fluorobenzyl Isocyanate with Alcohols and Phenols (Formation of Carbamates)

Nucleophile	Solvent	Temperature (°C)	Time (h)	Catalyst (mol%)	Yield (%)
Ethanol	Toluene	80	6-12	DBTDL (0.1-1)	70-90 (Typical)
Phenol	Toluene	80-100	12-24	TEA (5-10)	60-80 (Typical)
Benzyl Alcohol	Dichloromethane	Reflux	4-8	None or TEA (cat.)	80-95 (Typical)

Table 3: Reaction of 4-Fluorobenzyl Isocyanate with Thiols (Formation of Thiocarbamates)

Nucleophile	Solvent	Temperature (°C)	Time (h)	Catalyst	Yield (%)
Thiophenol	Tetrahydrofuran	Room Temp. to 50	2-6	TEA (cat.)	85-95 (Typical)
Benzyl Mercaptan	Dichloromethane	Room Temp.	2-4	None	>90 (Typical)

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N,N'-Disubstituted Ureas

• To a solution of the primary or secondary amine (1.0 equivalent) in an anhydrous solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (N₂ or Ar), add 4-fluorobenzyl isocyanate (1.05 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, the urea product often precipitates. If so, collect the solid by filtration and wash with a cold solvent.

• If the product remains in solution, remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or flash column chromatography.[9]

Protocol 2: General Procedure for the Synthesis of Carbamates

• To a solution of the alcohol or phenol (1.0 equivalent) in an anhydrous solvent (e.g., toluene or dichloromethane) under an inert atmosphere, add the catalyst (e.g., DBTDL, 0.1-1 mol%, or TEA, 5-10 mol%) if required.

• Add 4-fluorobenzyl isocyanate (1.1 equivalents) dropwise.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C for less reactive alcohols/phenols) and stir for 4-24 hours.

• Monitor the reaction progress by TLC or FTIR.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.[10][11]

Protocol 3: General Procedure for the Synthesis of S-Alkyl/Aryl Thiocarbamates

• To a solution of the thiol (1.0 equivalent) in an anhydrous solvent (e.g., tetrahydrofuran or dichloromethane) under an inert atmosphere, add a catalytic amount of a base like triethylamine if necessary.

• Add 4-fluorobenzyl isocyanate (1.05 equivalents) dropwise at room temperature.

• Stir the reaction mixture for 2-6 hours at room temperature or with gentle heating.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.[12][13][14]

Mandatory Visualization

Caption: General experimental workflow for the reaction of 4-Fluorobenzyl isocyanate with nucleophiles.

Caption: Troubleshooting decision tree for common issues in 4-Fluorobenzyl isocyanate reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl(4-((4-fluorobenzyl)amino)-2-nitrophenyl)carbamate | C16H16FN3O4 | CID 20096581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isocyanates - Overview | Occupational Safety and Health Administration [osha.gov]
• 4. benchchem.com [benchchem.com]
• 5. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 6. mdpi.com [mdpi.com]
• 7. CN101205204A - Synthesis of N-benzyl-N-benzyloxyurea - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. rsc.org [rsc.org]
• 13. Determination of dithiocarbamates and metabolites in plants by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chromatography [chem.rochester.edu]

Technical Support Center: Purification Strategies for Products Derived from 4-Fluorobenzyl Isocyanate

Welcome to the technical support center for the purification of products derived from 4-fluorobenzyl isocyanate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of urea and thiourea derivatives synthesized using 4-fluorobenzyl isocyanate.

I. Purification of N-(4-fluorobenzyl) Urea Derivatives

The reaction of 4-fluorobenzyl isocyanate with primary or secondary amines yields N,N'-substituted ureas. The purification of these compounds is crucial to remove unreacted starting materials and byproducts.

Troubleshooting Guide: Urea Derivatives

Q1: After my reaction, I have a mixture of the desired monosubstituted urea and a disubstituted urea byproduct. How can I separate them?

A1: The formation of a disubstituted urea, typically from the reaction of the product with another molecule of the isocyanate, is a common issue. Separation can be achieved based on polarity differences.

• Column Chromatography: This is a highly effective method. The monosubstituted urea is generally more polar than the disubstituted byproduct. A silica gel column using a solvent system such as a gradient of ethyl acetate in hexanes is a common choice. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system beforehand.[1][2]

• Recrystallization: If there is a significant difference in the solubility of the two ureas in a particular solvent, recrystallization can be effective. Experiment with different solvents; common choices include ethanol, methanol, or mixtures like ethyl acetate/hexanes.[3]

Q2: My purified N-(4-fluorobenzyl) urea product has a low melting point and a broad melting range. What is the likely cause and how can I fix it?

A2: A low and broad melting point is a primary indicator of impurities.[4] Common culprits include:

• Residual Solvents: Ensure the product is thoroughly dried under vacuum.

• Unreacted Starting Materials: Unreacted amine or 4-fluorobenzyl isocyanate can depress the melting point.

  • Amine Removal: An acidic wash (e.g., dilute HCl) during the workup can remove residual basic amines by converting them into their water-soluble salts.[5][6]

  • Isocyanate Removal: Isocyanates are reactive and can be quenched by adding a small amount of methanol to the reaction mixture after the primary reaction is complete. The resulting carbamate is typically easier to remove.

• Byproducts: As discussed in Q1, byproducts may be present. Further purification by column chromatography or recrystallization is recommended.

Q3: My urea product is an oil and will not crystallize. What should I do?

A3: The inability to crystallize can be due to the presence of impurities or the inherent properties of the compound.

• Trituration: Vigorously stirring the oil with a poor solvent (e.g., hexanes or diethyl ether) can sometimes induce crystallization by washing away impurities that inhibit crystal formation.[7]

• Column Chromatography: This is the most reliable method for purifying oily products. After chromatography, the purified fractions can be concentrated, and crystallization can be attempted again from a suitable solvent system.[1][7]

• Solvent Choice for Recrystallization: The melting point of your compound might be lower than the boiling point of the solvent you are using, which can lead to oiling out. Try a lower-boiling point solvent. Slow cooling is also crucial; allow the solution to cool to room temperature undisturbed before placing it in an ice bath.[8]

FAQs: Urea Derivatives

Q1: What are the most common impurities in the synthesis of N-(4-fluorobenzyl) ureas?

A1: Common impurities include unreacted 4-fluorobenzylamine (if used as a starting material to generate the isocyanate in situ) or the amine reactant, unreacted 4-fluorobenzyl isocyanate, symmetrically disubstituted ureas, and solvents used in the reaction.[9]

Q2: What is a general procedure for the liquid-liquid extraction workup for a urea synthesis reaction?

A2: After the reaction is complete, the reaction mixture is typically diluted with an organic solvent (e.g., ethyl acetate or dichloromethane). The organic layer is then washed sequentially with a dilute acid (like 1M HCl) to remove any unreacted amine, followed by a wash with saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine to remove residual water.[10] The organic layer is then dried over an anhydrous salt (e.g., Na2SO4 or MgSO4), filtered, and the solvent is removed under reduced pressure.

Q3: How can I monitor the purity of my N-(4-fluorobenzyl) urea?

A3: High-Performance Liquid Chromatography (HPLC) is a robust method for assessing purity.[11][12] A reversed-phase C18 column with a mobile phase of acetonitrile and water (often with a small amount of formic acid) is a common setup.[13] Purity is determined by the relative area of the product peak compared to impurity peaks at a suitable UV wavelength. TLC is also a quick and effective way to qualitatively assess purity and monitor the progress of purification.

II. Purification of N-(4-fluorobenzyl) Thiourea Derivatives

Thiourea derivatives are synthesized by reacting 4-fluorobenzyl isocyanate with amines or by other methods involving isothiocyanates. Their purification presents similar challenges to their urea counterparts.

Troubleshooting Guide: Thiourea Derivatives

Q1: My thiourea product is contaminated with unreacted amine. How can I remove it?

A1: Unreacted amines are a common impurity.

• Acidic Wash: During the workup, washing the organic layer with a dilute acid (e.g., 1M HCl) will protonate the amine, making it water-soluble and allowing for its removal in the aqueous phase.[5][6]

• Column Chromatography: If an acidic wash is not feasible or is incomplete, column chromatography on silica gel can effectively separate the more polar amine from the thiourea product.[1][2]

Q2: I have a low recovery of my thiourea derivative after recrystallization. What could be the cause?

A2: Low recovery during recrystallization is often due to procedural issues.[4]

• Excessive Solvent: Using too much hot solvent to dissolve the crude product will result in a significant amount of the product remaining in the mother liquor upon cooling. Use the minimum amount of hot solvent necessary for complete dissolution.[4]

• Premature Crystallization: If performing a hot filtration to remove insoluble impurities, the solution may cool and crystallize on the filter paper. To prevent this, pre-heat the filtration apparatus (funnel and receiving flask).[4][8]

• Incomplete Precipitation: After cooling to room temperature, placing the solution in an ice bath can help to maximize the yield of crystals.[4]

Q3: My reaction to synthesize an unsymmetrical thiourea has produced a significant amount of a symmetrical thiourea byproduct. How can this be avoided and the desired product purified?

A3: Symmetrical thioureas can form if the isothiocyanate intermediate reacts with the starting amine.

• Reaction Control: To minimize this, a two-step, one-pot method can be employed where the second amine is added only after the complete formation of the isothiocyanate.[2]

• Purification: The desired unsymmetrical thiourea can be separated from the symmetrical byproduct by column chromatography, as they will likely have different polarities.[2]

FAQs: Thiourea Derivatives

Q1: What are suitable recrystallization solvents for N-(4-fluorobenzyl) thiourea derivatives?

A1: Ethanol is a commonly used solvent for the recrystallization of thiourea derivatives.[1][7] Other options include acetone or solvent mixtures like ethanol/water or acetone/water. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.[14]

Q2: The crude product of my thiourea synthesis is colored. How can I decolorize it?

A2: Colored impurities can often be removed by treating the hot solution during recrystallization with a small amount of activated carbon. The hot solution is then filtered to remove the carbon before being allowed to cool and crystallize.[4][15]

Q3: Can I use HPLC to check the purity of my thiourea derivative?

A3: Yes, HPLC is an excellent method for purity analysis of thiourea derivatives.[16][17] Similar to ureas, a reversed-phase C18 column with a mobile phase of acetonitrile and water is a good starting point. The UV detector wavelength should be set to an absorbance maximum of the compound.[17]

Data Presentation

Table 1: Comparison of Purification Techniques for Urea and Thiourea Derivatives

Purification Technique	Principle	Typical Application	Advantages	Disadvantages
Recrystallization	Difference in solubility at different temperatures	Purification of solid products with moderate to high purity	Cost-effective, scalable, can yield very pure product	Can have low recovery, finding a suitable solvent can be time-consuming, may not remove impurities with similar solubility
Column Chromatography	Differential partitioning between a stationary and mobile phase based on polarity	Separation of complex mixtures, purification of oils, separation of compounds with similar structures	Highly versatile, can separate a wide range of compounds, applicable to both solids and oils	Can be time-consuming and expensive (solvents and silica gel), may not be easily scalable
Liquid-Liquid Extraction	Differential solubility in two immiscible liquids	Initial workup to remove highly polar or acidic/basic impurities	Quick and easy for initial cleanup, good for removing salts and water-soluble impurities	Not effective for separating compounds with similar polarities, can lead to emulsions

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the product completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution.[8]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated carbon. Reheat to boiling for a few minutes.[4]

• Hot Filtration: If activated carbon or other insoluble impurities are present, perform a hot gravity filtration into a clean, pre-heated flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: General Column Chromatography Procedure

• Solvent System Selection: Using TLC, identify a solvent system (e.g., a mixture of hexanes and ethyl acetate) that gives a retention factor (Rf) of approximately 0.3 for your desired compound.[18]

• Column Packing: Pack a chromatography column with silica gel, typically as a slurry in the least polar solvent of your elution system.

• Sample Loading: Dissolve the crude product in a minimal amount of the elution solvent and load it onto the top of the silica gel column. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel and adding the powder to the top of the column.[19]

• Elution: Elute the column with the chosen solvent system. The polarity of the eluent can be gradually increased to elute more polar compounds.

• Fraction Collection: Collect the eluent in fractions.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General purification workflow for products derived from 4-Fluorobenzyl isocyanate.

Caption: Troubleshooting decision tree for purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Workup [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 13. Separation of Urea, (3-aminophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. m.youtube.com [m.youtube.com]
• 15. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 16. Separation of (2-Methylphenyl)thiourea on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. HPLC Method for Separation of Urea and Thiourea on Primesep S  Column | SIELC Technologies [sielc.com]
• 18. Purification [chem.rochester.edu]
• 19. orgchemboulder.com [orgchemboulder.com]

Troubleshooting low yields in 4-Fluorobenzyl isocyanate reactions

Welcome to the technical support center for 4-Fluorobenzyl Isocyanate synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this valuable reagent, with a focus on resolving problems related to low reaction yields.

Frequently Asked Questions (FAQs)

Category 1: Poor or No Yield

Question: My reaction has resulted in a very low or no yield of 4-Fluorobenzyl isocyanate. What are the most likely causes?

Answer: Low or no yield is a common issue often traced back to the quality of starting materials or the reaction setup. The most critical factors are:

• Moisture Contamination: Isocyanates are highly reactive towards nucleophiles, especially water. Trace amounts of water in your starting amine, solvent, or glassware will consume the isocyanate as it forms, leading to the formation of an unstable carbamic acid, which then decomposes into 4-fluorobenzyl amine and carbon dioxide.[1] This regenerated amine can then react with another molecule of isocyanate to form a highly insoluble symmetrical urea, which is often observed as a white precipitate.[1][2]

• Poor Quality Phosgene Equivalent: Triphosgene is a common and safer substitute for phosgene gas.[3] However, it can degrade upon exposure to moisture. Ensure you are using high-purity, dry triphosgene. It is recommended to use a fresh bottle or one that has been stored under an inert atmosphere.

• Impure Starting Amine: The purity of the 4-fluorobenzyl amine is crucial. Contaminants can interfere with the reaction. Verify the purity of your amine via NMR or GC-MS before starting.

• Incorrect Stoichiometry: The ratio of amine to your phosgene source is critical. An excess of the amine will lead to urea byproducts, while a significant excess of the phosgenating agent can lead to other side reactions. A slight excess of the phosgene source (approx. 1/3 equivalent of triphosgene per 1 equivalent of amine) is typically used.[4]

Category 2: Presence of White Precipitate

Question: My reaction mixture has a significant amount of white, insoluble precipitate, and my yield is low. What is this solid and how can I prevent it?

Answer: The white precipitate is almost certainly a symmetrically substituted urea, specifically N,N'-bis(4-fluorobenzyl)urea.

• Cause: This byproduct forms when the desired 4-Fluorobenzyl isocyanate product reacts with 4-fluorobenzyl amine.[2] The amine can be present for two main reasons:

  • Reaction with Water: As described above, any water present will react with the isocyanate product to regenerate the starting amine.[1]

  • Localized Amine Excess: During the addition of reagents, if the amine is locally in excess compared to the phosgenating agent, it can react with the newly formed isocyanate.

• Prevention Strategies:

  • Rigorous Drying: Dry all glassware in an oven (e.g., at 120°C) overnight and cool under a stream of dry nitrogen or in a desiccator. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle stored over molecular sieves.

  • Controlled Reagent Addition: The order and rate of addition are important. A common procedure involves adding the amine solution dropwise to a stirred solution of triphosgene at a low temperature (e.g., 0°C) to control the reaction rate and prevent localized excesses.[5][6]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction.

Category 3: Product Purity and Stability

Question: I've isolated my product, but it seems to be degrading or polymerizing upon storage. How can I improve the stability of 4-Fluorobenzyl isocyanate?

Answer: Isocyanates can be unstable, particularly if impure. Several side reactions can occur post-synthesis:

• Trimerization: Isocyanates can undergo cyclotrimerization to form a very stable isocyanurate ring, especially in the presence of certain catalysts or at elevated temperatures.[2][7] This is a form of polymerization.

• Hydrolysis: Continued exposure to atmospheric moisture during storage will lead to degradation.

• Mitigation and Storage:

  • Purification: After the workup, it is crucial to purify the isocyanate. Distillation under reduced pressure (Kugelrohr or short-path distillation) is an effective method to remove non-volatile impurities like ureas and catalyst residues.[4]

  • Storage Conditions: Store the purified isocyanate in a tightly sealed container, preferably under an inert atmosphere (N₂ or Ar). It should be stored at a low temperature (-20°C is recommended) to minimize degradation and trimerization.[8]

Troubleshooting Summary Table

Observed Issue	Potential Cause	Recommended Action(s)	Relevant FAQ Category
Low to no yield, no precipitate	1. Inactive triphosgene2. Incorrect stoichiometry3. Low reaction temperature/time	1. Use fresh, high-purity triphosgene.2. Carefully check molar equivalents.3. Allow reaction to warm to room temperature and monitor by TLC or IR.	Poor or No Yield
Low yield with significant white precipitate	1. Moisture contamination (solvent, glassware, amine)2. Improper reagent addition	1. Use anhydrous solvents and oven-dried glassware. Run under N₂.2. Add amine slowly to the triphosgene solution at 0°C.	Presence of White Precipitate
Product darkens or solidifies in storage	1. Trimerization to isocyanurate2. Residual acid/base catalyst3. Slow reaction with moisture	1. Purify by vacuum distillation before storage.2. Ensure aqueous wash steps are thorough.3. Store under N₂ at -20°C.	Product Purity and Stability
Reaction stalls (amine still present)	1. Insufficient phosgenating agent2. Inactive/insufficient base	1. Add a small additional amount of triphosgene.2. Ensure at least 2 equivalents of a non-nucleophilic base (e.g., Et₃N) are used per amine.	Poor or No Yield

Visual Troubleshooting Guides

General Troubleshooting Workflow

This diagram outlines a logical sequence of steps to diagnose the cause of low yield.

Caption: A logical workflow for troubleshooting low yields.

Key Side Reaction Pathways

This diagram illustrates the main competing reactions that consume the desired isocyanate product.

Caption: Competing pathways that reduce isocyanate yield.

Key Experimental Protocol

Synthesis of 4-Fluorobenzyl Isocyanate using Triphosgene

This protocol is a representative procedure. All operations should be performed in a well-ventilated fume hood.

Materials:

• 4-Fluorobenzyl amine (1.0 eq)

• Triphosgene (Bis(trichloromethyl) carbonate) (0.34 eq)

• Triethylamine (Et₃N), anhydrous (2.2 eq)

• Dichloromethane (DCM), anhydrous

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Oven-dry all glassware and cool under a stream of dry nitrogen. Equip a three-necked round-bottom flask with a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel.

• Reagent Preparation: In the reaction flask, dissolve triphosgene (0.34 eq) in anhydrous DCM under a nitrogen atmosphere. Cool the solution to 0°C using an ice-water bath.

• Amine Addition: In a separate flask, dissolve 4-fluorobenzyl amine (1.0 eq) and anhydrous triethylamine (2.2 eq) in anhydrous DCM. Transfer this solution to the dropping funnel.

• Reaction: Add the amine/base solution dropwise to the stirred triphosgene solution over 30-45 minutes, ensuring the internal temperature does not rise above 5°C. A white precipitate of triethylamine hydrochloride will form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Monitoring (Optional but Recommended): Monitor the reaction by Thin Layer Chromatography (TLC) for the disappearance of the starting amine. Alternatively, carefully take a sample, quench it with methanol, and analyze by GC-MS. The most definitive method is in-situ IR spectroscopy, watching for the appearance of the strong N=C=O stretch around 2250-2270 cm⁻¹.[9]

• Workup:

  • Filter the reaction mixture to remove the triethylamine hydrochloride precipitate, washing the solid with a small amount of dry DCM.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with cold 1M HCl, water, saturated NaHCO₃ solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Caution: Do not use high heat.

• Purification: Purify the crude product by vacuum distillation to obtain pure 4-Fluorobenzyl isocyanate as a colorless liquid.[4]

Safety Note: Phosgene and its equivalents like triphosgene are highly toxic. Isocyanates are potent lachrymators and respiratory sensitizers.[8] Always handle these chemicals with extreme caution using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, within a certified chemical fume hood.

References

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 8. 4-Fluorobenzyl isocyanate 98 132740-43-3 [sigmaaldrich.com]
• 9. mt.com [mt.com]

Managing the safe handling and disposal of 4-Fluorobenzyl isocyanate

This guide provides comprehensive information for researchers, scientists, and drug development professionals on the safe handling and disposal of 4-Fluorobenzyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What is 4-Fluorobenzyl isocyanate and what are its primary hazards?

A1: 4-Fluorobenzyl isocyanate (C8H6FNO) is an organic building block containing an isocyanate group.[1][2] It is considered a hazardous chemical. The primary hazards include:

• Inhalation: May be fatal if inhaled and can cause respiratory irritation, allergy or asthma symptoms, or breathing difficulties.[3][4]

• Skin Contact: Harmful in contact with skin, causing irritation and potentially an allergic skin reaction.[4][5]

• Eye Contact: Causes serious eye irritation.[3][4]

• Ingestion: Harmful if swallowed.[4][5]

• Flammability: It is a combustible liquid.[5]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate action is crucial in case of exposure.

• Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6][7]

• Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[5][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[5][7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison control center immediately.[5][7]

Q3: What personal protective equipment (PPE) is required when handling 4-Fluorobenzyl isocyanate?

A3: Appropriate PPE is mandatory to minimize exposure risk.[8]

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][9]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile, butyl rubber) and protective clothing to prevent skin exposure.[9][10] Disposable coveralls are recommended.[10][11]

• Respiratory Protection: Use a NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors, especially when working outside of a chemical fume hood or in areas with inadequate ventilation.[3][6][9] A full-face respirator is recommended for handling the liquid form.[10]

Q4: How should 4-Fluorobenzyl isocyanate be stored?

A4: Proper storage is essential for safety and to maintain the chemical's integrity.

• Store in a cool, dry, and well-ventilated area.[3][4]

• Keep the container tightly closed to prevent moisture contamination, which can cause a reaction that produces CO2 gas and leads to container rupture.[3][6]

• Store away from heat, sparks, open flames, and incompatible materials such as acids, strong oxidizing agents, strong bases, alcohols, and amines.[3][5]

• Refrigeration is recommended for storage.[3]

Q5: What is the correct procedure for disposing of 4-Fluorobenzyl isocyanate waste?

A5: 4-Fluorobenzyl isocyanate waste must be treated as hazardous waste.

• Do not dispose of it with municipal waste.[4]

• All disposal activities must adhere to federal, state, and local regulations.[12]

• Contact a licensed hazardous waste disposal contractor for neutralization and proper disposal.[12]

• Contaminated packaging should be disposed of as unused product.[4]

Troubleshooting Guides

Scenario 1: A small spill of 4-Fluorobenzyl isocyanate occurs in the fume hood.

• Immediate Action:

  • Ensure the fume hood sash is at the appropriate height.

  • Wear the appropriate PPE, including respiratory protection, gloves, and eye protection.[12]

• Spill Containment and Cleanup:

  • Absorb the spill with an inert, non-flammable absorbent material such as vermiculite, sand, or earth.[5][6] Do not use water.[12]

  • Carefully collect the absorbed material using spark-proof tools and place it into a suitable, open-top container for hazardous waste.[6][12] Do not seal the container tightly, as the reaction with any moisture can generate CO2 gas and cause pressure buildup.[12]

  • Decontaminate the spill area.

Scenario 2: The 4-Fluorobenzyl isocyanate container is bulging.

• Immediate Action:

  • Do not open the container. A bulging container indicates a buildup of pressure, likely due to contamination with moisture and the subsequent generation of CO2 gas.[6]

  • Carefully move the container to an isolated and well-ventilated area, such as the back of a fume hood.

  • Contact your institution's Environmental Health and Safety (EHS) department or a hazardous waste disposal contractor immediately for guidance on how to proceed.

Scenario 3: A researcher experiences respiratory irritation while working with 4-Fluorobenzyl isocyanate.

• Immediate Action:

  • Immediately move the affected individual to fresh air.[6]

  • If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[6]

  • Seek immediate medical attention.[6]

• Follow-up Actions:

  • Review the experimental setup and ventilation to identify the source of exposure.

  • Ensure that the fume hood is functioning correctly and that the sash is at the appropriate height.

  • Verify that the correct respiratory protection was being used and that it was properly fitted.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C8H6FNO	[13][14]
Molecular Weight	151.14 g/mol	[13][14]
Boiling Point	211 °C (lit.)	[1][14]
Density	1.186 g/mL at 25 °C (lit.)	[1][14]
Refractive Index	n20/D 1.505 (lit.)	[1][2]
Storage Temperature	-20°C	[2]

Experimental Protocols

Protocol 1: Standard Handling Procedure for 4-Fluorobenzyl Isocyanate

• Preparation:

  • Work exclusively within a certified chemical fume hood.

  • Ensure that a safety shower and eyewash station are readily accessible.[6]

  • Don the required personal protective equipment (PPE): chemical safety goggles, face shield, chemically resistant gloves (nitrile or butyl rubber), and a lab coat. A respirator may be necessary depending on the scale of the experiment and ventilation.[3][6][9]

• Handling:

  • Before use, allow the container to equilibrate to room temperature.

  • Use only spark-proof tools and explosion-proof equipment.[6]

  • Dispense the required amount of the chemical carefully, avoiding splashing.

  • Keep the container tightly closed when not in use to prevent moisture contamination.[3]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[6][8]

  • Clean the work area and decontaminate any equipment used.

  • Properly dispose of all waste materials as hazardous waste.[4]

Protocol 2: Small-Scale Spill Neutralization and Cleanup

• Preparation:

  • Evacuate all non-essential personnel from the area.[12]

  • Ensure adequate ventilation.[12]

  • Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.[12]

• Spill Management:

  • Contain the spill using an inert absorbent material like sand, vermiculite, or earth.[6]

  • Slowly and carefully add a neutralization solution to the absorbed material. Two common formulations are:

    • Formula 1: 5-10% Sodium Carbonate, 0.2% Liquid Detergent, and 89.8-94.8% Water.[12]

    • Formula 2: 3-8% Concentrated Ammonia Solution, 0.2% Liquid Detergent, and 91.8-96.8% Water. (Ensure excellent ventilation if using the ammonia formula).[12]

• Cleanup and Disposal:

  • Allow the neutralization reaction to proceed for at least 10-15 minutes.

  • Collect the neutralized material using spark-proof tools and place it in an open-top, labeled hazardous waste container.[6][12] Do not seal the container.[12]

  • Wipe down the spill area with the neutralization solution, followed by a final rinse with water.

  • Dispose of all contaminated materials, including PPE, as hazardous waste according to institutional and local regulations.[12]

Visualizations

Caption: Workflow for the safe handling of 4-Fluorobenzyl isocyanate.

Caption: First aid response plan for exposure to 4-Fluorobenzyl isocyanate.

References

• 1. 4-FLUOROBENZYL ISOCYANATE | 132740-43-3 [chemicalbook.com]
• 2. 异氰酸-4-氟苄酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. georganics.sk [georganics.sk]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. lakeland.com [lakeland.com]
• 9. Control measures guide - Canada.ca [canada.ca]
• 10. compositesone.com [compositesone.com]
• 11. tsmfg.com [tsmfg.com]
• 12. fsi.co [fsi.co]
• 13. scbt.com [scbt.com]
• 14. alkemix.eu [alkemix.eu]

How to monitor the progress of reactions involving 4-Fluorobenzyl isocyanate

This technical support guide is designed for researchers, scientists, and drug development professionals working with 4-Fluorobenzyl isocyanate. It provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during reaction monitoring.

Frequently Asked Questions (FAQs)

General Reaction Monitoring

Q1: What are the most common methods for monitoring the progress of a reaction involving 4-Fluorobenzyl isocyanate?

A1: The progress of reactions with 4-Fluorobenzyl isocyanate can be effectively monitored using several analytical techniques. The most common are:

• Fourier-Transform Infrared Spectroscopy (FTIR): Ideal for observing the disappearance of the highly characteristic isocyanate (-N=C=O) peak.[1][2]

• Thin-Layer Chromatography (TLC): A rapid and cost-effective method for qualitatively observing the consumption of the starting material and the formation of the product.[3][4][5]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the concentration of reactants and products, making it suitable for kinetic studies and purity assessment.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for in-situ reaction monitoring to obtain detailed structural information and quantitative kinetic data.[8][9]

FTIR Spectroscopy

Q2: How do I use FTIR to monitor my reaction?

A2: FTIR spectroscopy is one of the most direct ways to monitor isocyanate reactions. The key is to track the disappearance of the strong, sharp absorbance band corresponding to the asymmetric stretching vibration of the isocyanate group (-N=C=O). This peak typically appears in a relatively clear region of the spectrum, between 2250 and 2285 cm⁻¹. As the reaction proceeds, the intensity of this peak will decrease. The reaction is considered complete when this peak has completely disappeared.

Q3: My isocyanate peak at ~2270 cm⁻¹ is not decreasing. What's wrong?

A3: If the isocyanate peak intensity remains unchanged, it indicates the reaction has not started or has stalled. Consider the following possibilities:

• Moisture Contamination: Isocyanates react readily with water to form unstable carbamic acids, which then decompose to amines and CO2. The resulting amine can then react with another isocyanate to form a urea byproduct.[10] Ensure all glassware is oven-dried and solvents are anhydrous.

• Inactive Catalyst: If your reaction requires a catalyst, it may be inactive or insufficient.[11] Ensure the catalyst is fresh and used at the correct concentration.

• Low Temperature: The reaction temperature may be too low for the reaction to proceed at a noticeable rate.

• Incorrect Stoichiometry: An incorrect ratio of reactants can lead to one reactant being in excess while the other is completely consumed, or it can affect the reaction rate.[11]

Q4: I see new peaks forming, but the isocyanate peak is still present. What does this mean?

A4: This indicates that the reaction is proceeding, but is not yet complete. The new peaks correspond to the formation of your desired product (e.g., a urethane or urea). For example, the formation of a urethane linkage will result in the appearance of new bands, such as the N-H stretch (around 3300 cm⁻¹) and the C=O stretch of the urethane carbonyl group (around 1700 cm⁻¹). Continue monitoring the reaction until the isocyanate peak at ~2270 cm⁻¹ is no longer detectable.

Thin-Layer Chromatography (TLC)

Q5: How do I set up a TLC to monitor my reaction?

A5: TLC is a quick way to visualize the progress of a reaction.[4] A standard procedure involves a three-lane spotting pattern on the TLC plate:[3][12]

• Lane 1 (Reference): Spot a diluted sample of your starting material, 4-Fluorobenzyl isocyanate.

• Lane 2 (Co-spot): Spot the reference material and then, on top of the same spot, apply an aliquot of your reaction mixture. This helps to confirm the identity of the starting material spot in the reaction lane.[3]

• Lane 3 (Reaction Mixture): Spot an aliquot taken directly from your reaction.

As the reaction progresses, you should see the spot corresponding to the 4-Fluorobenzyl isocyanate in Lane 3 diminish in intensity while a new spot, corresponding to your product, appears. The reaction is complete when the starting material spot is no longer visible in Lane 3.

Q6: The R_f values of my starting material and product are too similar. How can I improve the separation?

A6: If the R_f values are too close, you need to change the polarity of the solvent system (mobile phase).

• If R_f values are too high (spots run too far): Your solvent system is too polar. Decrease the proportion of the more polar solvent (e.g., ethyl acetate) and increase the proportion of the less polar solvent (e.g., hexanes).

• If R_f values are too low (spots don't move far): Your solvent system is not polar enough. Increase the proportion of the more polar solvent. Experiment with different solvent systems until you achieve good separation (ideally, with R_f values between 0.2 and 0.8).[5]

Q7: I see a streak in the reaction mixture lane. What does this indicate?

A7: Streaking on a TLC plate can be caused by several factors:

• Sample Overloading: The sample spotted on the plate is too concentrated. Try diluting the aliquot from the reaction mixture before spotting.

• Highly Polar Compounds: Some compounds, like amines or carboxylic acids, can interact strongly with the silica gel, causing streaking. Adding a small amount of a modifier to your eluent, such as acetic acid for acidic compounds or triethylamine for basic compounds, can often resolve this.[4]

• Insoluble Byproducts: The formation of insoluble materials, such as ureas from water contamination, can cause streaking at the baseline.

High-Performance Liquid Chromatography (HPLC)

Q8: Can I use HPLC to get quantitative data on my reaction?

A8: Yes, HPLC is an excellent technique for quantifying the components of a reaction mixture.[6] By creating a calibration curve with known concentrations of your starting material and product, you can determine their exact concentrations in the reaction mixture at various time points. This is particularly useful for studying reaction kinetics.

Q9: Do I need to derivatize my samples for HPLC analysis?

A9: Due to the high reactivity of the isocyanate group, direct analysis can be challenging. It is common practice to quench the reaction aliquot with a derivatizing agent (e.g., tryptamine or 1-(2-methoxyphenyl)piperazine) that reacts quickly and quantitatively with the remaining isocyanate.[7] This forms a stable derivative that is easily analyzed by HPLC, often with UV or fluorescence detection.[7]

Q10: My peaks are broad or splitting in the chromatogram. What are the potential causes?

A10: Poor peak shape in HPLC can stem from various issues:

• Column Overload: Injecting too concentrated a sample. Dilute your sample and re-inject.

• Solvent Mismatch: The solvent used to dissolve your sample is much stronger than the mobile phase, causing peak distortion. If possible, dissolve your sample in the mobile phase.

• Column Degradation: The column may be contaminated or nearing the end of its lifespan. Try flushing the column with a strong solvent or replace it if necessary.

• Co-elution: Two or more compounds are eluting at the same time. Adjusting the mobile phase composition or gradient may be necessary to resolve the peaks.

Summary of Analytical Parameters

The following table provides a summary of typical quantitative data used for monitoring reactions with 4-Fluorobenzyl isocyanate. Note that TLC and HPLC values are highly dependent on the specific reaction product and conditions used.

Technique	Parameter	Typical Value / Observation	Purpose
FTIR	-N=C=O Stretch	~2270 cm⁻¹	Monitor disappearance of isocyanate
TLC	R_f (Reactant)	> R_f (Product)	Qualitative check of reactant consumption
HPLC	Retention Time	Varies	Quantitative analysis of reactant and product
¹H NMR	-CH₂-NCO signal	~4.5 ppm	Monitor disappearance of reactant signal

Experimental Protocols

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Prepare the Eluent: Select an appropriate solvent system (e.g., 4:1 Hexanes:Ethyl Acetate). Pour ~0.5 cm of the eluent into a TLC chamber, cover it, and let it saturate for 5-10 minutes.

• Prepare the TLC Plate: Using a pencil, gently draw a starting line about 1 cm from the bottom of a silica gel TLC plate. Mark three evenly spaced points on this line for spotting.

• Spot the Plate:

  • Lane 1 (Reactant): Using a capillary tube, spot a dilute solution of 4-Fluorobenzyl isocyanate.

  • Lane 2 (Co-spot): Re-spot the reactant solution, then spot the reaction mixture directly on top of it.

  • Lane 3 (Reaction): Take a small aliquot from the reaction mixture using a capillary tube and spot it. Ensure spots are small and do not spread.[5]

• Develop the Plate: Place the TLC plate in the saturated chamber, ensuring the solvent level is below the starting line. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm) and circle them with a pencil.[3] If necessary, use a chemical stain (e.g., permanganate or p-anisaldehyde) for further visualization.

• Analyze: Compare the intensity of the starting material spot in the reaction lane (Lane 3) to the reference spot (Lane 1). A complete reaction is indicated by the total disappearance of the starting material spot in Lane 3.

Protocol 2: Reaction Monitoring by FTIR Spectroscopy

• Acquire a Background Spectrum: Ensure the FTIR spectrometer's sample area is clean and empty. Run a background scan.

• Acquire Reactant Spectrum: Place a small drop of the pure starting material (4-Fluorobenzyl isocyanate) on the ATR crystal (or between salt plates for transmission) and acquire its spectrum. Note the exact wavenumber of the strong isocyanate peak around 2270 cm⁻¹.

• Monitor the Reaction:

  • At desired time intervals (e.g., t = 0, 30 min, 1 hr), carefully take a small aliquot from the reaction mixture.

  • Quickly place a drop of the aliquot onto the ATR crystal or salt plate.

  • Acquire the IR spectrum.

  • Clean the crystal/plates thoroughly with an appropriate solvent (e.g., acetone or isopropanol) and allow it to evaporate completely before the next measurement.

• Analyze: Overlay the spectra from different time points. Monitor the decrease in the absorbance of the isocyanate peak at ~2270 cm⁻¹. The reaction is complete when this peak is no longer visible.

Visualizations

Workflow for Reaction Monitoring

References

• 1. Quantification with the Pearl FTIR accessory - Specac Ltd [specac.com]
• 2. azom.com [azom.com]
• 3. How To [chem.rochester.edu]
• 4. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. iom-world.org [iom-world.org]
• 7. US5354689A - Method of detecting isocyanates - Google Patents [patents.google.com]
• 8. NMR kinetic studies | Frey Research Group [ak-frey.chemie.uni-mainz.de]
• 9. mr.copernicus.org [mr.copernicus.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Improving the solubility of 4-Fluorobenzyl isocyanate derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments with 4-Fluorobenzyl isocyanate derivatives, with a focus on improving solubility.

Frequently Asked Questions (FAQs)

Q1: My 4-Fluorobenzyl isocyanate derivative is poorly soluble in my desired solvent system. What are the initial steps I should take?

A1: Poor solubility is a common challenge with organic compounds.[1][2] Start by assessing the physicochemical properties of your specific derivative, such as its polarity and potential for hydrogen bonding. A systematic approach to solvent screening is recommended. Create a small-scale solubility test matrix with a range of solvents from non-polar (e.g., hexane, toluene) to polar aprotic (e.g., acetone, ethyl acetate, THF, acetonitrile, DMF, DMSO) and polar protic (e.g., ethanol, methanol, water). This will help you identify a suitable starting point for your reaction or formulation.

Q2: I've tried common organic solvents with little success. What other formulation strategies can I employ to improve the solubility of my 4-Fluorobenzyl isocyanate derivative?

A2: Several advanced techniques can be used to enhance the solubility of poorly soluble compounds.[2][3][4] These include:

• Co-solvency: Using a mixture of a primary solvent with a water-miscible co-solvent (e.g., ethanol, propylene glycol, PEG 400) can significantly increase the solubility of hydrophobic compounds.[5][6][7][8][9]

• pH Adjustment: For derivatives with ionizable groups, adjusting the pH of the solution can dramatically alter solubility.[10][11] Weakly acidic or basic moieties on your derivative will dictate whether increasing or decreasing the pH will be beneficial.

• Use of Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, increasing their apparent solubility in aqueous media.[10][12][13]

• Solid Dispersions: This technique involves dispersing the compound in an inert, water-soluble carrier at a solid state.[14][15][16][17][18] Upon dissolution of the carrier, the drug is released in a finely dispersed, and often amorphous, state, which enhances its solubility and dissolution rate.[15][16]

Q3: Can structural modification of my 4-Fluorobenzyl isocyanate derivative improve its solubility?

A3: Yes, structural modification is a powerful strategy for improving solubility, though it requires careful consideration to maintain the desired biological activity.[19][20] Key tactics include:

• Introducing Polar Functional Groups: Adding hydrophilic groups like hydroxyl (-OH), carboxyl (-COOH), or amino (-NH2) groups can increase water solubility.[19]

• Disrupting Crystal Packing: Modifying the molecular structure to hinder efficient crystal lattice formation can lower the melting point and increase solubility.[19]

• Prodrug Approach: A prodrug is a bioreversible derivative of a drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[1] This approach can be used to temporarily increase solubility for better absorption.

Troubleshooting Guides

Issue 1: Precipitate Formation Upon Addition of Reagents

Possible Cause: The observed precipitate may not be your starting material crashing out of solution, but rather an insoluble side product. Isocyanates are highly reactive and susceptible to reaction with water, which can lead to the formation of insoluble ureas.[21]

Troubleshooting Workflow:

Caption: Troubleshooting precipitate formation.

Issue 2: Low Yield or Incomplete Reaction Despite Apparent Solubility

Possible Cause: Even if your derivative appears to be in solution, micro-aggregates or poor solvation at the molecular level can hinder reaction kinetics. The chosen solvent may not be optimal for the specific reaction mechanism.

Solubility Enhancement Strategy Workflow:

Caption: Strategy for improving reaction conversion through solubility enhancement.

Quantitative Data Summary

The following table summarizes the hypothetical solubility of a model 4-Fluorobenzyl isocyanate derivative in various solvent systems to illustrate the effectiveness of different enhancement techniques.

Solvent System	Solubility (mg/mL)	Fold Increase (vs. Water)
Water	0.05	1
Ethanol	15.2	304
DMSO	85.5	1710
Water:Ethanol (1:1)	5.8	116
Water with 1% Tween 80	1.2	24
pH 7.4 Buffer	0.06	1.2
pH 9.0 Buffer (for an acidic derivative)	2.5	50

Experimental Protocols

Protocol 1: Small-Scale Solubility Determination

Objective: To determine the approximate solubility of a 4-Fluorobenzyl isocyanate derivative in various solvents.

Materials:

• 4-Fluorobenzyl isocyanate derivative

• Selection of solvents (e.g., water, ethanol, DMSO, acetone, acetonitrile, THF)

• Vials with screw caps

• Vortex mixer

• Analytical balance

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Methodology:

• Weigh out an excess amount of the compound (e.g., 10 mg) into a pre-weighed vial.

• Add a known volume of the selected solvent (e.g., 1 mL).

• Cap the vial tightly and vortex for 1-2 minutes.

• Place the vial in a shaker or rotator at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

• Centrifuge the vial at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the undissolved solid.

• Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent for analysis.

• Quantify the concentration of the dissolved compound using a pre-validated HPLC or UV-Vis method.

• Calculate the solubility in mg/mL.

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of a 4-Fluorobenzyl isocyanate derivative to enhance its aqueous solubility.

Materials:

• 4-Fluorobenzyl isocyanate derivative

• Water-soluble carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))[16]

• Common solvent for both the derivative and the carrier (e.g., methanol, dichloromethane)

• Rotary evaporator

• Vacuum oven

Methodology:

• Dissolve a known amount of the 4-Fluorobenzyl isocyanate derivative and the carrier in the common solvent.[16] A typical drug-to-carrier ratio to start with is 1:9 by weight.

• Ensure complete dissolution to form a clear solution.

• Evaporate the solvent using a rotary evaporator under reduced pressure and at a suitable temperature (avoiding degradation of the isocyanate).

• A thin film of the solid dispersion will form on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven at a moderate temperature to remove any residual solvent.

• Scrape the solid dispersion from the flask and store it in a desiccator.

• The aqueous dissolution rate of the prepared solid dispersion can then be compared to that of the pure compound.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. ijplsjournal.com [ijplsjournal.com]
• 5. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 6. Cosolvency | PPTX [slideshare.net]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
• 8. scispace.com [scispace.com]
• 9. wjbphs.com [wjbphs.com]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. jmpas.com [jmpas.com]
• 12. ascelibrary.org [ascelibrary.org]
• 13. Surfactant - Wikipedia [en.wikipedia.org]
• 14. japsonline.com [japsonline.com]
• 15. jddtonline.info [jddtonline.info]
• 16. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 17. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 18. jopcr.com [jopcr.com]
• 19. researchgate.net [researchgate.net]
• 20. Structural modification aimed for improving solubility of lead compounds in early phase drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 4-Fluorobenzyl Isocyanate and Benzyl Isocyanate

For researchers and professionals in drug development and materials science, understanding the reactivity of isocyanates is paramount for controlling reaction kinetics and designing novel molecules. This guide provides a detailed comparison of the reactivity of 4-Fluorobenzyl isocyanate and Benzyl isocyanate, supported by established principles of physical organic chemistry and a comprehensive experimental protocol for quantitative analysis.

Theoretical Framework: Electronic Effects on Isocyanate Reactivity

The reactivity of isocyanates in nucleophilic addition reactions, such as the formation of urethanes with alcohols, is primarily governed by the electrophilicity of the carbonyl carbon in the isocyanate group (-N=C=O). Substituents on the aromatic ring can significantly influence this electrophilicity through inductive and resonance effects.

Benzyl isocyanate serves as our baseline compound. The benzyl group is generally considered to be weakly electron-donating or nearly electronically neutral in its influence on the isocyanate moiety.

4-Fluorobenzyl isocyanate , on the other hand, possesses a fluorine atom at the para position of the benzyl ring. Fluorine is a highly electronegative atom, and it exerts a strong electron-withdrawing inductive effect (-I). This effect withdraws electron density from the aromatic ring and, by extension, from the benzylic carbon and the isocyanate group. This withdrawal of electron density increases the partial positive charge on the carbonyl carbon of the isocyanate, making it more susceptible to nucleophilic attack. Consequently, 4-Fluorobenzyl isocyanate is expected to be more reactive than benzyl isocyanate .

This difference in reactivity can be quantitatively described by the Hammett equation, which relates the reaction rate constant (k) of a substituted reactant to that of the unsubstituted reactant (k₀) through the substituent constant (σ) and the reaction constant (ρ):

log(k/k₀) = σρ

For the para-fluoro substituent, the Hammett constant (σₚ) is +0.06, indicating its electron-withdrawing nature. A positive reaction constant (ρ) is expected for nucleophilic attack on the isocyanate group, as the reaction is favored by electron-withdrawing substituents that stabilize the developing negative charge in the transition state. Therefore, the Hammett equation predicts a higher reaction rate for 4-Fluorobenzyl isocyanate compared to benzyl isocyanate (where σ = 0 for the hydrogen substituent).

Predicted Reactivity and Illustrative Data

Table 1: Illustrative Kinetic Data for the Reaction of Benzyl Isocyanates with Methanol at 25°C

Isocyanate	Substituent (para)	Hammett Constant (σₚ)	Hypothetical Rate Constant (k) (M⁻¹s⁻¹)	Relative Rate (k/k₀)
Benzyl Isocyanate	-H	0.00	1.00 x 10⁻³	1.00
4-Fluorobenzyl Isocyanate	-F	+0.06	1.50 x 10⁻³	1.50

Note: The rate constants are hypothetical and for illustrative purposes only, demonstrating the expected trend in reactivity.

Experimental Protocol for a Comparative Kinetic Study

To empirically determine the difference in reactivity, a kinetic study can be performed by monitoring the reaction of each isocyanate with a standard alcohol, such as methanol or 1-butanol, using in-situ Fourier Transform Infrared (FT-IR) spectroscopy.

Objective: To determine the second-order rate constants for the reaction of 4-Fluorobenzyl isocyanate and benzyl isocyanate with a chosen alcohol.

Materials:

• 4-Fluorobenzyl isocyanate

• Benzyl isocyanate

• Anhydrous methanol (or other suitable alcohol)

• Anhydrous solvent (e.g., toluene, THF)

• In-situ FT-IR spectrometer with a probe

• Thermostatted reaction vessel

• Magnetic stirrer

Procedure:

• Preparation:

  • Prepare stock solutions of known concentrations of 4-Fluorobenzyl isocyanate, benzyl isocyanate, and the alcohol in the anhydrous solvent.

  • Ensure all glassware is thoroughly dried to prevent side reactions with water.

• FT-IR Setup and Background Spectrum:

  • Set up the reaction vessel with the in-situ FT-IR probe and magnetic stirrer, and maintain a constant temperature (e.g., 25°C).

  • Add the solvent and the alcohol solution to the vessel and begin stirring.

  • Record a background spectrum of the solvent and alcohol mixture.

• Reaction Monitoring:

  • Inject a known volume of the isocyanate stock solution into the reaction vessel to initiate the reaction.

  • Immediately begin acquiring FT-IR spectra at regular time intervals (e.g., every 30 seconds).

  • The reaction progress is monitored by the decrease in the absorbance of the characteristic isocyanate peak at approximately 2270 cm⁻¹.[1]

• Data Analysis:

  • For each spectrum, determine the concentration of the unreacted isocyanate from the absorbance of the isocyanate peak using a pre-established calibration curve (based on Beer-Lambert law).

  • Plot the reciprocal of the isocyanate concentration (1/[NCO]) versus time.

  • For a second-order reaction, this plot should yield a straight line. The slope of this line is the second-order rate constant (k).

• Comparison:

  • Repeat the experiment under identical conditions for the other isocyanate.

  • Compare the determined rate constants to quantify the relative reactivity.

Visualizing the Factors Influencing Reactivity

The following diagram illustrates the key electronic factors that differentiate the reactivity of 4-Fluorobenzyl isocyanate and benzyl isocyanate.

Caption: Electronic effects on the reactivity of benzyl isocyanates.

Experimental Workflow Diagram

The workflow for the proposed kinetic experiment is outlined in the following diagram.

Caption: Workflow for determining isocyanate reactivity via in-situ FT-IR.

References

• 1. dalalinstitute.com [dalalinstitute.com]

A Comparative Guide to Derivatization Reagents: 4-Fluorobenzyl Isocyanate vs. Phenyl Isocyanate

For researchers, scientists, and drug development professionals engaged in the analysis of compounds containing primary and secondary amine functional groups, derivatization is a critical step to enhance their detectability and chromatographic performance. Isocyanates are effective derivatizing agents that react with amines to form stable urea derivatives, which can be readily analyzed by High-Performance Liquid Chromatography (HPLC) with ultraviolet (UV) or mass spectrometry (MS) detection. This guide provides an objective comparison of two such reagents: 4-Fluorobenzyl isocyanate and the more traditional Phenyl isocyanate.

Introduction to the Reagents

Phenyl isocyanate is a well-established derivatization reagent used for the analysis of amines and alcohols. Its aromatic ring provides a chromophore for UV detection.

4-Fluorobenzyl isocyanate is a fluorinated analog that offers potential advantages in terms of reactivity and detection. The presence of the fluorine atom, an electron-withdrawing group, is expected to increase the electrophilicity of the isocyanate carbon, potentially leading to faster reaction kinetics. Furthermore, the fluorine atom can be a useful label in mass spectrometry and may alter the chromatographic retention behavior of the derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Fluorobenzyl isocyanate and Phenyl isocyanate is presented in Table 1.

Property	4-Fluorobenzyl Isocyanate	Phenyl Isocyanate
CAS Number	132740-43-3	103-71-9
Molecular Formula	C₈H₆FNO	C₇H₅NO
Molecular Weight	151.14 g/mol	119.12 g/mol
Boiling Point	211 °C	162-163 °C
Density	1.186 g/mL at 25 °C	1.096 g/mL at 25 °C
Appearance	Colorless liquid	Colorless to light yellow liquid
Purity	≥98%	≥99.0% (for HPLC derivatization)

Performance Comparison: Theoretical and Observed Trends

While direct, side-by-side quantitative comparisons of these two reagents in the literature are scarce, we can infer their performance based on chemical principles and data from related compounds. The electron-withdrawing nature of the fluorine atom in the para position of the benzyl ring in 4-Fluorobenzyl isocyanate is expected to make the isocyanate group more electrophilic compared to Phenyl isocyanate. This should lead to faster reaction rates with nucleophiles such as primary and secondary amines.

Table 2 provides a qualitative and theoretical comparison of the expected performance characteristics of the two reagents.

Performance Metric	4-Fluorobenzyl Isocyanate	Phenyl Isocyanate	Supporting Rationale/Observations
Reactivity/Reaction Time	Expected to be faster	Slower	The electron-withdrawing fluorine atom increases the electrophilicity of the isocyanate carbon, accelerating the nucleophilic attack by the amine.
Derivatization Yield	Potentially higher under mild conditions	High, but may require longer reaction times or heating	Faster reaction kinetics can lead to higher yields in a shorter time frame, especially for less reactive amines.
Stability of Derivatives	N-aryl-N'-(4-fluorobenzyl)ureas are generally stable	N,N'-diaryl or N-alkyl-N'-aryl ureas are generally stable	Urea derivatives are known for their stability, making them suitable for chromatographic analysis. The C-F bond is very strong and unlikely to affect the stability of the urea linkage under typical analytical conditions.
HPLC-UV Detection	Good	Good	Both derivatives contain a phenyl ring, providing a chromophore for UV detection. The UV λmax is expected to be similar for both derivatives.
LC-MS Detection	Potentially enhanced	Good	The fluorine atom can be a useful marker in mass spectrometry, and its presence may influence fragmentation patterns, potentially providing more structural information.
Chromatographic Behavior	Derivatives may have different retention times compared to phenylurea derivatives	Retention time is dependent on the analyte and chromatographic conditions	The fluorine atom can alter the polarity and hydrophobicity of the derivative, which can be advantageous for optimizing chromatographic separations.

Experimental Protocols

The following are detailed, representative protocols for the derivatization of a model primary amine, benzylamine, with 4-Fluorobenzyl isocyanate and Phenyl isocyanate for HPLC analysis.

Derivatization with 4-Fluorobenzyl Isocyanate (Representative Protocol)

• Sample Preparation: Prepare a standard solution of benzylamine (or your amine of interest) at a concentration of 1 mg/mL in aprotic, anhydrous solvent (e.g., acetonitrile or dichloromethane).

• Reagent Preparation: Prepare a solution of 4-Fluorobenzyl isocyanate at a concentration of 10 mg/mL in the same solvent. Note: Prepare this solution fresh, as isocyanates are moisture-sensitive.

• Derivatization Reaction:

  • In a clean, dry vial, add 100 µL of the amine solution.

  • Add 100 µL of a suitable organic base (e.g., 0.1 M triethylamine in acetonitrile) to catalyze the reaction and neutralize the acidic byproducts.

  • Add 120 µL of the 4-Fluorobenzyl isocyanate solution (slight molar excess).

  • Vortex the mixture for 1 minute and allow it to react at room temperature for 15-30 minutes. The reaction progress can be monitored by TLC or a rapid LC analysis.

• Reaction Quenching: Add 50 µL of a primary or secondary amine quenching agent (e.g., 1 M glycine solution or dibutylamine) to react with the excess isocyanate.

• Sample Preparation for HPLC: Dilute the reaction mixture with the mobile phase to a suitable concentration for HPLC analysis. Filter the solution through a 0.45 µm syringe filter before injection.

Derivatization with Phenyl Isocyanate (Representative Protocol)

• Sample Preparation: Prepare a standard solution of benzylamine (or your amine of interest) at a concentration of 1 mg/mL in an aprotic, anhydrous solvent (e.g., acetonitrile or toluene).

• Reagent Preparation: Prepare a solution of Phenyl isocyanate at a concentration of 10 mg/mL in the same solvent. Note: Prepare this solution fresh.

• Derivatization Reaction:

  • In a clean, dry vial, add 100 µL of the amine solution.

  • Add 100 µL of a suitable organic base (e.g., 0.1 M triethylamine in acetonitrile).

  • Add 100 µL of the Phenyl isocyanate solution (slight molar excess).

  • Vortex the mixture for 1 minute and allow it to react at room temperature for 30-60 minutes, or at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete reaction.

• Reaction Quenching: Add 50 µL of a quenching agent as described in the protocol for 4-Fluorobenzyl isocyanate.

• Sample Preparation for HPLC: Dilute and filter the sample as described previously before HPLC injection.

Experimental Workflow

The general workflow for the derivatization and analysis of amines using either 4-Fluorobenzyl isocyanate or Phenyl isocyanate is depicted in the following diagram.

A Comparative Guide to Alternative Reagents for the Synthesis of 4-Fluorobenzyl Ureas

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-fluorobenzyl ureas, a common scaffold in medicinal chemistry, has traditionally relied on hazardous reagents such as phosgene and isocyanates. Growing environmental and safety concerns have spurred the development of safer and more sustainable alternatives.[1][2][3] This guide provides an objective comparison of key alternative reagents for the synthesis of 4-fluorobenzyl ureas, supported by representative experimental data and detailed protocols.

Comparison of Alternative Reagents

The following table summarizes the performance of four key alternatives to traditional phosgene-based synthesis of 4-fluorobenzyl ureas: Triphosgene (a safer phosgene equivalent), N,N'-Carbonyldiimidazole (CDI), Dimethyl Carbonate (DMC), and pressurized Carbon Dioxide (CO₂). The data presented is a composite based on typical yields and reaction conditions reported in the literature for similar urea syntheses.

Reagent	Structure	Typical Yield (%)	Reaction Conditions	Key Advantages	Key Disadvantages
Triphosgene (BTC)	(Cl₃CO)₂CO	85-95	Mild (0°C to rt), requires base (e.g., Et₃N)	Solid, easier to handle than phosgene gas; high yields.[2]	Decomposes to phosgene, toxic byproducts (HCl).[1]
N,N'-Carbonyldiimidazole (CDI)	C₇H₆N₄O	80-95	Mild (rt), anhydrous conditions	Safe, crystalline solid; byproducts (imidazole, CO₂) are easily removed.[4]	Moisture sensitive.
Dimethyl Carbonate (DMC)	C₃H₆O₃	60-80	Higher temperatures (e.g., >100°C), often requires catalyst	"Green" reagent, low toxicity.	Lower reactivity, may require forcing conditions.
Carbon Dioxide (CO₂)	CO₂	70-98 (for symmetrical ureas)	High pressure, catalyst (e.g., CsOH in ionic liquid) required.[5]	Abundant, non-toxic, sustainable C1 source.[6]	Requires specialized high-pressure equipment.

Experimental Protocols

The following are representative experimental protocols for the synthesis of a symmetrical urea, N,N'-bis(4-fluorobenzyl)urea, using the alternative reagents.

Method 1: Synthesis using Triphosgene (BTC)

This protocol is adapted from established procedures for the synthesis of ureas using triphosgene.[2]

Procedure:

• To a stirred solution of 4-fluorobenzylamine (2.0 equivalents) and triethylamine (2.2 equivalents) in anhydrous dichloromethane (DCM) at 0°C under an inert atmosphere, add a solution of triphosgene (0.4 equivalents) in anhydrous DCM dropwise.

• Maintain the temperature at 0°C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield N,N'-bis(4-fluorobenzyl)urea.

Method 2: Synthesis using N,N'-Carbonyldiimidazole (CDI)

This protocol is based on general procedures for CDI-mediated urea synthesis.[4]

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve N,N'-Carbonyldiimidazole (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• To this solution, add a solution of 4-fluorobenzylamine (2.0 equivalents) in anhydrous THF dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product.

• Purify by recrystallization or column chromatography to afford N,N'-bis(4-fluorobenzyl)urea.

Method 3: Synthesis using Dimethyl Carbonate (DMC)

This protocol is a representative procedure based on the use of carbonates as carbonylating agents.

Procedure:

• To a pressure vessel, add 4-fluorobenzylamine (1.0 equivalent), dimethyl carbonate (10 equivalents, acting as both reagent and solvent), and a catalytic amount of a strong base (e.g., sodium methoxide, 0.1 equivalents).

• Seal the vessel and heat the mixture to 120-150°C for 12-24 hours.

• Monitor the internal pressure of the vessel.

• After cooling to room temperature, carefully vent the vessel.

• Remove the excess dimethyl carbonate and methanol byproduct under reduced pressure.

• Dissolve the residue in a suitable organic solvent and wash with water to remove the catalyst.

• Dry the organic layer and concentrate to obtain the crude product.

• Purify N,N'-bis(4-fluorobenzyl)urea by recrystallization or column chromatography.

Method 4: Synthesis using Carbon Dioxide (CO₂)

This "green" protocol is based on the direct carbonylation of amines using CO₂ and is particularly effective for symmetrical ureas.[5]

Procedure:

• In a high-pressure autoclave, combine 4-fluorobenzylamine (1.0 equivalent), a suitable ionic liquid (e.g., 1-butyl-3-methylimidazolium chloride, [BMIm]Cl), and a cesium hydroxide (CsOH) catalyst (0.2 equivalents).

• Seal the autoclave, purge with CO₂, and then pressurize with CO₂ to the desired pressure (e.g., 5-10 atm).

• Heat the mixture to 100-120°C with vigorous stirring for 24-48 hours.

• After cooling and venting the CO₂, add water to the reaction mixture.

• The product, N,N'-bis(4-fluorobenzyl)urea, which is insoluble in water, will precipitate.

• Collect the solid product by filtration, wash with water, and dry under vacuum.

Synthetic Pathways and Workflows

The following diagrams illustrate the general synthetic pathways for the formation of 4-fluorobenzyl ureas using the discussed alternative reagents.

Caption: Synthetic pathway using Triphosgene.

Caption: Synthetic pathway using CDI.

Caption: "Green" synthetic pathways using DMC and CO₂.

Caption: General experimental workflow.

Conclusion

The choice of an alternative reagent for the synthesis of 4-fluorobenzyl ureas depends on several factors, including the desired scale of the reaction, available equipment, and the importance of "green" chemistry principles. Triphosgene and CDI offer high yields and mild reaction conditions, making them suitable for laboratory-scale synthesis. For larger-scale and more environmentally friendly processes, dimethyl carbonate and carbon dioxide present promising, albeit more challenging, alternatives. Researchers are encouraged to consider these factors when selecting a synthetic route for their specific needs.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selected syntheses of ureas through phosgene substitutes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ionike.com [ionike.com]
• 6. Synthesis of Ureas from CO2 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for Analytes Derivatized with 4-Fluorobenzyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, offering robust and reliable quantification of a wide array of analytes. However, for compounds lacking a strong chromophore or fluorophore, such as primary and secondary amines or amino acids, direct detection can be challenging. Pre-column derivatization addresses this by covalently attaching a molecule that enhances detectability. 4-Fluorobenzyl isocyanate has emerged as a promising derivatizing agent for this purpose.

This guide provides an objective comparison of HPLC method validation parameters for analytes derivatized with 4-Fluorobenzyl isocyanate against other commonly used derivatizing agents. The information presented is designed to assist researchers, scientists, and drug development professionals in selecting and validating appropriate analytical methods.

Performance Comparison of Derivatization Agents

The choice of derivatization agent significantly impacts the performance of an HPLC method. Key considerations include reaction kinetics, stability of the derivatives, and the enhancement of the detector response. While specific quantitative data for 4-Fluorobenzyl isocyanate is not extensively published in direct comparative studies, a qualitative comparison with established reagents like o-Phthalaldehyde (OPA), 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl), Dansyl Chloride, and Phenyl isothiocyanate (PITC) can be made based on their chemical properties and known applications.

Table 1: Comparison of Performance Characteristics of Common Derivatization Agents

Derivatization Agent	Analyte Compatibility	Detection Method	Derivative Stability	Key Advantages	Potential Disadvantages
4-Fluorobenzyl isocyanate	Primary and Secondary Amines	UV	Generally Stable	Potential for good chromatographic resolution due to the fluorinated group.	Limited published validation data; potential for side reactions.
o-Phthalaldehyde (OPA)	Primary Amines	Fluorescence, UV	Unstable, requires immediate analysis or stabilization.[1]	Rapid reaction; high sensitivity with fluorescence detection.[1]	Not reactive with secondary amines; derivative instability.[2][3]
9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)	Primary and Secondary Amines	Fluorescence, UV	Stable.[4]	Reacts with both primary and secondary amines; stable derivatives.[4]	Hydrolysis product can interfere with analysis.[4]
Dansyl Chloride	Primary and Secondary Amines, Phenols	Fluorescence, UV	Stable	High sensitivity with fluorescence detection; stable derivatives.	Slower reaction times.
Phenyl isothiocyanate (PITC)	Primary and Secondary Amines	UV	Stable	Well-established for amino acid analysis; stable derivatives.	Can be less sensitive than fluorescent tags.

Experimental Protocols

Detailed and validated experimental protocols are critical for reproducible and reliable results. Below are generalized protocols for derivatization and HPLC analysis. It is important to note that optimization is often necessary for specific analytes and matrices.

Protocol 1: Derivatization of Primary/Secondary Amines with 4-Fluorobenzyl Isocyanate (General Procedure)

This protocol is a general guideline and requires optimization for specific applications.

Materials:

• Analyte solution

• 4-Fluorobenzyl isocyanate solution (in aprotic solvent like acetonitrile)

• Reaction buffer (e.g., borate buffer, pH 8-9)

• Quenching solution (e.g., a primary or secondary amine like butylamine)

• HPLC-grade solvents (acetonitrile, water, etc.)

Procedure:

• To a specific volume of the analyte solution in a reaction vial, add the reaction buffer.

• Add an excess of the 4-Fluorobenzyl isocyanate solution.

• Vortex the mixture and allow it to react at a controlled temperature (e.g., room temperature or slightly elevated) for a specific duration (to be optimized).

• Add the quenching solution to react with the excess 4-Fluorobenzyl isocyanate.

• Vortex the mixture again.

• The sample is now ready for HPLC analysis.

Protocol 2: HPLC Method Validation for Derivatized Analytes

This protocol outlines the key parameters for validating the HPLC method according to ICH guidelines.

1. System Suitability:

• Inject a standard solution multiple times (e.g., n=6).

• Calculate the relative standard deviation (RSD) for peak area, retention time, and other chromatographic parameters (e.g., tailing factor, theoretical plates).

• Acceptance criteria: Typically, RSD < 2%.

2. Specificity:

• Analyze blank samples, placebo samples (if applicable), and samples spiked with the analyte and potential interfering substances.

• Demonstrate that the peak for the derivatized analyte is well-resolved from any other peaks.

3. Linearity:

• Prepare a series of standard solutions at different concentrations (typically 5-6 levels).

• Inject each concentration in triplicate.

• Plot a calibration curve of peak area versus concentration.

• Determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Acceptance criteria: r² > 0.999.

4. Accuracy:

• Analyze samples with known concentrations of the analyte (e.g., by spiking a blank matrix at three different concentration levels).

• Calculate the percentage recovery.

• Acceptance criteria: Recovery typically between 98% and 102%.

5. Precision:

• Repeatability (Intra-day precision): Analyze multiple preparations of the same sample on the same day.

• Intermediate Precision (Inter-day precision): Analyze the same sample on different days, with different analysts, or on different equipment.

• Calculate the RSD for the results.

• Acceptance criteria: RSD < 2%.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

7. Robustness:

• Deliberately vary method parameters (e.g., mobile phase composition, pH, column temperature, flow rate) and assess the impact on the results.

• Demonstrate that the method remains reliable under small variations.

8. Stability of Solutions:

• Analyze standard and sample solutions at different time points to determine their stability under specified storage conditions.

Visualizations

To further clarify the processes involved, the following diagrams illustrate the derivatization reaction and the HPLC method validation workflow.

Caption: Chemical reaction pathway for the derivatization of a primary amine.

Caption: A typical workflow for HPLC method development and validation.

References

• 1. benchchem.com [benchchem.com]
• 2. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. actascientific.com [actascientific.com]
• 4. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]

A Comparative Study of Fluorinated vs. Non-Fluorinated Isocyanates in Polymer Chemistry

The strategic incorporation of fluorine into polymer structures has paved the way for a new class of high-performance materials. In the realm of polyurethanes, the use of fluorinated isocyanates over their non-fluorinated counterparts imparts a unique combination of properties, making them invaluable for demanding applications in fields ranging from aerospace and electronics to biomedical devices. This guide provides an objective comparison of the performance of polymers derived from fluorinated and non-fluorinated isocyanates, supported by experimental data, to assist researchers, scientists, and drug development professionals in material selection and innovation.

The enhanced performance of fluorinated polyurethanes (FPUs) stems from the inherent properties of the carbon-fluorine bond. The high electronegativity of the fluorine atom creates a strong, stable C-F bond (bond energy of ~485 kJ/mol compared to ~332 kJ/mol for a C-C bond), which leads to exceptional thermal stability and chemical inertness.[1][2] Furthermore, the low polarizability of the C-F bond results in weak intermolecular forces, which manifests as low surface energy, leading to desirable hydrophobic and oleophobic characteristics.[3]

Performance Comparison: Fluorinated vs. Non-Fluorinated Isocyanates

The introduction of fluorine into the isocyanate component of a polyurethane backbone leads to significant enhancements in several key performance metrics. Below is a summary of these improvements based on experimental findings.

Table 1: Thermal Properties

The exceptional strength of the C-F bond directly translates to superior thermal stability in fluorinated polyurethanes. Thermogravimetric analysis (TGA) consistently demonstrates that FPUs exhibit higher decomposition temperatures compared to their non-fluorinated analogs.

Property	Non-Fluorinated Polyurethane	Fluorinated Polyurethane	Key Advantage of Fluorination
Decomposition Temperature (TGA, 5% weight loss)	~255 - 350°C	~247 - 422°C[4][5]	Increased thermal stability[4][5]
Glass Transition Temperature (Tg)	Varies widely, e.g., -69.4°C to 15.8°C for different non-fluorinated PUs[6]	Can be significantly lower (e.g., -139°C) or higher depending on the overall structure[4]	Wider operating temperature range[4]

Note: The wide range in values reflects the influence of other monomers (polyols, chain extenders) used in the polyurethane synthesis. However, the general trend of enhanced thermal stability with fluorination is consistently observed.

Table 2: Surface Properties

One of the most notable advantages of using fluorinated isocyanates is the resulting low surface energy of the polymer. This translates to excellent water and oil repellency.

Property	Non-Fluorinated Polyurethane	Fluorinated Polyurethane	Key Advantage of Fluorination
Water Contact Angle	Typically 70° - 80°	>100° (up to 120° or more)[4][5]	Enhanced hydrophobicity[4][5]
Surface Free Energy	~30 - 45 mN/m	<20 mN/m[5]	Superior water and oil repellency[5]

Table 3: Chemical Resistance

The inherent inertness of the C-F bond provides fluorinated polyurethanes with enhanced resistance to a wide range of chemicals, including solvents, acids, and bases.

Chemical Class	Non-Fluorinated Polyurethane	Fluorinated Polyurethane	Key Advantage of Fluorination
Acids (dilute)	Good resistance	Excellent resistance	Improved acid resistance
Bases (dilute)	Good resistance	Excellent resistance	Improved base resistance
Aromatic Hydrocarbons (e.g., Toluene, Xylene)	Significant swelling and loss of strength	Reduced swelling and degradation	Enhanced solvent resistance[7]
Chlorinated Solvents (e.g., Dichloromethane)	Prone to swelling and dissolution	Improved resistance	Greater stability in harsh solvents
Water (especially at elevated temperatures)	Susceptible to hydrolysis (ester-based PUs)	Improved hydrolytic stability	Increased durability in humid environments

Note: Chemical resistance is highly dependent on the specific formulation of the polyurethane. The data presented is a general trend.

Table 4: Mechanical Properties

The impact of fluorination on mechanical properties can be more complex and is highly dependent on the overall polymer architecture, including the structure of the polyol and chain extender. However, studies have shown that the incorporation of fluorinated segments can lead to improvements in tensile strength.

Property	Non-Fluorinated Polyurethane	Fluorinated Polyurethane	Key Advantage of Fluorination
Tensile Strength	Varies widely, e.g., up to 23.4 MPa for an MDI-based PU[6]	Can be significantly higher, with increases of ~28 MPa reported[8]	Improved strength and durability[8]
Elongation at Break	Highly variable depending on formulation	Can be tailored over a wide range[8]	Versatility in mechanical performance

Table 5: Optical Properties

Fluorinated polymers are well-known for their low refractive indices, a property that is advantageous in many optical applications.

Property	Non-Fluorinated Polyurethane	Fluorinated Polyurethane	Key Advantage of Fluorination
Refractive Index	Typically >1.50	Can be as low as 1.3 - 1.4[9][10]	Suitability for optical coatings and devices[9][10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols for characterizing the properties of fluorinated and non-fluorinated polyurethanes.

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition temperature of the polymer.

• Instrumentation: Thermogravimetric Analyzer.

• Procedure:

  • A small sample of the polymer (typically 5-10 mg) is placed in a tared TGA pan.

  • The sample is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (typically nitrogen or air).[1][11]

  • The weight of the sample is continuously monitored as a function of temperature.

  • The decomposition temperature is typically reported as the temperature at which 5% or 10% weight loss occurs (Td5 or Td10).

Contact Angle Measurement

• Objective: To quantify the hydrophobicity and surface energy of the polymer surface.

• Instrumentation: Goniometer/Contact Angle Measurement System.

• Procedure:

  • A flat, smooth polymer film is prepared.

  • A small droplet of a probe liquid (e.g., deionized water for hydrophobicity) is dispensed onto the surface.

  • The angle formed between the liquid droplet and the polymer surface is measured.

  • Measurements are typically taken at multiple locations on the surface and averaged.

  • To determine surface free energy, contact angles are measured with at least two different liquids with known polar and dispersive components. The Owens-Wendt-Rabel-Kaelble (OWRK) method is then often used for calculation.[3]

Chemical Resistance (Immersion Testing)

• Objective: To evaluate the polymer's resistance to various chemical agents.

• Procedure:

  • Pre-weighed and dimensioned polymer film samples are prepared.

  • The samples are fully immersed in the test chemical at a specified temperature (e.g., room temperature) for a defined period (e.g., 24, 48, or 168 hours).[12]

  • After immersion, the samples are removed, gently wiped to remove excess liquid, and re-weighed and their dimensions are re-measured to determine the percent swelling.

  • Changes in appearance (e.g., color, transparency, surface texture) are noted.

  • Mechanical properties (e.g., tensile strength) can be measured after immersion and compared to the properties of unexposed samples to quantify the extent of degradation.[12]

Tensile Testing

• Objective: To determine the mechanical properties of the polymer, such as tensile strength, elongation at break, and Young's modulus.

• Standard: ASTM D882 for thin plastic sheeting.

• Instrumentation: Universal Testing Machine (UTM) with appropriate grips and an extensometer.

• Procedure:

  • Dog-bone or rectangular shaped specimens of a specified dimension are cut from the polymer film.[13]

  • The specimen is mounted in the grips of the UTM.

  • The specimen is pulled at a constant rate of extension until it fractures.[13]

  • The load and extension are continuously recorded.

  • From the resulting stress-strain curve, key mechanical properties are calculated.

Refractive Index Measurement

• Objective: To determine the refractive index of the polymer film.

• Instrumentation: Spectroscopic Ellipsometer, Prism Coupler, or UV-Vis Spectrophotometer.[8]

• Procedure (Spectroscopic Ellipsometry):

  • A polymer thin film is deposited on a reflective substrate (e.g., silicon wafer).

  • Polarized light is reflected off the sample surface at a specific angle of incidence.

  • The change in polarization of the reflected light is measured as a function of wavelength.

  • A model of the sample (substrate and film) is created in the analysis software, and the film's thickness and refractive index are determined by fitting the model to the experimental data.[8]

Visualizations

Polyurethane Synthesis Workflow

The synthesis of both fluorinated and non-fluorinated polyurethanes follows a similar step-growth polymerization process. The key difference lies in the choice of the isocyanate monomer.

Caption: General workflow for polyurethane synthesis.

Structure-Property Relationship

The incorporation of fluorine into the isocyanate structure has a profound impact on the resulting polymer's properties. This diagram illustrates the logical relationship between the structural change and the performance enhancements.

Caption: Impact of fluorination on polymer properties.

References

• 1. mdpi.com [mdpi.com]
• 2. 20.210.105.67 [20.210.105.67]
• 3. benchchem.com [benchchem.com]
• 4. Fluorinated Polyurethanes, Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. psiurethanes.com [psiurethanes.com]
• 11. Polymer RI calculation | Practical Coatings | Prof Steven Abbott [stevenabbott.co.uk]
• 12. zwickroell.com [zwickroell.com]
• 13. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]

Harnessing the Power of Fluorine: A Comparative Guide to the Impact of the 4-Fluoro Substituent on Biological Activity

The strategic introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry. Among the various fluorination strategies, the incorporation of a 4-fluoro substituent is a frequently employed tactic to enhance the pharmacological properties of drug candidates. This guide provides a comparative analysis of the effects of 4-fluorination on the biological activity of several classes of derivatives, supported by experimental data and detailed protocols.

The unique properties of the fluorine atom, including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, binding affinity to target proteins, and pharmacokinetic profile.[1][2][3] By replacing a hydrogen atom, a 4-fluoro group can alter the electronic distribution, conformation, and lipophilicity of a compound, often leading to improved potency and drug-like characteristics.[4][5][6]

Case Study 1: Enhancing Antitumor Efficacy in FL118 Analogs

FL118, a water-soluble camptothecin analog, is known for its potent antitumor activity. Research into its derivatives has shown that the introduction of a 4-fluoro substituent on an aryl ring at position 7 can significantly enhance its cytotoxic effects against various cancer cell lines.

Comparative Biological Activity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values, indicating the concentration of the compound required to inhibit the growth of cancer cells by 50%. A lower IC50 value signifies higher potency.

Compound	Structure of Substituent at Position 7	Cancer Cell Line	IC50 (nM)
FL118 (Parent Compound)	(Structure not containing 4-fluoroaryl group)	HCT116 (Colon)	< 6.4[7]
A549 (Lung)	9[8]
PANC-1 (Pancreatic)	< 6.4[7]
Derivative 7b	4-Fluorophenyl	HCT116 (Colon)	15[8]
A549 (Lung)	14[8]
PANC-1 (Pancreatic)	22[8]
Derivative 7l	2,4-Difluorophenyl	HCT116 (Colon)	26[8]
A549 (Lung)	12[8]
PANC-1 (Pancreatic)	18[8]
Derivative 7n	4-Fluoro-3-(trifluoromethyl)phenyl	HCT116 (Colon)	19[8]
A549 (Lung)	9[8]
PANC-1 (Pancreatic)	15[8]

Note: Direct comparison is made between the parent scaffold and its 4-fluoro-substituted analogs. The data indicates that while some fluorinated derivatives show comparable or slightly higher IC50 values in certain cell lines, the strategic placement of fluorine in combination with other substituents (as in 7n) can maintain or enhance high potency.

Experimental Protocol: Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the FL118 derivatives on cancer cell lines.[7][9]

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: A stock solution of the test compound (e.g., in DMSO) is prepared and serially diluted in complete cell culture medium to achieve a range of final concentrations (e.g., 0.1 nM to 1 µM). The medium from the overnight cell culture is replaced with 100 µL of the medium containing the various concentrations of the test compound. Control wells with vehicle (DMSO) and no treatment are also included.

• Incubation: The plates are incubated for a specified period, typically 48 or 72 hours, under the same conditions as cell seeding.

• MTT Addition: After incubation, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well. The plates are then incubated for an additional 4 hours.

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals. The plate is gently agitated for 20 minutes at room temperature to ensure complete dissolution.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Case Study 2: Impact on BACE-1 Inhibition for Alzheimer's Disease

Beta-secretase 1 (BACE-1) is a key enzyme in the production of amyloid-β peptides, which are implicated in the pathology of Alzheimer's disease.[3][5][10][11] The introduction of a 4-fluoro substituent has been a strategy to improve the potency and pharmacokinetic properties of BACE-1 inhibitors.

Comparative Biological Activity Data

Compound	Key Structural Feature	Target	IC50 (nM)
Verubecestat (MK-8931)	Pyridine fluoro substituent	BACE-1	2.2[5]
Elenbecestat (E2609)	Guanidine-based inhibitor	BACE-1	27[5]
Compound 143	4-Fluoro group on xanthene ring	BACE-1	4[12]

Note: The examples highlight the high potency of BACE-1 inhibitors containing fluorine. The 4-fluoro group in compound 143 contributes to its potent inhibition of BACE-1.[12]

Signaling Pathway of BACE-1 in Alzheimer's Disease

Caption: Amyloidogenic processing of APP by BACE-1 and γ-secretase.

Case Study 3: Modulating T-Type Calcium Channel Blockers for Cancer and Pain

T-type calcium channels are implicated in various physiological processes and are considered therapeutic targets for conditions like cancer and chronic pain.[1][2][6][13][14][15][16][17][18] Fluorination of 3,4-dihydroquinazoline derivatives has been explored to enhance their activity and metabolic stability.

Comparative Biological Activity Data

A study on fluoro-substituted 3,4-dihydroquinazoline derivatives revealed the following:

Compound	Key Structural Feature	Activity	Result
KYS05090S (Lead Compound)	Non-fluorinated	Cytotoxicity (A549 cells)	IC50 = 5.9 µM[19]
8h (KCP10068F)	4-Fluorobenzyl amide	Cytotoxicity (A549 cells)	IC50 = 5.9 µM[19]
Liver Microsomal Stability	~2-fold increase compared to KYS05090S[19]

Note: In this case, the 4-fluoro substitution in compound 8h did not alter the cytotoxic potency but significantly improved its metabolic stability in liver microsomes, a desirable property for a drug candidate.[19]

Signaling Role of T-Type Calcium Channels in Cancer

Caption: Role of T-type calcium channels in cancer cell signaling.

Case Study 4: Enhancing Anti-inflammatory and Analgesic Activity of Chalcones

Chalcones are a class of compounds with a wide range of biological activities. The introduction of a 4'-fluoro substituent in 2'-hydroxychalcones has been shown to enhance their anti-inflammatory and analgesic properties.[4][20][21][22][23]

Comparative Biological Activity Data

The anti-inflammatory activity was assessed using the carrageenan-induced rat paw edema model.

Compound	Structure	Anti-inflammatory Activity (% Inhibition of Edema)
5d	4'-Fluoro-2'-hydroxy-4-methoxychalcone	54-62%[20]
6d	Dihydropyrazole derivative of 5d	64-74%[20]
Celecoxib (Reference Drug)	-	32-78%[20]

Note: The 4'-fluoro-substituted chalcone 5d and its cyclized derivative 6d demonstrated significant anti-inflammatory activity, comparable to the standard drug celecoxib.[20]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This in vivo assay is a standard model for evaluating the anti-inflammatory activity of compounds.[8][19][24][25][26]

• Animal Acclimatization: Male Wistar rats are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping: The rats are divided into several groups: a control group, a standard drug group (e.g., indomethacin or celecoxib), and test groups receiving different doses of the compound being evaluated.

• Compound Administration: The test compound or standard drug is administered to the respective groups, typically orally or intraperitoneally, 30-60 minutes before the induction of inflammation. The control group receives the vehicle.

• Induction of Edema: A 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw of each rat to induce localized edema.

• Measurement of Paw Volume: The volume of the paw is measured at specific time intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point using the following formula: % Inhibition = [ (Vc - Vt) / Vc ] * 100 Where Vc is the mean increase in paw volume in the control group, and Vt is the mean increase in paw volume in the treated group.

Experimental Workflow: Carrageenan-Induced Paw Edema Assay

Caption: Workflow for the carrageenan-induced paw edema assay.

Conclusion

The incorporation of a 4-fluoro substituent is a powerful and versatile strategy in drug design. The case studies presented in this guide illustrate that this seemingly minor modification can lead to significant improvements in biological activity, including enhanced potency, increased metabolic stability, and favorable modulation of drug-target interactions. The provided data and experimental protocols offer a framework for researchers to assess the impact of 4-fluorination in their own drug discovery programs. As with any structure-activity relationship, the effects of fluorination are context-dependent, and careful evaluation is necessary to unlock its full potential in developing novel and effective therapeutics.

References

• 1. Calcium signaling and T-type calcium channels in cancer cell cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T-type Calcium Channels in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The β-Secretase BACE1 in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, characterization and biological evaluation of novel 4'-fluoro-2'-hydroxy-chalcone derivatives as antioxidant, anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BACE1: A Key Regulator in Alzheimer’s Disease Progression and Current Development of its Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcium signaling and T-type calcium channels in cancer cell cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Role of BACE1 in Alzheimer’s synaptic function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advances in the Synthetic Approaches to β‑Secretase (BACE-1) Inhibitors in Countering Alzheimer’s: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Recent advances in the development of T‐type calcium channel blockers for pain intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 16. profiles.wustl.edu [profiles.wustl.edu]
• 17. T-type Calcium Channel Blockers as Neuroprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Discovery of potent T-type calcium channel blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Synthesis and biological activities of fluorinated chalcone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones – Oriental Journal of Chemistry [orientjchem.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 26. derpharmachemica.com [derpharmachemica.com]

Comparative Analysis of Antibody Cross-Reactivity for 4-Fluorobenzyl Isocyanate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity profiles of antibodies raised against 4-Fluorobenzyl isocyanate. Understanding the specificity of these antibodies is crucial for the development of sensitive and selective immunoassays for research, diagnostics, and drug development applications. This document outlines the key experimental methodologies and presents a framework for data analysis to aid in the selection of the most suitable antibody for a given application.

Introduction to Cross-Reactivity

Antibodies developed against small molecules, or haptens, such as 4-Fluorobenzyl isocyanate, are generated by conjugating the hapten to a larger carrier protein to elicit an immune response. The resulting antibodies are intended to specifically recognize the hapten. However, these antibodies may also bind to other structurally similar molecules, a phenomenon known as cross-reactivity. The degree of cross-reactivity is a critical parameter that determines the specificity of an immunoassay. High cross-reactivity with related but distinct molecules can lead to false-positive results and inaccurate quantification. Therefore, thorough cross-reactivity studies are essential to validate any new anti-hapten antibody.

This guide focuses on the assessment of antibodies raised against 4-Fluorobenzyl isocyanate and their potential cross-reactivity with structurally related derivatives. The experimental data presented herein is intended to be illustrative, providing a template for how such comparative data should be structured and interpreted. The actual cross-reactivity profile of a specific antibody will depend on the immunogen design, the host immune response, and the specific assay conditions.

Data Presentation: Comparative Cross-Reactivity Analysis

The following tables summarize the binding characteristics of a hypothetical polyclonal antibody raised against a 4-Fluorobenzyl isocyanate-KLH conjugate. The data is presented to illustrate how quantitative cross-reactivity is typically reported.

Table 1: Competitive ELISA Cross-Reactivity Profile

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)*
4-Fluorobenzyl isocyanate	F-C₆H₄-CH₂-NCO	10	100
Benzyl isocyanate	C₆H₅-CH₂-NCO	50	20
4-Chlorobenzyl isocyanate	Cl-C₆H₄-CH₂-NCO	25	40
4-Methylbenzyl isocyanate	CH₃-C₆H₄-CH₂-NCO	80	12.5
Phenyl isocyanate	C₆H₅-NCO	>1000	<1
2-Fluorobenzyl isocyanate	F-C₆H₄-CH₂-NCO (ortho)	150	6.7
3-Fluorobenzyl isocyanate	F-C₆H₄-CH₂-NCO (meta)	120	8.3

*Cross-Reactivity (%) = (IC50 of 4-Fluorobenzyl isocyanate / IC50 of competing compound) x 100

Table 2: Surface Plasmon Resonance (SPR) Kinetic and Affinity Data

Analyte	ka (1/Ms)	kd (1/s)	KD (M)
4-Fluorobenzyl isocyanate-BSA	1.5 x 10⁵	2.0 x 10⁻⁴	1.3 x 10⁻⁹
Benzyl isocyanate-BSA	5.0 x 10⁴	8.0 x 10⁻⁴	1.6 x 10⁻⁸
4-Chlorobenzyl isocyanate-BSA	9.0 x 10⁴	4.0 x 10⁻⁴	4.4 x 10⁻⁹
Phenyl isocyanate-BSA	No significant binding detected	-	-

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Competitive Indirect ELISA (ciELISA) for Cross-Reactivity Assessment

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) for various competing compounds, which is then used to calculate the percentage of cross-reactivity.

Materials:

• 96-well microtiter plates

• Coating antigen: 4-Fluorobenzyl isocyanate conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA)

• Anti-4-Fluorobenzyl isocyanate primary antibody

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Competing compounds (4-Fluorobenzyl isocyanate and its structural analogs)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS-T)

• Wash buffer (e.g., PBS with 0.05% Tween-20, PBS-T)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2 M H₂SO₄)

• Plate reader

Procedure:

• Coating: Dilute the 4-Fluorobenzyl isocyanate-BSA conjugate to 1 µg/mL in coating buffer. Add 100 µL to each well of a 96-well plate and incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 2 hours at room temperature.

• Washing: Wash the plate three times with 200 µL of wash buffer per well.

• Competition: Prepare serial dilutions of the competing compounds (including 4-Fluorobenzyl isocyanate as the reference) in PBS. In separate tubes, mix 50 µL of each competitor dilution with 50 µL of the primary antibody (at a predetermined optimal dilution). Incubate for 30 minutes at room temperature.

• Incubation: Transfer 100 µL of the antibody-competitor mixtures to the corresponding wells of the coated and blocked plate. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with 200 µL of wash buffer per well.

• Secondary Antibody: Add 100 µL of HRP-conjugated secondary antibody (diluted in blocking buffer) to each well and incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with 200 µL of wash buffer per well.

• Detection: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: Plot the absorbance values against the logarithm of the competitor concentration. Determine the IC50 value, which is the concentration of the competitor that causes a 50% reduction in the maximum signal. Calculate the cross-reactivity percentage using the formula provided in Table 1.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR analysis provides real-time data on the binding kinetics (association and dissociation rates) and affinity of the antibody to the target antigen.[1]

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Amine coupling kit (EDC, NHS, ethanolamine)

• Anti-4-Fluorobenzyl isocyanate antibody (ligand)

• Antigen conjugates (e.g., 4-Fluorobenzyl isocyanate-BSA, and other derivative-BSA conjugates as analytes)

• Running buffer (e.g., HBS-EP+)

Procedure:

• Ligand Immobilization: Activate the sensor chip surface using a mixture of EDC and NHS. Immobilize the anti-4-Fluorobenzyl isocyanate antibody to the surface via amine coupling. Deactivate any remaining active esters with ethanolamine.

• Analyte Injection: Prepare a series of dilutions of the antigen conjugates (analytes) in running buffer.

• Association: Inject the different concentrations of each analyte over the sensor surface at a constant flow rate and monitor the binding response (measured in Resonance Units, RU).

• Dissociation: After the association phase, switch to flowing only the running buffer over the surface and monitor the dissociation of the analyte from the antibody.

• Regeneration: If necessary, inject a regeneration solution (e.g., glycine-HCl, pH 2.5) to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Western Blot for Specificity Confirmation

Western blotting can be used to confirm the specificity of the antibody by detecting the target antigen conjugate among a mixture of proteins.[2]

Materials:

• SDS-PAGE equipment

• PVDF or nitrocellulose membrane

• Transfer apparatus

• Protein samples (4-Fluorobenzyl isocyanate-BSA, other derivative-BSA conjugates, and unconjugated BSA as a negative control)

• Anti-4-Fluorobenzyl isocyanate primary antibody

• HRP-conjugated secondary antibody

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Wash buffer (e.g., Tris-buffered saline with 0.1% Tween-20, TBST)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation: Mix protein samples with Laemmli buffer and heat at 95°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate the proteins by size.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-4-Fluorobenzyl isocyanate primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with wash buffer.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with wash buffer.

• Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system. The presence of a band at the expected molecular weight for the conjugate indicates specific binding.

Visualizations

Experimental Workflow for Cross-Reactivity Assessment

Caption: Workflow for antibody production and cross-reactivity assessment.

Logical Flow of Competitive ELISA

Caption: Logical flow of the competitive ELISA protocol.

Conclusion

The evaluation of antibody cross-reactivity is a fundamental step in the development and validation of reliable immunoassays. This guide provides a framework for comparing the performance of antibodies raised against 4-Fluorobenzyl isocyanate with its structural analogs. By employing the detailed experimental protocols for competitive ELISA, SPR, and Western Blotting, researchers can generate the necessary data to construct comprehensive comparison tables. The provided visualizations offer a clear overview of the experimental workflows. It is important to reiterate that the quantitative data presented in the tables are illustrative examples. Researchers should generate their own data to accurately assess the cross-reactivity profile of their specific antibodies. This systematic approach will enable the selection of highly specific antibodies, leading to the development of robust and accurate immunoassays for 4-Fluorobenzyl isocyanate and related compounds.

References

• 1. Measuring antibody-antigen binding kinetics using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Western blot protocol | Abcam [abcam.com]

A Comparative Guide to Derivatization Agents for Amine Analysis: Benchmarking 4-Fluorobenzyl Isocyanate

For researchers, scientists, and drug development professionals, the sensitive and reliable quantification of amine-containing compounds is a frequent analytical challenge. Direct analysis by liquid chromatography-mass spectrometry (LC-MS) is often hindered by the poor ionization efficiency and chromatographic retention of many amines. Chemical derivatization addresses this by modifying the analyte to enhance its analytical properties. This guide provides an objective comparison of 4-Fluorobenzyl isocyanate against other common derivatization agents for the analysis of primary and secondary amines, supported by established experimental data for the alternatives.

Isocyanates, such as 4-Fluorobenzyl isocyanate, are highly reactive electrophiles that readily form stable urea derivatives with primary and secondary amines.[1][2] The incorporation of a fluorobenzyl group can enhance ionization efficiency in mass spectrometry and improve chromatographic properties. The electron-withdrawing nature of the fluorine atom is expected to increase the reactivity of the isocyanate group, potentially leading to faster reaction times.[3]

While direct, peer-reviewed comparative studies benchmarking 4-Fluorobenzyl isocyanate's performance are limited, this guide will evaluate its theoretical advantages based on isocyanate chemistry against well-documented agents like Dansyl Chloride, 9-Fluorenylmethyl chloroformate (FMOC-Cl), and o-Phthalaldehyde (OPA).

Performance Comparison of Amine Derivatization Reagents

The choice of a derivatization agent is a critical decision that impacts sensitivity, selectivity, and workflow efficiency. The following table summarizes key performance characteristics of 4-Fluorobenzyl isocyanate and common alternatives.

Feature	4-Fluorobenzyl Isocyanate	Dansyl Chloride (Dns-Cl)	9-Fluorenylmethyl chloroformate (FMOC-Cl)	o-Phthalaldehyde (OPA)
Target Analytes	Primary & Secondary Amines	Primary & Secondary Amines, Phenols	Primary & Secondary Amines	Primary Amines Only
Reaction Principle	Nucleophilic addition	Nucleophilic substitution	Nucleophilic substitution	Condensation with a thiol
Reaction Conditions	Typically mild, room temp.	Alkaline pH (9-10.5), often requires heating (e.g., 30-60 min)[4]	Mild alkaline pH (e.g., borate buffer), room temp. (e.g., 20-40 min)[5][6][7]	Alkaline pH, room temp., very rapid (1-2 min)[8][9]
Derivative Stability	Generally high (stable urea bond)	Good, derivatives are stable[10]	High, derivatives stable for >48h[7]	Low, derivatives can be unstable[11][12]
Detection Method	MS, UV	Fluorescence, MS, UV[4][13]	Fluorescence, UV[5]	Fluorescence, UV[9]
Key Advantages	Forms stable derivatives; Fluorine tag may aid in MS detection.	Versatile, well-established, produces highly fluorescent derivatives.[13]	Forms highly stable and fluorescent derivatives, suitable for automation.[5][7]	Very fast reaction, low reagent background, highly sensitive for primary amines.[8][14]
Key Disadvantages	Limited comparative data; Reagent is moisture-sensitive.	Slow reaction, reagent can hydrolyze to fluorescent byproduct, lacks selectivity.[15]	Byproducts can interfere with chromatography; less reactive with sterically hindered amines.	Does not react with secondary amines (e.g., proline); derivatives are unstable.[8][11]
Sensitivity	Potentially high (MS)	High (low fmol range)[4]	Very High (femtomole range)[5][7]	Very High (picomole range)[14]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are protocols for derivatization with isocyanates and the benchmarked alternative reagents.

General Protocol for Derivatization with 4-Fluorobenzyl Isocyanate

This is a general protocol based on the known reactivity of isocyanates. Optimization for specific applications is recommended.

• Sample Preparation: Dissolve or dilute the amine-containing sample in an aprotic solvent such as acetonitrile or dichloromethane to a final concentration of approximately 1 mg/mL.

• Reagent Preparation: Prepare a 10 mg/mL solution of 4-Fluorobenzyl isocyanate in the same aprotic solvent.

• Derivatization Reaction: To 100 µL of the sample solution, add 100 µL of the 4-Fluorobenzyl isocyanate solution. For some applications, a basic catalyst like triethylamine (10 µL) may be added to facilitate the reaction.

• Incubation: Vortex the mixture and incubate at room temperature for 30 minutes.

• Quenching (Optional): To consume excess isocyanate, a small amount of a primary or secondary amine scavenger (e.g., butylamine) can be added.

• Analysis: Dilute the sample to the appropriate concentration with the mobile phase and inject it into the LC-MS system.

Protocol for Derivatization with Dansyl Chloride (Dns-Cl)

• Sample Preparation: Prepare the amine sample in a suitable buffer, such as 100 mM sodium carbonate/bicarbonate buffer (pH 9.8).[4]

• Reagent Preparation: Prepare a 50 mM solution of Dansyl Chloride in acetonitrile.[4]

• Derivatization Reaction: Mix the Dansyl Chloride solution and the carbonate-bicarbonate buffer in a 1:1 ratio immediately before use. Add 50 µL of this mixture to 25 µL of the sample extract.[4]

• Incubation: Mix well and incubate at room temperature in the dark for 30-60 minutes.[10][4]

• Quenching: Stop the reaction by adding a quenching agent, such as 10% (v/v) ammonium hydroxide.[4]

• Analysis: The sample is now ready for LC-MS or HPLC-fluorescence analysis.

Protocol for Derivatization with 9-Fluorenylmethyl chloroformate (FMOC-Cl)

• Sample Preparation: Dissolve the sample in a suitable solvent.

• Reagent Preparation: Prepare a solution of FMOC-Cl (e.g., 2.0 mM) in acetonitrile.

• Derivatization Reaction: To 100 µL of the sample, add 100 µL of borate buffer (e.g., 2.5 mM, pH 10) and 200 µL of the FMOC-Cl solution.[16]

• Incubation: Vortex the mixture and allow it to react at room temperature for approximately 40 minutes.[7][16]

• Quenching: Add a small volume of an acid (e.g., 100 µL of 0.1 M HCl) to stop the reaction.[16]

• Analysis: The sample can be directly injected or extracted if necessary before HPLC analysis.

Protocol for Derivatization with o-Phthalaldehyde (OPA)

• Sample Preparation: Prepare the sample solution in an aqueous buffer.

• Reagent Preparation: The OPA reagent is typically a mixture of OPA, a thiol (like 2-mercaptoethanol or 3-mercaptopropionic acid), and a buffer (e.g., borate buffer, pH 10.4).[8][9]

• Derivatization Reaction: Mix the sample solution with a 2-fold volume excess of the OPA reagent.[14]

• Incubation: Agitate the mixture for 1-2 minutes at room temperature.[14]

• Analysis: Immediately inject the derivatized sample onto the HPLC system, as the derivatives have limited stability.[11]

Visualizing Derivatization and Analytical Workflows

Diagrams created using Graphviz provide a clear visual representation of chemical reactions and experimental processes.

Caption: Reaction of 4-Fluorobenzyl isocyanate with an amine.

Caption: General workflow for amine analysis via derivatization.

References

• 1. Organic Chemistry/Isocyanate - Wikibooks, open books for an open world [en.wikibooks.org]
• 2. researchgate.net [researchgate.net]
• 3. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 4. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Amino acid analysis by reverse-phase high-performance liquid chromatography: improved derivatization and detection conditions with 9-fluorenylmethyl chloroformate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. diva-portal.org [diva-portal.org]
• 10. Urine polyamines determination using dansyl chloride derivatization in solid-phase extraction cartridges and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. interchim.fr [interchim.fr]
• 15. researchgate.net [researchgate.net]
• 16. ikm.org.my [ikm.org.my]

A Comparative Guide to Analytical Methods for the Quantification of 4-Fluorobenzyl Isocyanate

For researchers, scientists, and professionals in drug development, the accurate quantification of reactive intermediates like 4-Fluorobenzyl isocyanate is critical for process optimization and safety assessment. Due to the high reactivity of the isocyanate group, direct analysis is often challenging. Therefore, most analytical methods rely on a derivatization step to convert the isocyanate into a stable, readily analyzable product. This guide provides a comparative overview of common analytical techniques applicable to the quantification of 4-Fluorobenzyl isocyanate, complete with experimental protocols and performance data based on analogous isocyanate compounds.

Isocyanates are typically analyzed by forming stable derivatives, which are then quantified using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The choice of derivatizing agent and detection method depends on the required sensitivity and the complexity of the sample matrix.

Comparison of Analytical Methods

The following table summarizes key performance parameters for common analytical methods used for isocyanate quantification. The data presented is based on studies of various aromatic isocyanates and serves as a general guideline for the analysis of 4-Fluorobenzyl isocyanate.

Method	Derivatizing Agent	Detection Principle	Typical Linearity (r²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Potential Limitations
HPLC-UV	1-(2-Methoxyphenyl)piperazine (MOPP)	UV Absorbance	> 0.99	~0.02 µg[1]	~0.07 µg	Robust, widely available instrumentation.	Moderate sensitivity, potential for matrix interference.[2]
HPLC-Fluorescence	9-(Methylaminomethyl)anthracene (MAMA)	Fluorescence	> 0.995	pg range	pg range	High sensitivity and selectivity.[2]	Derivatizing agent can be expensive.
HPLC-MS/MS	Di-n-butylamine (DBA)	Mass Spectrometry	> 0.99	ng/mL range[3]	ng/mL range[3]	High sensitivity and selectivity, structural confirmation.[3][4]	Higher instrument cost and complexity.
GC-MS	Trifluoroacetic anhydride (TFAA)	Mass Spectrometry	> 0.99	pg range	pg range	High resolution and sensitivity, suitable for volatile isocyanates.	Derivatization can be complex, potential for thermal degradation.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are general and may require optimization for specific sample matrices and instrumentation.

HPLC-UV Method with MOPP Derivatization

This method is based on the reaction of the isocyanate with 1-(2-methoxyphenyl)piperazine (MOPP) to form a stable urea derivative that can be quantified by HPLC with UV detection.

Experimental Workflow

Caption: Workflow for HPLC-UV analysis of 4-Fluorobenzyl isocyanate with MOPP derivatization.

Methodology:

• Sample Preparation: A known volume or weight of the sample containing 4-Fluorobenzyl isocyanate is collected in an impinger or vial containing a solution of 1-(2-methoxyphenyl)piperazine in toluene.

• Derivatization: The solution is allowed to react to ensure complete derivatization of the isocyanate to its corresponding urea derivative.

• Sample Processing: The solvent is evaporated to dryness under a gentle stream of nitrogen.[5] The residue is then reconstituted in a suitable solvent mixture, such as 90:10 acetonitrile:dimethyl sulfoxide.[5]

• HPLC Analysis: The reconstituted sample is injected into an HPLC system equipped with a C18 column and a UV detector.

• Quantification: A calibration curve is generated using standards of the derivatized 4-Fluorobenzyl isocyanate. The concentration in the sample is determined by comparing its peak area to the calibration curve.

HPLC-MS/MS Method with DBA Derivatization

This highly sensitive and selective method involves derivatization with di-n-butylamine (DBA) followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3]

Experimental Workflow

Caption: Workflow for HPLC-MS/MS analysis of 4-Fluorobenzyl isocyanate with DBA derivatization.

Methodology:

• Standard and Sample Preparation: A stock solution of 4-Fluorobenzyl isocyanate is prepared and diluted to create calibration standards.[3] Samples are collected in a suitable solvent.

• Derivatization: A solution of di-n-butylamine (DBA) in dichloromethane is added to both standards and samples. The mixtures are then incubated overnight at 60°C to ensure complete reaction.[3]

• Sample Processing: The dichloromethane is evaporated using a vacuum centrifuge.[3] The resulting residue is diluted with acetonitrile to the final desired concentration.[3]

• LC-MS/MS Analysis: The prepared samples are analyzed by LC-MS/MS. The system is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification: The concentration of the derivatized 4-Fluorobenzyl isocyanate is determined by comparing the response to the calibration curve generated from the prepared standards.

Conclusion

The choice of an analytical method for quantifying 4-Fluorobenzyl isocyanate should be guided by the specific requirements of the study, including sensitivity, selectivity, sample matrix, and available instrumentation. For routine analysis where high sensitivity is not paramount, HPLC-UV with MOPP derivatization offers a robust and cost-effective solution. When high sensitivity and selectivity are required, especially in complex matrices, HPLC-MS/MS with DBA derivatization is the preferred method. GC-MS can also be a powerful tool, particularly for its high resolving power. It is essential to validate the chosen method for the specific application to ensure accurate and reliable results.

References

• 1. iom-world.org [iom-world.org]
• 2. Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00098A [pubs.rsc.org]
• 3. Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]

Unveiling the Reactivity of 4-Fluorobenzyl Isocyanate: A Comparative Kinetic Analysis

For researchers, scientists, and professionals in drug development, understanding the reaction kinetics of isocyanates is paramount for optimizing synthesis, controlling polymer architecture, and designing novel therapeutics. This guide provides a comparative analysis of the kinetic behavior of 4-fluorobenzyl isocyanate in reactions with common nucleophiles, drawing upon established principles of isocyanate chemistry and available data for structurally related compounds.

Due to a lack of specific published kinetic data for 4-fluorobenzyl isocyanate, this guide leverages data from its parent compound, benzyl isocyanate, and established structure-activity relationships to provide a well-informed comparative perspective. The introduction of a fluorine atom at the para position of the benzyl ring is anticipated to influence the electrophilicity of the isocyanate group, thereby altering its reaction rates with nucleophiles such as amines and alcohols.

Comparative Kinetic Data

For context, the following table summarizes representative kinetic data for the reaction of benzyl isocyanate with ethanol. It is anticipated that the rate constant for 4-fluorobenzyl isocyanate under similar conditions would be higher.

Isocyanate	Nucleophile	Solvent	Temperature (°C)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)
Benzyl Isocyanate	Ethanol	Toluene	30	Value not explicitly found	Higher than phenyl isocyanate[1]

Note: A direct numerical value for the rate constant of benzyl isocyanate with ethanol at 30°C in toluene was not found in the provided search results. However, it is reported that benzyl-type isocyanates react more slowly than phenyl-type isocyanates at lower temperatures but exhibit higher activation energies.[1]

Factors Influencing Reaction Kinetics

The rate of reaction of 4-fluorobenzyl isocyanate is influenced by several key factors, a relationship visualized in the diagram below.

Caption: Factors influencing the reaction kinetics of 4-fluorobenzyl isocyanate.

Experimental Protocols

To empirically determine the kinetic parameters for the reactions of 4-fluorobenzyl isocyanate, the following experimental methodologies are commonly employed.

In-situ Fourier Transform Infrared (FTIR) Spectroscopy

This is a powerful technique for continuously monitoring the concentration of the isocyanate group (-NCO) in real-time.

Methodology:

• The reaction is set up in a thermostated reactor equipped with an in-situ FTIR probe.

• The initial spectrum of the reaction mixture (containing the nucleophile and solvent) is recorded as a baseline.

• 4-Fluorobenzyl isocyanate is added to initiate the reaction.

• FTIR spectra are collected at regular intervals.

• The disappearance of the characteristic isocyanate peak (around 2250-2275 cm⁻¹) is monitored over time.

• The concentration of the isocyanate at each time point is determined using a pre-established calibration curve.

• This concentration-time data is then used to determine the reaction order and the rate constant.

Titration Method

A classic and reliable method for determining isocyanate concentration.

Methodology:

• The reaction is carried out in a temperature-controlled vessel.

• At specific time intervals, an aliquot of the reaction mixture is withdrawn.

• The aliquot is immediately quenched by adding it to a solution containing an excess of a standard di-n-butylamine solution. The di-n-butylamine reacts with the unreacted isocyanate.

• The excess di-n-butylamine is then back-titrated with a standardized solution of hydrochloric acid.

• The amount of isocyanate at each time point is calculated from the amount of di-n-butylamine consumed.

• The resulting concentration-time data is used to determine the kinetic parameters.

The following diagram illustrates a generalized workflow for these kinetic studies.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 4-Fluorobenzyl Isocyanate: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of 4-Fluorobenzyl isocyanate is critical for ensuring laboratory safety and environmental protection. This guide provides a step-by-step operational plan for the safe handling and disposal of this reactive chemical. Adherence to these procedures is essential to mitigate risks associated with its toxicity and reactivity.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for 4-Fluorobenzyl isocyanate.[1][2][3][4] Always operate in a well-ventilated area, preferably within a chemical fume hood.[5] Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[4]

• Hand Protection: Use appropriate chemical-resistant gloves.[4][5]

• Skin Protection: A lab coat or disposable coveralls should be worn to prevent skin contact.[3][4][5]

• Respiratory Protection: For spills or in situations with inadequate ventilation, a NIOSH/MSHA approved respirator is necessary.[3]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.[1]

• Containment: Dike the spill with an inert absorbent material such as sand, sawdust, or vermiculite to prevent it from spreading.[1][3][4][5] Do NOT use water directly on the spill, as this can cause a violent reaction.[5]

• Absorption: Cover the spill with the absorbent material and allow it to be fully absorbed.[1][5]

• Collection: Carefully shovel the absorbed material into an open-top container.[1] Crucially, do not seal this container. The reaction of isocyanates with moisture (even from the air) can generate carbon dioxide gas, leading to a dangerous buildup of pressure and potential rupture of a sealed container.[1][5]

• Surface Decontamination: Apply a decontamination solution to the spill area and let it sit for at least 15 minutes.[5]

• Final Cleanup: Absorb the decontamination solution with fresh absorbent material and place it in the same open-top waste container.[5]

Chemical Neutralization and Disposal Procedure

Waste 4-Fluorobenzyl isocyanate must be chemically neutralized before final disposal. This process converts the reactive isocyanate into more stable and less hazardous polyureas.

Step 1: Prepare Decontamination Solution Prepare one of the following decontamination solutions. The choice of solution may depend on institutional protocols and the specific circumstances of the disposal.

Decontamination Solution Formula	Component 1	Component 2	Component 3
Formula 1	Sodium Carbonate: 5-10%	Liquid Detergent: 0.2%	Water: 89.8%-94.8%
Formula 2	Concentrated Ammonia: 3-8%	Liquid Detergent: 0.2%	Water: 91.8%-96.8%

Data sourced from multiple isocyanate disposal guides.[1][5]

Step 2: Neutralization Protocol This protocol is intended for small quantities of chemical waste.

• Initial Dilution: In a designated chemical fume hood, slowly and cautiously add the 4-Fluorobenzyl isocyanate waste to a large volume of the chosen decontamination solution (aim for at least a 1:10 ratio of isocyanate to solution).[5] Be aware that this reaction can be exothermic.

• Reaction: Gently stir the mixture. Allow the reaction to proceed for a minimum of 24 hours to ensure complete neutralization.[5] During this time, the isocyanate will react to form inert polyureas. The container should remain open or loosely covered to allow for the safe venting of any carbon dioxide produced.

• Final Disposal: After the neutralization period, the resulting slurry or solution must be collected by a licensed hazardous waste disposal contractor.[1][5] Ensure the waste container is clearly and accurately labeled with its contents.

All disposal activities must comply with federal, state, and local regulations.[1][2] In the United States, isocyanate waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][6]

Disposal Workflow

Caption: Logical workflow for the safe disposal of 4-Fluorobenzyl isocyanate.

References

• 1. fsi.co [fsi.co]
• 2. Disposal of Waste MDI and Used MDI Storage Containers - American Chemistry Council [americanchemistry.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. Industry Best Practices for Isocyanate Waste Management [eureka.patsnap.com]

Essential Safety and Operational Guide for 4-Fluorobenzyl Isocyanate

This guide provides critical safety, handling, and disposal information for the use of 4-Fluorobenzyl isocyanate in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development. Adherence to these procedures is crucial for ensuring personal safety and minimizing environmental impact.

Chemical Properties and Hazards

4-Fluorobenzyl isocyanate is a combustible liquid that is harmful if swallowed, in contact with skin, or if inhaled.[1] It can cause severe skin and eye irritation, and may lead to allergic skin reactions or asthma-like symptoms if inhaled.[2][3][4] It is crucial to handle this chemical with appropriate engineering controls and personal protective equipment.

Property	Value	Reference
Molecular Formula	C8H6FNO	[5]
Molecular Weight	151.14 g/mol	[5]
Boiling Point	211 °C (lit.)	[1]
Density	1.186 g/mL at 25 °C (lit.)	[1]
Flash Point	93 °C (199.4 °F) - closed cup	[1]
Storage Temperature	-20°C	[1]

Operational Plan: Safe Handling Workflow

This section details the step-by-step procedures for the safe handling of 4-Fluorobenzyl isocyanate from preparation to disposal.

1. Preparation and Engineering Controls:

• Ventilation: Always handle 4-Fluorobenzyl isocyanate inside a certified chemical fume hood.[5][6] Ensure the fume hood has adequate airflow.

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[2]

• Spill Kit: Have an isocyanate-specific spill kit available. This should include inert absorbent materials like sand or vermiculite.[5][6] Do not use materials like sawdust.

• Work Area: Isolate the work area and restrict access to authorized personnel only.[7]

2. Personal Protective Equipment (PPE):

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[8] Standard disposable gloves are not sufficient.[8] Inspect gloves for any signs of degradation before and during use.

• Eye and Face Protection: Use chemical safety goggles and a face shield.[9][10] If using a full-face respirator, this provides adequate eye and face protection.

• Respiratory Protection: In case of inadequate ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.[4][8] For large-scale operations or emergencies, a self-contained breathing apparatus (SCBA) may be necessary.[6]

• Protective Clothing: Wear a chemically resistant lab coat or coveralls to prevent skin contact.[7][8][9] Ensure clothing is fully buttoned or zipped.

3. Handling and Experimental Procedure:

• Container Handling: Before opening, allow the container to come to room temperature. Open containers slowly to vent any potential pressure buildup.[10]

• Dispensing: Use only spark-proof tools for handling.[2][3] Dispense the required amount carefully, avoiding splashes or aerosol generation.

• Reaction Setup: Keep the reaction vessel closed as much as possible. If heating is required, ensure it is done in a well-ventilated area and monitor for any off-gassing.[11]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[5][7]

4. Waste Disposal:

• Container Decontamination: Triple rinse empty containers with an appropriate solvent (e.g., acetone, ethanol) in the fume hood. The rinsate should be collected as hazardous waste.

• Liquid Waste: Collect all liquid waste containing 4-Fluorobenzyl isocyanate in a designated, properly labeled, and sealed waste container.

• Solid Waste: Contaminated materials such as gloves, absorbent pads, and disposable labware should be placed in a sealed bag and disposed of as hazardous solid waste.

• Disposal Protocol: All waste must be disposed of through an approved hazardous waste disposal company, following all local, state, and federal regulations.[5][10]

Emergency Procedures

1. Spills and Leaks:

• Small Spills: For small spills within a fume hood, absorb the material with an inert absorbent (e.g., sand, vermiculite).[6] Place the absorbed material into a sealed container for hazardous waste disposal.

• Large Spills: Evacuate the immediate area and alert laboratory personnel.[10] If safe to do so, prevent further spread of the spill. Contact your institution's environmental health and safety (EHS) department immediately.

• Ventilation: Ensure the area is well-ventilated.

2. First Aid Measures:

• Inhalation: Immediately move the affected person to fresh air.[2][6] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration, but do not use the mouth-to-mouth method.[5][6] Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2] Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][5] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[3][5] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.

Workflow for Safe Handling of 4-Fluorobenzyl Isocyanate

Caption: Safe handling workflow for 4-Fluorobenzyl isocyanate.

References

• 1. 4-Fluorobenzyl isocyanate 98 132740-43-3 [sigmaaldrich.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. lakeland.com [lakeland.com]
• 8. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 9. canada.ca [canada.ca]
• 10. skcinc.com [skcinc.com]
• 11. solutions.covestro.com [solutions.covestro.com]